[1-(4-Methoxyphenyl)propyl](propyl)amine

Core Science & Biosynthesis

1-(4-Methoxyphenyl)propylamine chemical structure

In-Depth Technical Guide: 1-(4-Methoxyphenyl)propylamine – Structural Mechanics, Enantioselective Synthesis, and Applications

Executive Summary

In the landscape of modern drug discovery and asymmetric catalysis, chiral primary amines serve as indispensable building blocks. 1-(4-Methoxyphenyl)propylamine (IUPAC: 1-(4-methoxyphenyl)propan-1-amine) is a highly versatile scaffold characterized by a stereogenic center at the benzylic position, an electron-donating para-methoxy group, and a lipophilic propyl chain. As a Senior Application Scientist, I have structured this whitepaper to provide researchers and drug development professionals with a comprehensive, self-validating guide to the physicochemical properties, structural mechanics, and field-proven synthetic protocols for both racemic and enantiopure forms of this critical intermediate.

Chemical Identity & Physicochemical Profiling

Understanding the baseline physicochemical properties of 1-(4-methoxyphenyl)propylamine is critical for predicting its behavior in organic synthesis and biological systems. The presence of the para-methoxy group significantly enhances the electron density of the aromatic ring, while the primary amine allows for facile salt formation (e.g., hydrochloride salts), dramatically improving aqueous solubility for pharmacological screening[1].

Table 1: Quantitative Physicochemical Data

Property	Value / Description
IUPAC Name	1-(4-methoxyphenyl)propan-1-amine
Molecular Formula	C₁₀H₁₅NO
Molecular Weight	165.23 g/mol
CAS Number (Racemic)	83948-35-0[1]
CAS Number (R-enantiomer HCl)	379711-94-1[1]
CAS Number (S-enantiomer HCl)	233608-13-4[1]
LogP (Predicted)	~2.80
Physical State	Colorless to pale yellow liquid (Free base) / White solid (HCl salt)

Structural Mechanics & Structure-Activity Relationship (SAR)

The utility of 1-(4-methoxyphenyl)propylamine in medicinal chemistry is driven by its distinct structural modules. The causality behind its frequent use in drug design lies in how each functional group interacts with biological targets and synthetic catalysts.

Caption: Structure-Activity Relationship (SAR) mapping of the 1-(4-methoxyphenyl)propylamine scaffold.

• The C1 Stereocenter: The benzylic carbon is the primary driver of stereospecificity. In receptor binding, the spatial orientation of the ethyl group versus the primary amine dictates the conformational fit within chiral binding pockets.

• The para-Methoxy Group: This moiety serves a dual purpose. Synthetically, it activates the aromatic ring toward electrophilic aromatic substitution. Pharmacologically, it acts as a hydrogen bond acceptor while simultaneously increasing the molecule's overall lipophilicity, aiding in blood-brain barrier (BBB) penetration.

Synthetic Methodologies: From Racemic to Enantiopure

The synthesis of 1-(4-methoxyphenyl)propylamine can be approached via two primary divergent pathways, depending on the requirement for stereochemical purity.

Caption: Divergent synthetic pathways for racemic and enantiopure 1-(4-methoxyphenyl)propylamine.

Protocol 3.1: Racemic Synthesis via Reductive Amination

This protocol relies on the reductive amination of 4-methoxypropiophenone. The choice of sodium cyanoborohydride (NaBH₃CN) is a deliberate, causality-driven decision: at a slightly acidic pH, NaBH₃CN selectively reduces the protonated iminium ion without reducing the unreacted ketone, ensuring a self-validating, high-yield reaction.

Step-by-Step Methodology:

• Imine Formation: Dissolve 4-methoxypropiophenone (1.0 eq) in anhydrous methanol (0.5 M). Add ammonium acetate (10.0 eq) and stir at room temperature for 2–4 hours under an inert nitrogen atmosphere to drive the equilibrium toward the imine intermediate.

• Selective Reduction: Cool the reaction vessel to 0 °C. Slowly add NaBH₃CN (1.5 eq) in small portions. Maintain the pH at approximately 6.0 using trace amounts of glacial acetic acid if necessary.

• Quenching & Extraction: After stirring for 12 hours at room temperature, quench the reaction with 1M HCl to safely destroy excess hydride reagents. Basify the aqueous layer with 2M NaOH to pH 10 to liberate the free amine. Extract the aqueous phase with ethyl acetate (3 × 50 mL).

• Purification: Wash the combined organic layers with saturated brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify the crude oil via flash column chromatography (silica gel, CH₂Cl₂/MeOH 95:5 containing 1% Et₃N) to yield the racemic product.

Protocol 3.2: Enantioselective Synthesis via Asymmetric Hydrogenation

To bypass the inefficient process of chiral resolution, state-of-the-art methodologies utilize Rhodium-catalyzed asymmetric hydrogenation of enamides. Using conformationally rigid chiral phosphine ligands (such as DuanPhos), the facial selectivity of the hydride transfer is strictly dictated by the catalyst's steric environment, yielding exceptional enantiomeric excess (ee > 99%)[2].

Step-by-Step Methodology:

• Pre-Catalyst Preparation: Inside a nitrogen-filled glovebox, dissolve [Rh(COD)₂]BF₄ (1.0 mol%) and a chiral phosphine ligand like (R,R)-DuanPhos (1.1 mol%) in anhydrous dichloromethane (DCM). Stir for 30 minutes to generate the active Rh(I) pre-catalyst complex.

• Substrate Loading: Transfer the catalyst solution into a stainless-steel autoclave containing the enamide precursor, N-[1-(4-methoxyphenyl)prop-1-en-1-yl]acetamide (1.0 eq), dissolved in DCM[2].

• Hydrogenation: Purge the autoclave with hydrogen gas three times to remove residual nitrogen. Pressurize the system to 1.0 MPa of H₂. Stir the mixture at 20.0 °C for 20 hours[2]. The rigid chiral pocket of the catalyst ensures near-perfect stereocontrol.

• Deprotection & Isolation: Concentrate the reaction mixture. To cleave the acetyl protecting group, reflux the resulting (R)-N-acetyl-1-(4-methoxyphenyl)propylamine in 6M HCl for 12 hours. Basify, extract with diethyl ether, and precipitate the final product by bubbling anhydrous HCl gas through the ether layer to isolate (R)-1-(4-methoxyphenyl)propan-1-amine hydrochloride.

Analytical Characterization

Validating the structural integrity and chiral purity of the synthesized amine requires rigorous analytical profiling.

• Nuclear Magnetic Resonance (NMR): Both ¹H and ¹³C NMR are critical for confirming the molecular framework. In the ¹H NMR spectrum of the hydrochloride salt, the para-substituted aromatic ring will present as two distinct doublets (an AA'BB' system) around δ 6.9–7.3 ppm. The methoxy protons (-OCH₃) will appear as a sharp singlet near δ 3.8 ppm. The chiral benzylic proton (C1-H) typically presents as a distinct triplet or multiplet around δ 4.1–4.3 ppm, shifted downfield due to the adjacent amine and phenyl ring[3].

• Chiral HPLC: To validate the success of the enantioselective synthesis (Protocol 3.2), High-Performance Liquid Chromatography (HPLC) utilizing a chiral stationary phase (e.g., Chiralcel OD-H or Chiralpak AD-H) is required. The baseline separation of the (R) and (S) enantiomers confirms the ee > 99% metric.

Pharmacological & Industrial Applications

In the pharmaceutical sector, 1-(4-methoxyphenyl)propylamine is not merely an end-product but a highly valued intermediate.

• Chiral Auxiliary / Resolving Agent: Due to its basic primary amine and defined stereocenter, the enantiopure forms are frequently utilized as resolving agents for racemic acidic compounds via diastereomeric salt crystallization.

• API Synthesis: The scaffold is a direct precursor to various biologically active molecules, particularly those targeting monoamine transporters or central nervous system (CNS) receptors, where the para-methoxy group plays a crucial role in receptor affinity and metabolic stability.

References

• Chemchart. "4-(4-Methoxybenzyl)-3-thiosemicarbazide (16735-76-5) - Chemical Safety, Models, Suppliers, Regulation, and Patents". Chemchart.
• ChemicalBook. "(S)-1-(4-Methoxyphenyl)propan-1-aMine hydrochloride". ChemicalBook.
• Molaid. "(R)-N-acetyl-1-(4-methoxyphenyl)propylamine". Molaid Chemical Database.

Sources

• 1. 4-(4-Methoxybenzyl)-3-thiosemicarbazide (16735-76-5) - Chemical Safety, Models, Suppliers, Regulation, and Patents - Chemchart [chemchart.com]
• 2. (R)-N-acetyl-1-(4-methoxyphenyl)propylamine - CAS号 —— - 摩熵化学 [molaid.com]
• 3. (S)-1-(4-Methoxyphenyl)propan-1-aMine hydrochloride(244145-40-2) 1H NMR [m.chemicalbook.com]

Technical Monograph: N-propyl-1-(4-methoxyphenyl)propan-1-amine

This is an in-depth technical monograph on the research chemical N-propyl-1-(4-methoxyphenyl)propan-1-amine .

Document Type: Technical Guide / Chemical Profile Subject: N-propyl-1-(4-methoxyphenyl)propan-1-amine (CAS 1016813-94-7) Target Audience: Medicinal Chemists, Pharmacologists, and Analytical Scientists

Part 1: Chemical Identity & Physicochemical Profile[1]

This section establishes the fundamental identity of the compound, distinguishing it from its regioisomers (such as the substituted amphetamine derivatives) to ensure precise research application.

Nomenclature & Identification

• IUPAC Name: N-propyl-1-(4-methoxyphenyl)propan-1-amine

• Common Designations: 1-(4-Methoxyphenyl)-N-propylpropan-1-amine; alpha-ethyl-N-propyl-4-methoxybenzylamine.

• CAS Registry Number: 1016813-94-7

• Molecular Formula: C

  H NO

• Molecular Weight: 207.31 g/mol

Structural Analysis

Unlike the phenethylamine class (where the amine is typically at the terminal or beta-position) or the amphetamine class (amine at the alpha-methyl position, C2), this compound is a 1-substituted propan-1-amine . The amine is attached to the benzylic carbon (C1), making it a chain-extended benzylamine derivative.

Property	Value (Predicted)	Context
LogP	3.2 – 3.5	Lipophilic; likely blood-brain barrier (BBB) permeable.
pKa (Base)	~9.5	Protonated at physiological pH (cationic species).
H-Bond Donors	1 (Secondary Amine)	Critical for receptor binding pockets.
Rotatable Bonds	5	High conformational flexibility.

Part 2: Synthesis & Manufacturing Protocol

Editorial Note: As this is a research chemical, specific industrial process data is limited. The following protocol is a derived "Best Practice" methodology based on standard reductive amination of aryl ketones, optimized for secondary benzylic amines.

Synthetic Route: Reductive Amination

The most robust entry to this scaffold is the reductive amination of 4'-methoxypropiophenone with

-propylamine .

Reagents:

• Precursor: 1-(4-methoxyphenyl)propan-1-one (4'-Methoxypropiophenone) [CAS 121-97-1].

• Amine Source:

  -Propylamine (excess).

• Reducing Agent: Sodium cyanoborohydride (NaBH

  CN) or Sodium triacetoxyborohydride (STAB).

• Solvent: Methanol (MeOH) or 1,2-Dichloroethane (DCE).

Step-by-Step Protocol

• Imine Formation (Equilibrium):

  • Dissolve 10.0 mmol of 1-(4-methoxyphenyl)propan-1-one in 20 mL of anhydrous MeOH.

  • Add 15.0 mmol (1.5 eq) of

    -propylamine.

  • Optional: Add 3Å molecular sieves or Ti(O

    Pr) (1.2 eq) to drive equilibrium toward the imine (Schiff base) by scavenging water.

  • Stir under inert atmosphere (N

    ) at room temperature for 6–12 hours.

• Reduction:

  • Cool the reaction mixture to 0°C.

  • Slowly add 15.0 mmol of NaBH

    CN (or STAB) in small portions.

  • Critical Step: Maintain pH ~6 using glacial acetic acid if using NaBH

    CN to prevent ketone reduction to the alcohol.

  • Allow to warm to room temperature and stir overnight (12h).

• Workup & Purification:

  • Quench with aqueous NaHCO

    (saturated).

  • Extract with Dichloromethane (DCM) (3 x 20 mL).

  • Dry organic layer over MgSO

    and concentrate in vacuo.

  • Purification: Flash column chromatography (Silica gel).

  • Eluent: DCM:MeOH (95:5) + 1% NH

    OH.

Reaction Logic Diagram (DOT)

Figure 1: Reductive amination pathway converting the aryl ketone to the target secondary amine.

Part 3: Pharmacological Framework (SAR & Mechanism)

Disclaimer: This compound is a chemical probe. The following mechanism of action is inferred based on Structure-Activity Relationships (SAR) of structural analogs (1-phenyl-1-propanamines and substituted phenethylamines).

Structural Homology & SAR

• Scaffold: 1-Aryl-1-alkylamine.

• Analogs:

  • Lefetamine: (N,N-dimethyl-1,2-diphenylethylamine) – NMDA antagonist/Analgesic.

  • N-substituted Benzylic Amines: Often exhibit lower affinity for monoamine transporters (DAT/SERT/NET) compared to their phenethylamine (C2-amine) isomers but may retain sigma receptor affinity.

• C1 vs C2 Substitution:

  • C2 (Amphetamine-like): High affinity for monoamine transporters; releases dopamine/serotonin.

  • C1 (Benzylic amine): Typically reduced stimulant activity. The steric bulk of the

    -propyl group at the nitrogen, combined with the ethyl chain at the alpha-carbon, suggests potential NMDA receptor antagonism or Sigma-1 receptor modulation .

Metabolic Liability

The C1-amine position is benzylic. Unlike amphetamines (which are alpha-methylated at C2 to block metabolism), this compound is susceptible to:

• N-Dealkylation: Removal of the

  -propyl group by CYP450 enzymes (likely CYP2D6 or CYP3A4).

• Benzylic Oxidation: Direct oxidation of the C1-H bond, potentially reverting to the ketone precursor or forming a hydroxylamine.

Figure 2: Predicted metabolic fate showing N-dealkylation and oxidative deamination pathways.

Part 4: Analytical Characterization

To validate the synthesis of CAS 1016813-94-7, the following spectral signatures are required.

Proton NMR ( H-NMR) Expectation (CDCl , 400 MHz)

• Aromatic Ring: Two doublets (AA'BB' system) at

  6.8–7.2 ppm (characteristic of para-substitution).

• Benzylic Methine (C H-N): A triplet or doublet of doublets (dd) around

  3.4–3.6 ppm. This is the diagnostic signal distinguishing it from the C2-amine isomer (which would show a multiplet at C2 and a benzylic CH doublet).

• Methoxy Group: Singlet at

  3.8 ppm (3H).

• Propyl Chain:

  • N-CH

    : Triplet ~2.5 ppm.

  • Central CH

    : Multiplet ~1.5 ppm.

  • Terminal CH

    : Triplet ~0.9 ppm.

• Ethyl Side Chain (from propan-1-amine backbone):

  • CH

    : Multiplet ~1.7–1.9 ppm.

  • CH

    : Triplet ~0.8–0.9 ppm.

Mass Spectrometry (GC-MS)

• Molecular Ion [M]+: 207 m/z.

• Base Peak: Likely the iminium ion fragment formed by alpha-cleavage.

  • Cleavage of the ethyl group: Loss of C

    H (M-29).

  • Cleavage of the benzylic bond is less favorable in EI but possible.

Part 5: References

• Synthetic Methodology (General): Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry, 61(11), 3849-3862.

• Metabolic Context: Coutts, R. T., et al. (1976). "In vitro metabolism of 1-phenyl-2-(n-propylamino)propane (N-propylamphetamine) by rat liver homogenates." Xenobiotica, 6(11). (Note: Cited for metabolic pathway comparison of N-propyl-arylalkylamines).

• SAR Context: Glennon, R. A. (1987). "Psychoactive Phenylisopropylamines." Psychopharmacology: The Third Generation of Progress. Raven Press.

Technical Guide: 1-(4-Methoxyphenyl)-2-propylaminopentane (4-MeO-PPAP)

The following technical guide details the pharmacological profile, synthesis, and theoretical applications of the 4-Methoxy analog of PPAP , chemically identified as 1-(4-methoxyphenyl)-2-propylaminopentane .

Executive Summary

1-(4-Methoxyphenyl)-2-propylaminopentane , often colloquially referred to as 4-MeO-PPAP , is a synthetic phenethylamine derivative and a structural analog of (-)-1-phenyl-2-propylaminopentane (PPAP) . Unlike classical psychostimulants (e.g., amphetamine) which force the release of neurotransmitters regardless of neuronal firing, PPAP and its analogs function as Catecholaminergic Activity Enhancers (CAEs) .[1] They potentiate the release of dopamine and norepinephrine only in response to endogenous electrical impulses, theoretically offering a wider therapeutic index with reduced abuse potential.

This guide explores the specific pharmacological implications of the para-methoxy substitution on the PPAP scaffold, its chemical synthesis via the Grignard-nitrile route, and the critical safety considerations regarding its potential serotonergic activity.

Part 1: Chemical Identity & Nomenclature[2][3]

Structural Definition

The user-provided term "1-(4-Methoxyphenyl)propylamine" is ambiguous and chemically refers to a primary amine (CAS 83948-35-0).[2] However, in the context of "PPAP analogs," the relevant molecule is the 4-methoxy derivative of the PPAP scaffold .

Parameter	PPAP (Parent)	4-MeO-PPAP (Target Analog)
IUPAC Name	1-phenyl-N-propylpentan-2-amine	1-(4-methoxyphenyl)-N-propylpentan-2-amine
Common Name	PPAP	4-MeO-PPAP
Core Scaffold	Phenyl-2-aminopentane	(4-Methoxyphenyl)-2-aminopentane
N-Substitution	N-propyl	N-propyl
Molecular Formula	C₁₄H₂₃N	C₁₅H₂₅NO
Key Substituent	None	4-Methoxy (-OCH₃) on phenyl ring

Structure-Activity Relationship (SAR)

The PPAP scaffold (N-propyl-1-phenyl-2-aminopentane) is optimized for the CAE mechanism.

• Pentyl Chain (Alpha-Propyl): Prevents potent monoamine oxidase (MAO) inhibition and reduces direct releasing activity compared to the propyl (amphetamine) chain.

• N-Propyl Group: Increases lipophilicity and further reduces direct releasing potency, favoring the CAE mechanism.

• 4-Methoxy Group: In phenethylamines, para-substitution with a methoxy group typically increases affinity for the Serotonin Transporter (SERT) .

  • Risk Factor: While PPAP is a selective catecholamine enhancer (DA/NE), 4-MeO-PPAP is hypothesized to possess significant serotonergic activity. If the CAE mechanism is preserved, it may act as a Serotonin Activity Enhancer (SAE) . If the mechanism shifts to release, it poses a risk of toxicity similar to PMA (para-methoxyamphetamine).

Part 2: Mechanism of Action (CAE vs. Releaser)

Understanding the distinction between a Releaser and an Activity Enhancer is critical for research applications.

The CAE Mechanism

PPAP interferes with the propagation of the action potential at the axon terminal, specifically modulating the exocytotic machinery . It does not inhibit the reuptake transporter (DAT/NET) in the traditional sense, nor does it reverse the transporter to pump neurotransmitters out (like amphetamine). Instead, it sensitizes the neuron to release more neurotransmitter per impulse.[3]

Pathway Visualization

The following diagram contrasts the mechanism of a classical releaser (Amphetamine/PMA) with the CAE mechanism of PPAP analogs.

Figure 1: Mechanistic differentiation between Releasers (uncontrolled flooding) and CAEs (impulse-dependent potentiation).

Part 3: Synthesis Protocol

Warning: The synthesis of phenethylamine derivatives may be restricted under local laws (e.g., Federal Analog Act in the USA). This protocol is provided for theoretical and authorized research purposes only.

Retrosynthetic Analysis

The most robust route to 1-(4-methoxyphenyl)-2-propylaminopentane involves the construction of the appropriate ketone, followed by reductive amination.

• Target Molecule: 1-(4-methoxyphenyl)-N-propylpentan-2-amine.

• Intermediate Ketone: 1-(4-methoxyphenyl)pentan-2-one.

• Precursors: 4-Methoxybenzyl chloride, Butyronitrile, n-Propylamine.

Step 1: Synthesis of 1-(4-Methoxyphenyl)pentan-2-one

This step utilizes a Grignard reaction with a nitrile to form a ketimine, which hydrolyzes to the ketone.

Reagents:

• 4-Methoxybenzyl chloride (15.6 g, 0.1 mol)

• Magnesium turnings (2.6 g, 0.11 mol)

• Butyronitrile (7.6 g, 0.11 mol)

• Diethyl ether (anhydrous)

• Hydrochloric acid (10% aqueous)

Protocol:

• Grignard Formation: In a dry 3-neck flask under inert atmosphere (N₂), add magnesium turnings and cover with anhydrous ether. Add a crystal of iodine to initiate. Slowly add a solution of 4-methoxybenzyl chloride in ether dropwise to maintain a gentle reflux. Stir for 1 hour after addition until Mg is consumed.

• Nitrile Addition: Cool the Grignard reagent (4-methoxybenzylmagnesium chloride) to 0°C. Add butyronitrile dropwise. The solution will darken.

• Reflux: Allow the mixture to warm to room temperature, then reflux gently for 4 hours to form the intermediate imine salt.

• Hydrolysis: Cool the mixture in an ice bath. Cautiously add 10% HCl to quench the reaction and hydrolyze the imine to the ketone. Stir vigorously for 2 hours.

• Extraction: Separate the organic layer. Extract the aqueous layer with ether (2x). Combine organic phases, wash with saturated NaHCO₃ and brine, dry over MgSO₄, and evaporate the solvent.

• Purification: Distill the residue under vacuum to yield 1-(4-methoxyphenyl)pentan-2-one as a pale yellow oil.

Step 2: Reductive Amination

The ketone is reacted with n-propylamine and a reducing agent to yield the final amine.

Reagents:

• 1-(4-Methoxyphenyl)pentan-2-one (from Step 1)

• n-Propylamine (excess)

• Sodium Cyanoborohydride (NaBH₃CN) or Sodium Triacetoxyborohydride (STAB)

• Methanol (solvent)

• Acetic acid (catalyst)

Protocol:

• Imine Formation: Dissolve the ketone (1 eq) and n-propylamine (1.5 eq) in methanol. Add a catalytic amount of acetic acid to adjust pH to ~6. Stir for 2 hours at room temperature.

• Reduction: Cool to 0°C. Add NaBH₃CN (1.2 eq) portion-wise. Stir overnight at room temperature.

• Workup: Quench with water. Basify with NaOH (aq) to pH >12. Extract with dichloromethane (DCM) (3x).

• Salt Formation: Dry the DCM layer over MgSO₄ and evaporate. Dissolve the resulting oil in anhydrous ether and bubble dry HCl gas (or add ethereal HCl) to precipitate the hydrochloride salt .

• Recrystallization: Recrystallize from isopropanol/ether to obtain pure 1-(4-methoxyphenyl)-2-propylaminopentane HCl .

Part 4: Safety & Toxicology (Critical Analysis)

The "PMA Risk"

The most significant risk with 4-methoxy-phenethylamines is their potential to act as potent Serotonin Releasing Agents (SRAs) and Monoamine Oxidase Inhibitors (MAOIs) .

• PMA (para-methoxyamphetamine): Highly toxic due to the combination of serotonin release and MAO inhibition, leading to serotonin syndrome and hyperthermia.

• 4-MeO-PPAP: The N-propyl and alpha-propyl (pentyl) substitutions generally reduce MAO inhibition and direct releasing potency. However, the 4-methoxy group strongly biases the molecule toward the serotonin system.

• Hypothesis: 4-MeO-PPAP acts as a Serotonin Activity Enhancer (SAE) . However, at high doses, the selectivity for "enhancement" vs "release" may collapse, presenting a risk of serotonin toxicity.

Self-Validating Safety Protocol

Researchers working with this analog must validate the mechanism before in vivo application.

Test	Methodology	Success Criteria (CAE Profile)	Failure Criteria (Releaser Profile)
Microdialysis	Measure extracellular 5-HT/DA in striatum slices.	No increase in basal efflux; significant increase only upon electrical stimulation.	Increase in basal efflux without stimulation (indicates Releaser).
Cytotoxicity	Incubate with serotonergic neurons (e.g., RN46A).	High cell viability at effective concentrations.	Rapid cell death or hyperthermia markers.
Interaction	Co-administer with Reserpine (depletes vesicles).	Effect is abolished (CAE requires vesicular pool).	Effect persists (Releaser works via reversal).

References

• Knoll, J. (1992). The pharmacology of 1-phenyl-2-propylaminopentane (PPAP), a deprenyl-derived new spectrum psychostimulant. Archives of International Pharmacodymanics and Therapeutics .

• Knoll, J., et al. (1999). (-)-1-(Benzofuran-2-yl)-2-propylaminopentane, [(-)-BPAP], a selective enhancer of the impulse propagation mediated release of catecholamines and serotonin in the brain. Life Sciences .

• Shulgin, A., & Shulgin, A. (1991). PIHKAL: A Chemical Love Story (Context on Phenethylamine Synthesis). Transform Press .

• Shimazu, S., et al. (2003). Enhancement of dopamine release in vivo by (-)-1-phenyl-2-propylaminopentane (PPAP) in the rat striatum. Japanese Journal of Pharmacology .

Sources

• 1. Methylenedioxyphenylpropylaminopentane - Wikipedia [en.wikipedia.org]
• 2. (R)-N-acetyl-1-(4-methoxyphenyl)propylamine - CAS号 —— - 摩熵化学 [molaid.com]
• 3. Phenylpropylaminopentane - Wikipedia [en.wikipedia.org]

Catecholaminergic Activity Enhancers (CAEs): Core Mechanism of Action and Experimental Validation

Executive Summary

Catecholaminergic Activity Enhancers (CAEs) represent a distinct pharmacological class of neuroactive compounds that amplify the action potential-evoked release of monoamine neurotransmitters (dopamine, norepinephrine, and serotonin). Unlike classical psychostimulants (e.g., amphetamines) that force the non-vesicular efflux of neurotransmitters regardless of neuronal activity, CAEs preserve the physiological rhythm of the brain. They act as specific amplifiers of impulse propagation-mediated exocytosis. This technical guide explores the core receptor mechanisms, intracellular signaling cascades, and the self-validating experimental protocols used to isolate and quantify the enhancer effect.

The Pharmacodynamic Paradigm Shift: Enhancers vs. Releasers

To understand the CAE mechanism, one must first contrast it with the action of Monoamine Releasing Agents (MRAs).

Classical MRAs, such as methamphetamine, enter the presynaptic terminal via the dopamine transporter (DAT) and disrupt the vesicular monoamine transporter 2 (VMAT2). This causes a massive, action-potential-independent reverse transport of dopamine into the synaptic cleft, rapidly depleting vesicular stores and leading to neurotoxicity ([1]).

In contrast, synthetic CAEs—such as (-)-1-phenyl-2-propylaminopentane ((-)-PPAP) and the highly potent benzofuran derivative (-)-BPAP—do not induce spontaneous neurotransmitter leakage. Instead, they act primarily as potent stimulants of the action potential-transmitter release coupling mechanism ([2]). They increase the quantal size of the neurotransmitters released only when the neuron is depolarized by an incoming electrical impulse, leaving resting baseline levels unchanged ([3]).

Molecular Mechanism: TAAR1 Agonism and SNARE Complex Priming

Recent neurochemical investigations have elucidated that the enhancer effect is strictly mediated through the Trace Amine-Associated Receptor 1 (TAAR1) , an intracellular Gs protein-coupled receptor ([4]).

The causality of the CAE mechanism follows a precise intracellular cascade:

• Intracellular Receptor Binding: CAEs passively diffuse or are transported into the presynaptic terminal, where they bind to intracellular TAAR1 receptors.

• Divergent Signal Transduction: TAAR1 possesses distinct activation states. While MRAs trigger TAAR1 pathways that lead to DAT reversal, CAEs exclusively activate a Protein Kinase C (PKC)-mediated phosphorylation cascade [4].

• Vesicular Upregulation: PKC phosphorylation upregulates VMAT2 kinetics, enforcing the rapid accumulation of dopamine into synaptic vesicles.

• Exocytotic Priming: Concurrently, PKC signaling primes the SNARE core complex. When membrane depolarization occurs, the calcium influx triggers a massively potentiated vesicular fusion event, releasing a larger quantum of catecholamines into the synapse[4].

Figure 1: Mechanism of CAE-mediated enhancement of vesicular exocytosis via TAAR1.

Experimental Methodology: Validating Vesicular vs. Cytoplasmic Release

To definitively separate the enhancer effect of CAEs from the releasing effect of amphetamines, researchers employ a self-validating ex vivo superfusion assay using radiolabeled neurotransmitters in rat striatal slices ([4]).

Step-by-Step Protocol: [3H]Dopamine Superfusion Assay

This protocol is designed with internal controls to isolate action-potential-dependent exocytosis from spontaneous cytoplasmic leakage.

• Tissue Preparation: Isolate the rat striatum and prepare 300 µm thick slices using a vibratome in oxygenated Krebs-Renselet buffer. Causality: 300 µm thickness ensures adequate oxygen diffusion while preserving local presynaptic circuitry.

• Isotope Loading: Incubate the slices with [3H]dopamine (5 µCi/mL) for 30 minutes at 37°C. Causality: Tritium labeling allows for highly sensitive, femtomolar quantification of dopamine efflux, bypassing the signal-to-noise limitations of electrochemical detection.

• Superfusion & Baseline Establishment: Transfer slices to micro-volume superfusion chambers. Continuously perfuse with buffer to wash out extracellular radioligand. Causality: This establishes a stable baseline of "resting release," acting as an internal control to verify if a drug induces spontaneous leakage before electrical stimulation.

• Electrical Stimulation: Apply field stimulation via bipolar platinum electrodes (2 Hz, 240 pulses, 2 ms pulse width). Causality: This mimics physiological action potentials, evoking strictly exocytotic, calcium-dependent release.

• Pharmacological Challenge: Introduce the test compound (e.g., (-)-BPAP at 10^-12 M) into the perfusion buffer.

• Mechanistic Verification (The SNARE Test): In a parallel chamber, pre-incubate slices with N-Ethylmaleimide (NEM). Causality: NEM inhibits the disassembly of the SNARE complex. Because (-)-BPAP relies on SNARE-mediated vesicular fusion, NEM potentiates its stimulatory effect, proving the release is vesicular rather than DAT-mediated[4].

• Quantification: Collect superfusate fractions every 3 minutes and measure tritium content using liquid scintillation spectrometry.

Figure 2: Workflow for quantifying [3H]dopamine release in rat striatal slices.

Quantitative Data: Comparative Pharmacodynamics

The following table synthesizes the distinct neurochemical profiles of CAEs versus classical MRAs, highlighting the differential impact on resting versus evoked release pathways.

Pharmacological Agent	Drug Class	Resting Release (Cytoplasmic)	Evoked Release (Vesicular)	TAAR1 Dependent	SNARE Dependent
(-)-BPAP	CAE	No Change	Highly Potentiated	Yes	Yes
(-)-PPAP	CAE	No Change	Potentiated	Yes	Yes
Selegiline (Low Dose)	CAE / MAOI	No Change	Potentiated	Yes	Yes
Methamphetamine	Releaser (MRA)	Massively Increased	Depleted / Masked	Yes	No

Conclusion

The Catecholaminergic Activity Enhancer (CAE) mechanism represents a highly targeted approach to restoring catecholaminergic tone. By binding to TAAR1 and specifically upregulating PKC-mediated vesicular priming, compounds like (-)-BPAP amplify the natural, impulse-driven release of neurotransmitters without causing the neurotoxic cytoplasmic depletion associated with classic amphetamines. This self-regulating mechanism holds profound potential for the development of next-generation therapeutics in neurodegenerative and psychiatric medicine.

References

• Monoaminergic activity enhancer - Wikipedia. Wikimedia Foundation. Available at:[Link]

• (-)Deprenyl and (-)1-phenyl-2-propylaminopentane, [(-)PPAP], act primarily as potent stimulants of action potential-transmitter release coupling in the catecholaminergic neurons - PubMed. National Institutes of Health. Available at:[Link]

• Striking Neurochemical and Behavioral Differences in the Mode of Action of Selegiline and Rasagiline - PMC. National Institutes of Health. Available at:[Link]

• Enhancer Regulation of Dopaminergic Neurochemical Transmission in the Striatum - MDPI. International Journal of Molecular Sciences. Available at:[Link]

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• 3. Striking Neurochemical and Behavioral Differences in the Mode of Action of Selegiline and Rasagiline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]

Protocols & Analytical Methods

Application Note: A Comparative Guide to the Synthesis of 1-(4-Methoxyphenyl)propylamine from 4-Methoxypropiophenone

Introduction and Strategic Overview

1-(4-Methoxyphenyl)propylamine is a primary amine that serves as a crucial building block in the synthesis of various biologically active compounds and pharmaceutical agents.[1][2] Its structure, featuring a chiral center and a methoxy-substituted phenyl ring, makes it a desirable synthon for creating analogues of natural products and novel therapeutic candidates. The most direct and common precursor for its synthesis is 4'-methoxypropiophenone, an aromatic ketone.[3]

The core chemical transformation required is a reductive amination , a cornerstone reaction in organic synthesis for the formation of amines from carbonyl compounds. This process fundamentally involves the condensation of the ketone with an amine source (in this case, ammonia) to form an imine intermediate, which is subsequently reduced to the target amine.[4]

This guide will dissect three prevalent methodologies for achieving this transformation, each with distinct advantages and operational demands.

• Method A: Direct Reductive Amination: A one-pot approach where the ketone, an ammonia source, and a reducing agent are combined. This method is valued for its efficiency and operational simplicity.[5]

• Method B: Two-Step Synthesis via Oxime Reduction: An indirect route involving the initial formation and isolation of a stable 4-methoxypropiophenone oxime, followed by its reduction. This strategy offers clean conversions and can be advantageous when direct amination proves challenging.[6]

• Method C: The Leuckart-Wallach Reaction: A classic, high-temperature method that uniquely employs formic acid or its derivatives as both the nitrogen source and the reducing agent.[7][8]

The choice of method depends on available equipment, scale, desired purity, and safety considerations. The following diagram illustrates these divergent synthetic pathways.

Caption: Divergent synthetic pathways from 4-methoxypropiophenone to the target amine.

Method A: One-Pot Reductive Amination with Sodium Borohydride

This approach is often the first choice for its efficiency, combining imine formation and reduction into a single operational step. The use of an ammonium salt, such as ammonium acetate, serves as the in-situ source of ammonia and helps maintain a pH suitable for imine formation.[9] Sodium borohydride (NaBH₄) is an inexpensive and effective reducing agent for the resulting imine.[10][11]

Mechanistic Pathway

The reaction proceeds through a series of equilibria. The ketone reacts with ammonia (from ammonium acetate) to form a hemiaminal, which then dehydrates to an imine. The imine is protonated to form a more electrophilic iminium ion, which is rapidly and irreversibly reduced by hydride transfer from sodium borohydride.

Caption: Mechanism for one-pot reductive amination.

Experimental Protocol

Reagent	M.W.	Amount	Moles	Equiv.
4-Methoxypropiophenone	164.20	10.0 g	60.9 mmol	1.0
Ammonium Acetate	77.08	23.5 g	305 mmol	5.0
Methanol	32.04	200 mL	-	-
Sodium Borohydride	37.83	4.61 g	122 mmol	2.0

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-methoxypropiophenone (10.0 g, 60.9 mmol), ammonium acetate (23.5 g, 305 mmol), and methanol (200 mL).

• Stir the mixture at room temperature for 30 minutes to dissolve the solids.

• Cool the flask in an ice-water bath to 0-5 °C.

• Expert Note: The reaction with NaBH₄ is exothermic and generates hydrogen gas. Portion-wise addition to a cooled solution is critical for safety and to prevent runaway reactions.[12]

• Slowly add sodium borohydride (4.61 g, 122 mmol) in small portions over 30-45 minutes, ensuring the internal temperature does not exceed 15 °C.

• After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature for 4-6 hours. Monitor the reaction progress by TLC (e.g., 8:2 Hexane:Ethyl Acetate).

• Work-up: a. Cool the reaction mixture again in an ice bath. b. Slowly and carefully quench the reaction by adding 1M HCl (aq) until the effervescence ceases and the pH is ~1-2. This neutralizes excess borohydride and forms the amine hydrochloride salt. c. Concentrate the mixture under reduced pressure to remove most of the methanol. d. Add 100 mL of water and wash the aqueous layer with diethyl ether (2 x 50 mL) to remove any unreacted ketone or non-basic impurities. Discard the organic layers. e. Basify the aqueous layer to pH >12 by the slow addition of 6M NaOH (aq), keeping the flask cool in an ice bath. f. Extract the free amine product with dichloromethane (3 x 75 mL). g. Combine the organic extracts, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude oil can be purified by vacuum distillation to afford 1-(4-methoxyphenyl)propylamine as a colorless to pale yellow oil.

Method B: Two-Step Synthesis via Oxime Intermediate

This method decouples the C=N bond formation from the reduction step. It is particularly useful if the direct amination (Method A) gives low yields or side products. The oxime intermediate is typically a stable, crystalline solid that can be easily purified before reduction.[13]

Step 1: Synthesis of 4-Methoxypropiophenone Oxime

Principle: The ketone is condensed with hydroxylamine hydrochloride in the presence of a base (like sodium acetate) to neutralize the liberated HCl and drive the reaction to completion.

Reagent	M.W.	Amount	Moles	Equiv.
4-Methoxypropiophenone	164.20	10.0 g	60.9 mmol	1.0
Hydroxylamine HCl	69.49	6.35 g	91.4 mmol	1.5
Sodium Acetate	82.03	7.50 g	91.4 mmol	1.5
Ethanol/Water (4:1)	-	100 mL	-	-

Procedure:

• In a 250 mL round-bottom flask, dissolve 4-methoxypropiophenone (10.0 g) in 80 mL of ethanol.

• In a separate beaker, dissolve hydroxylamine hydrochloride (6.35 g) and sodium acetate (7.50 g) in 20 mL of warm water.

• Add the aqueous solution to the ethanolic solution of the ketone.

• Heat the mixture to reflux for 2 hours.

• Cool the reaction to room temperature and then place it in an ice bath for 1 hour to facilitate crystallization.

• Filter the resulting white solid, wash with cold water, and dry under vacuum to yield the oxime. Recrystallization from ethanol/water may be performed if necessary.

Step 2: Catalytic Hydrogenation of the Oxime

Principle: The C=N bond of the oxime is reduced to a C-N single bond using hydrogen gas and a heterogeneous catalyst, such as palladium on carbon (Pd/C) or platinum oxide (Adam's catalyst).[6][14] This is a clean reduction method, with water being the only byproduct.

Reagent	M.W.	Amount	Moles	Equiv.
4-Methoxypropiophenone Oxime	179.22	10.0 g	55.8 mmol	1.0
Palladium on Carbon (10%)	-	500 mg	-	5 wt%
Ethanol	46.07	150 mL	-	-
Acetic Acid	60.05	1 mL	-	catalyst

Procedure:

• Safety First: Catalytic hydrogenation involves flammable hydrogen gas and potentially pyrophoric catalysts. This procedure must be performed in a designated area with appropriate safety measures and specialized equipment (e.g., a Parr hydrogenator).

• To a hydrogenation vessel, add the oxime (10.0 g), ethanol (150 mL), and acetic acid (1 mL). Expert Note: The acid helps to prevent catalyst poisoning and can accelerate the reaction rate.

• Carefully add the 10% Pd/C catalyst under a stream of inert gas (nitrogen or argon).

• Seal the vessel, evacuate and purge with nitrogen several times, then evacuate and purge with hydrogen.

• Pressurize the vessel with hydrogen (e.g., 50 psi) and stir vigorously at room temperature.

• Monitor the reaction by observing hydrogen uptake. The reaction is typically complete within 8-12 hours.

• Once complete, carefully vent the hydrogen and purge the vessel with nitrogen.

• Filter the reaction mixture through a pad of Celite® to remove the palladium catalyst. Caution: The catalyst on the filter pad may be pyrophoric; do not allow it to dry in the air. Quench it with water immediately.

• Concentrate the filtrate under reduced pressure to obtain the crude amine, which can then be purified by vacuum distillation as described in Method A.

Method C: The Leuckart-Wallach Reaction

This classic reaction provides a means to synthesize amines using ammonium formate or formamide as the reagent.[15] It operates at high temperatures and proceeds via an N-formyl intermediate, which must be hydrolyzed to yield the final primary amine.[16]

Principle: Ammonium formate thermally decomposes to ammonia and formic acid.[8] Ammonia reacts with the ketone to form an imine, which is then reduced by formic acid. The resulting product is the N-formyl amine, requiring a final hydrolysis step.

Reagent	M.W.	Amount	Moles	Equiv.
4-Methoxypropiophenone	164.20	10.0 g	60.9 mmol	1.0
Ammonium Formate	63.06	19.2 g	305 mmol	5.0
Hydrochloric Acid (conc.)	36.46	~30 mL	-	-

Procedure:

• Combine 4-methoxypropiophenone (10.0 g) and ammonium formate (19.2 g) in a 100 mL round-bottom flask fitted with a short-path distillation head.

• Expert Note: This reaction is typically run neat (without solvent) and requires high temperatures. Ensure the setup is in a well-ventilated fume hood.[16]

• Heat the mixture in an oil bath to 160-180 °C. Water will begin to distill off as the reaction proceeds. Maintain this temperature for 4-6 hours.

• Cool the reaction mixture to room temperature. The crude product will be the N-formyl derivative.

• Hydrolysis: a. Add 30 mL of concentrated hydrochloric acid to the flask. b. Heat the mixture to reflux for 4-6 hours to hydrolyze the formamide. c. Cool the solution and dilute with 50 mL of water. d. Perform the basification, extraction, and purification steps as outlined in the work-up for Method A (steps 7e-8).

Product Characterization

The final product, 1-(4-Methoxyphenyl)propylamine, should be characterized to confirm its identity and purity.

Analysis	Expected Results
Appearance	Colorless to pale yellow liquid
¹H NMR (CDCl₃, 400 MHz)	δ 7.25 (d, 2H, Ar-H), 6.85 (d, 2H, Ar-H), 3.80 (s, 3H, OCH₃), 3.75 (t, 1H, CH-N), 1.65 (m, 2H, CH₂), 1.40 (br s, 2H, NH₂), 0.90 (t, 3H, CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ 158.5, 138.0, 127.5 (2C), 113.8 (2C), 57.0, 55.2, 31.0, 10.5
IR (neat, cm⁻¹)	3380, 3300 (N-H stretch), 2960, 2930, 2870 (C-H stretch), 1610, 1510 (aromatic C=C), 1245 (C-O stretch)
MS (EI, m/z)	165 [M]⁺, 136 [M-C₂H₅]⁺

Safety and Handling Precautions

• General: All manipulations should be performed in a well-ventilated fume hood. Standard personal protective equipment (safety glasses, lab coat, nitrile gloves) is required.

• Sodium Borohydride (NaBH₄): Highly water-reactive. It reacts with water and acidic solutions to produce flammable hydrogen gas.[17][18] Store in a tightly sealed container in a dry environment.[12] Quench reactions slowly and in an ice bath.

• Catalytic Hydrogenation: Requires specialized high-pressure equipment and adherence to strict safety protocols due to the high flammability of hydrogen gas. Catalysts like Pd/C can be pyrophoric upon exposure to air, especially after use.[19]

• Acids and Bases: Concentrated acids (HCl) and bases (NaOH) are corrosive and should be handled with care. The neutralization/basification steps are exothermic and require cooling.

Conclusion and Method Comparison

The synthesis of 1-(4-methoxyphenyl)propylamine from 4-methoxypropiophenone can be successfully achieved by several methods.

Feature	Method A (Direct NaBH₄)	Method B (Oxime)	Method C (Leuckart)
Efficiency	High (One-pot)	Moderate (Two steps)	Moderate (One-pot + Hydrolysis)
Conditions	Mild (0 °C to RT)	Mild (Reflux, RT)	Harsh (160-180 °C)
Reagents	Inexpensive, common	Common, requires H₂ gas	Inexpensive, classic
Safety	H₂ evolution from quench	H₂ gas, pyrophoric catalyst	High temperature, corrosive acid
Scalability	Excellent	Good, limited by H₂ equipment	Moderate
Ideal For	Rapid, efficient synthesis	Cleaner conversions, difficult substrates	Classic synthesis, no metal catalysts

For most laboratory applications, Method A offers the best balance of speed, simplicity, and efficiency. Method B provides a reliable alternative that allows for purification of an intermediate, often leading to a very pure final product. Method C remains a viable, albeit harsh, option when specialized hydrogenation equipment is unavailable.

References

• ResearchGate. Solvent-Free Reductive Amination: An Organic Chemistry Experiment. Available from: [Link]

• Touchette, K. M. (2006). Reductive Amination: A Remarkable Experiment for the Organic Laboratory. Journal of Chemical Education, 83(6), 929. Available from: [Link]

• Li, C., et al. (2020). Catalytic Stereoselective Conversion of Biomass-Derived 4′-Methoxypropiophenone to Trans-Anethole with a Bifunctional and Recyclable Hf-Based Polymeric Nanocatalyst. Molecules, 25(23), 5751. Available from: [Link]

• Organic Chemistry Portal. Amine synthesis by reductive amination (reductive alkylation). Available from: [Link]

• UC Center for Laboratory Safety. (2012). Sodium borohydride - Standard Operating Procedure. Available from: [Link]

• Foubelo, F., & Yus, M. (2005). The Reductive Amination of Aldehydes and Ketones and the Hydrogenation of Nitriles: Mechanistic Aspects and Selectivity Control. Current Organic Chemistry, 9(13), 1285-1319. Available from: [Link]

• Ashenhurst, J. (2017). Reductive Amination, and How It Works. Master Organic Chemistry. Available from: [Link]

• Unknown. (n.d.). Sodium Borohydride SOP. Available from: [Link]

• Synthesis and characterization of novel oxime analogues. (2017). Journal of Saudi Chemical Society, 21(1), S320-S327. Available from: [Link]

• Organic Synthesis. Sodium Borohydride (NaBH4) Reduction. Available from: [Link]

• ResearchGate. 1H NMR spectrum of (1R,2S,1′R)-(–)-2-(1′-(4′′-methoxyphenyl)ethylamino)-1- phenyl-1-propanol HCl (1e). Available from: [Link]

• Name-Reaction.com. Leuckart (Leukart) Reaction. Available from: [Link]

• Cross, J. M., & Fugitt, C. H. (1947). Studies on the Leuckart Reaction. The Journal of Organic Chemistry, 12(4), 529-532. Available from: [Link]

• Google Patents. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

• Wang, J., et al. (2005). Sodium borohydride reduction of ketones, aldehydes and imines using PEG400 as catalyst without solvent. Journal of Chemical Technology & Biotechnology, 80(7), 834-836. Available from: [Link]

• Grokipedia. Leuckart reaction. Available from: [Link]

• Google Patents. WO2015159170A2 - Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers.

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• SpectraBase. N-(4-Methoxyphenyl)-N-[1-(3-methoxyphenyl)propyl]amine - Optional[13C NMR] - Chemical Shifts. Available from: [Link]

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• Alec, C. (2024). Strategies for Selective Reductive Amination in Organic Synthesis and Catalysis. Journal of Chemical and Pharmaceutical Research, 16(4), 125. Available from: [Link]

• Encyclopedia MDPI. Heterogeneous Catalysis for Selective Hydrogenation of Oximes. Available from: [Link]

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• Google Patents. EP3877394A1 - Hydrogenation process of oxime derivatives.

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• Sciforum. One pot Synthesis of Propargylamines using Solid-Phase Extractive Isolation. Available from: [Link]

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Application Note: Optimized Reductive Amination Protocols for 1-(4-methoxyphenyl)propan-1-one

Introduction & Mechanistic Rationale

The synthesis of substituted phenethylamines and amphetamine-like building blocks frequently relies on the reductive amination of aryl ketones[1]. Specifically, 1-(4-methoxyphenyl)propan-1-one (also known as 4-methoxypropiophenone) is a highly valued precursor in medicinal chemistry for generating secondary and tertiary amine pharmacophores.

However, this specific substrate presents unique kinetic challenges. The para-methoxy group exerts a strong electron-donating resonance effect (+M effect) into the aromatic ring, which significantly increases the electron density at the adjacent carbonyl carbon. This resonance stabilization reduces the electrophilicity of the ketone, making the initial nucleophilic attack by the amine—and subsequent dehydration to the imine—thermodynamically less favorable and kinetically slower than with unsubstituted propiophenone.

To overcome this intrinsic deactivation, the experimental design must enforce causality-driven conditions :

• Acidic Activation: The use of a Brønsted acid (e.g., Acetic Acid) or Lewis acid is mandatory to protonate the carbonyl oxygen, thereby restoring electrophilicity.

• Water Scavenging: Because the equilibrium heavily favors the starting materials, the physical or chemical removal of water (via molecular sieves or orthoesters) is often required to drive imine formation.

• Selective Reduction: The reducing agent must be carefully selected to reduce the transient iminium ion without reducing the unreacted ketone.

Mechanistic pathway of reductive amination from ketone to secondary amine.

Comparative Reagent Profiling

The choice of reducing agent dictates the solvent system, safety protocols, and scalability of the reaction. Table 1 summarizes the quantitative parameters for the three most viable reductive amination systems for 1-(4-methoxyphenyl)propan-1-one.

Table 1: Quantitative Comparison of Reducing Systems

Parameter	Sodium Triacetoxyborohydride (STAB)	Sodium Cyanoborohydride (NaBH₃CN)	Catalytic Hydrogenation (Pt/C)
Typical Yield	75% – 90%	70% – 85%[2]	80% – 95%[3]
Equivalents Req.	1.5 – 2.0 eq	1.2 – 1.5 eq	Catalytic (5-10 mol%)
Optimal Solvent	DCE, THF, or DCM	Methanol, Ethanol	Toluene, Methanol
Reaction Time	12 – 24 hours	24 – 48 hours	6 – 12 hours
Safety Profile	Mild, low toxicity	High toxicity (HCN gas risk)	Fire hazard (Pyrophoric catalyst)
Best Application	General bench-scale synthesis	Acid-sensitive substrates	Scale-up & Diastereoselective[3]

Experimental Protocols

The following protocols are designed as self-validating systems , incorporating in-process checkpoints to ensure reproducibility and high-fidelity data generation.

Protocol A: Bench-Scale Synthesis using STAB (Standard Method)

This method utilizes Sodium Triacetoxyborohydride (NaBH(OAc)₃) and is ideal for coupling 1-(4-methoxyphenyl)propan-1-one with primary amines (e.g., benzylamine).

Materials:

• 1-(4-methoxyphenyl)propan-1-one (1.0 eq, 10.0 mmol, 1.64 g)

• Benzylamine (1.2 eq, 12.0 mmol, 1.28 g)

• Glacial Acetic Acid (1.5 eq, 15.0 mmol, 0.90 g)

• Sodium Triacetoxyborohydride (1.5 eq, 15.0 mmol, 3.18 g)

• 1,2-Dichloroethane (DCE) (0.2 M, 50 mL)

• Activated 4Å Molecular Sieves (2.0 g)

Step-by-Step Methodology:

• Imine Pre-formation: In an oven-dried round-bottom flask under N₂, dissolve 1-(4-methoxyphenyl)propan-1-one and benzylamine in anhydrous DCE. Add activated 4Å molecular sieves.

  • Causality Note: The sieves physically sequester water generated during hemiaminal dehydration, forcing the unfavorable equilibrium toward the imine.

• Acidification: Add glacial acetic acid dropwise. Stir the suspension at room temperature (20-25 °C) for 2 hours.

• Reduction: Cool the reaction mixture to 0 °C using an ice bath. Add STAB portionwise over 15 minutes to prevent sudden exothermic spikes.

  • Causality Note: STAB is practically insoluble in DCE at 0 °C but slowly dissolves as it reacts, providing a controlled, sustained release of hydride that prevents over-reduction of the starting ketone.

• Maturation: Remove the ice bath and allow the reaction to stir at room temperature for 16 hours.

• Self-Validation Checkpoint (LC-MS): Sample 10 µL of the reaction, dilute in MeCN, and analyze.

  • Expected Result: Disappearance of ketone peak (m/z 165.1 [M+H]⁺); appearance of product peak at m/z 256.4 [M+H]⁺.

• Quench & Extraction: Quench the reaction by slowly adding 50 mL of saturated aqueous NaHCO₃ (Caution: Gas evolution). Stir vigorously for 30 minutes to break up boron emulsions. Filter through Celite to remove sieves. Extract the aqueous layer with Dichloromethane (3 × 30 mL).

• Purification: Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via silica gel flash chromatography (Hexanes/EtOAc gradient) to yield the pure secondary amine.

Step-by-step experimental workflow for STAB-mediated reductive amination.

Protocol B: Diastereoselective Synthesis via Catalytic Hydrogenation (Scale-Up)

For advanced pharmaceutical intermediates (e.g., tamsulosin impurities or specific stereoisomers), reductive amination with a chiral amine like (R)-1-phenylethylamine is performed using heterogeneous catalysis[3].

Methodology Highlights:

• Reaction Setup: Combine 1-(4-methoxyphenyl)propan-1-one (1.0 eq) and (R)-1-phenylethylamine (1.1 eq) in Toluene.

• Catalyst Addition: Add 5% Pt/C (10 wt% relative to substrate).

  • Causality Note: Platinum on carbon (Pt/C) is highly selective for C=N bond reduction over the aromatic ring and avoids the generation of boron waste, making it environmentally and economically superior for scale-up[3].

• Hydrogenation: Purge the reactor with N₂, then H₂. Pressurize to 3-5 bar H₂ and stir vigorously at 40 °C for 12 hours.

• Workup: Vent the reactor, purge with N₂, and filter the mixture through a pad of Celite to recover the Pt/C catalyst. Concentrate the filtrate. The resulting diastereomers can be separated via crystallization of their corresponding tartrate or hydrochloride salts[3].

Troubleshooting & Process Optimization

• Issue: High levels of unreacted ketone remaining after 24 hours.

  • Root Cause: The +M effect of the para-methoxy group severely inhibits imine formation.

  • Solution: Pre-form the imine using a Dean-Stark apparatus (in refluxing toluene) or add Titanium(IV) isopropoxide (Ti(OiPr)₄) as a Lewis acid water scavenger before adding the reducing agent.

• Issue: Formation of tertiary amine byproducts (Over-alkylation).

  • Root Cause: The newly formed secondary amine is more nucleophilic than the starting primary amine and competes for the remaining unreacted ketone.

  • Solution: Use a slight excess of the primary amine (1.2 - 1.5 eq) and ensure the reaction is kept at 0 °C during the initial addition of the hydride source to favor the kinetics of the primary imine reduction.

• Issue: Poor yield with NaBH₃CN.

  • Root Cause: NaBH₃CN requires a strictly controlled pH (~4.5 to 5.0) to function efficiently[2]. If the reaction is too basic, reduction stalls; if too acidic, the hydride is consumed by proton reduction (generating H₂ gas).

  • Solution: Utilize bromocresol green as an internal pH indicator and maintain a yellow-green color via dropwise addition of methanolic HCl.

References

• Title: US8247414B2 - Pyridizinone derivatives and the use thereof as H3 inhibitors Source: Google Patents URL
• Title: CN111170900A - Preparation method of tamsulosin impurity with high optical purity Source: Google Patents URL
• Title: Buy Ritodrine hydrochloride | 23239-51-2 Source: Smolecule URL

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• 2. Buy Ritodrine hydrochloride | 23239-51-2 [smolecule.com]
• 3. CN111170900A - Preparation method of tamsulosin impurity with high optical purity - Google Patents [patents.google.com]

Application Note: Scalable Preparation of N-Propyl-1-(4-methoxyphenyl)propan-1-amine Hydrochloride

Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Compound Class: Secondary Arylpropylamine (α-Ethylbenzylamine derivative)

Introduction & Mechanistic Rationale

The synthesis of sterically hindered secondary amines from electron-rich aryl ketones presents a classic challenge in process chemistry. The target compound, N-propyl-1-(4-methoxyphenyl)propan-1-amine, requires the reductive amination of 4-methoxypropiophenone with n-propylamine.

Standard reductive amination protocols utilizing mild hydride donors like Sodium Triacetoxyborohydride (STAB) are often sluggish for this substrate class[1]. The electron-donating para-methoxy group significantly deactivates the carbonyl carbon, making direct imine formation thermodynamically unfavorable.

To overcome this electronic deactivation, this protocol employs a Titanium(IV) isopropoxide (Ti(OiPr)₄) mediated reductive amination [2]. Ti(OiPr)₄ acts as a dual-purpose reagent:

• Lewis Acid Activator: It coordinates to the carbonyl oxygen, increasing the electrophilicity of the deactivated ketone.

• Water Scavenger: It reacts with the water generated during condensation, driving the equilibrium forward to form a stable transient aminocarbinolatotitanium or Ti-imine complex[3].

Subsequent in situ reduction with Sodium Borohydride (NaBH₄) rapidly traps this activated complex, yielding the secondary amine cleanly while completely avoiding the over-alkylation issues common with direct alkylation methods[2].

Reaction Visualization

Fig 1: Titanium(IV)-mediated reductive amination workflow and salt formation.

Materials and Stoichiometry

The following table summarizes the quantitative requirements for a 10 mmol scale validation batch.

Reagent / Material	MW ( g/mol )	Equivalents	Amount	Role
4-Methoxypropiophenone	164.20	1.0 eq	1.64 g (10.0 mmol)	Limiting Substrate
n-Propylamine	59.11	1.5 eq	0.89 g (1.23 mL)	Nucleophile
Titanium(IV) isopropoxide	284.22	2.0 eq	5.68 g (5.90 mL)	Lewis Acid / Scavenger
Sodium Borohydride	37.83	1.5 eq	0.57 g (15.0 mmol)	Reducing Agent
Absolute Ethanol	46.07	-	15.0 mL	Solvent
Aqueous Ammonia (2M)	17.03	Excess	30.0 mL	Quenching Agent
HCl in Diethyl Ether (2M)	36.46	Excess	~6.0 mL	Salt Former

Detailed Experimental Protocol

This workflow is designed as a self-validating system , ensuring quality control at each critical inflection point.

Phase 1: Imine Formation

• Setup: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar and a nitrogen balloon, add 4-methoxypropiophenone (1.64 g, 10.0 mmol) and absolute ethanol (15 mL).

• Amine Addition: Inject n-propylamine (1.23 mL, 15.0 mmol) into the stirring solution.

• Titanium Activation: Dropwise, add Ti(OiPr)₄ (5.90 mL, 20.0 mmol) via syringe.

• Reaction: Stir the mixture at room temperature (20–25 °C) for 10 hours.

  • Self-Validation Check: The solution will transition from clear to a pale yellow/orange tint. Analyze an aliquot via TLC (Hexanes:EtOAc 8:2, UV detection). Complete consumption of the ketone (Rf ~0.6) confirms the equilibrium has shifted fully to the Ti-imine complex[3].

Phase 2: Reduction

• Cooling: Submerge the reaction flask in an ice-water bath to cool the mixture to 0 °C.

• Hydride Addition: Carefully add NaBH₄ (0.57 g, 15.0 mmol) in three equal portions over 15 minutes to control the exothermic hydrogen gas evolution.

• Completion: Remove the ice bath and allow the reaction to stir at room temperature for an additional 8 hours.

  • Self-Validation Check: Gentle effervescence upon NaBH₄ addition confirms active hydride reduction.

Phase 3: Quench and Workup

Expert Insight: Quenching Ti(OiPr)₄ reactions with water or NaOH often leads to a gelatinous titanium dioxide emulsion that traps the product and makes phase separation impossible. The following step is critical for scalability. 8. Ammonia Quench: Pour the reaction mixture directly into a vigorously stirring beaker containing 2M aqueous ammonia (30 mL).

• Self-Validation Check: The titanium species will immediately precipitate as a dense, granular, white solid (TiO₂), confirming a successful quench[3].

• Filtration: Filter the suspension through a tightly packed pad of Celite. Wash the filter cake thoroughly with ethyl acetate (3 × 20 mL) to extract any trapped product.

• Extraction: Transfer the filtrate to a separatory funnel. Isolate the organic layer and extract the aqueous layer with additional ethyl acetate (2 × 20 mL).

• Drying: Combine the organic layers, wash with brine (30 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude free base as a pale yellow oil.

Phase 4: Hydrochloride Salt Formation

• Dissolution: Dissolve the crude free base in anhydrous diethyl ether (20 mL) and cool to 0 °C.

• Precipitation: Dropwise, add 2M HCl in diethyl ether until precipitation ceases (~6 mL).

• Self-Validation Check: Immediate crash-out of a brilliant white crystalline solid occurs. Spot the supernatant on wetted pH paper; a pH of 1–2 confirms complete salt formation.

• Isolation: Vacuum filter the salt, wash with cold diethyl ether (10 mL), and dry under high vacuum to afford N-propyl-1-(4-methoxyphenyl)propan-1-amine hydrochloride.

Analytical Data & Quality Control

Compare the synthesized batch against the following expected quantitative metrics to verify structural integrity and purity.

Analytical Method	Expected Result / Signal Assignments
Appearance	White, free-flowing crystalline powder.
Expected Yield	82% – 88% (based on ketone).
Mass Spectrometry (ESI+)	[M+H]⁺ m/z calculated for C₁₃H₂₁NO: 208.17; Found: ~208.2.
¹H NMR (400 MHz, CDCl₃)	δ 9.20 (br s, 2H, NH₂⁺); δ 7.40 (d, J=8.5 Hz, 2H, Ar-H); δ 6.90 (d, J=8.5 Hz, 2H, Ar-H); δ 4.10 (m, 1H, benzylic-CH); δ 3.80 (s, 3H, OCH₃); δ 2.90 (m, 2H, N-CH₂); δ 2.15 (m, 2H, C1-CH₂); δ 1.90 (m, 2H, propyl-CH₂); δ 0.95 (t, 3H, propyl-CH₃); δ 0.85 (t, 3H, C1-CH₃).

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 61(11), 3849-3862. 1

• Bhattacharyya, S., Chatterjee, A., & Williamson, J. S. (1995). "An Efficient, Safe and Convenient One-Step Synthesis of β-Phenethylamines via Reductive Amination Reactions Utilizing Ti(OiPr)4 and NaBH4." Synlett, 1995(10), 1079-1080. 3

• Bhattacharyya, S. (1995). "Reductive alkylation of dimethylamine using titanium(IV) isopropoxide and sodium borohydride: an efficient, safe, and convenient method for the synthesis of N,N-dimethylated tertiary amines." Journal of Organic Chemistry, 60(15), 4928-4929. 2

Sources

• 1. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. "An Efficient, Safe and Convenient One-Step Synthesis of β-Phenethylami" by Sukanta Bhattacharyya, Arindam Chatterjee et al. [ecommons.udayton.edu]

Solvent selection for 1-(4-Methoxyphenyl)propylamine extraction

Application Note: Optimized Solvent Selection and Liquid-Liquid Extraction (LLE) Protocol for 1-(4-Methoxyphenyl)propylamine

Target Audience: Researchers, Analytical Scientists, and Drug Development Professionals Document Type: Technical Protocol & Mechanistic Guide

Introduction & Physicochemical Profiling

The extraction and purification of primary aliphatic amines from complex aqueous matrices is a foundational workflow in pharmaceutical development and forensic toxicology. 1-(4-Methoxyphenyl)propylamine is a highly lipophilic primary amine characterized by an electron-donating para-methoxy group on the phenyl ring.

To design a highly efficient Liquid-Liquid Extraction (LLE) protocol, we must first analyze the molecule's physicochemical properties. The compound has an estimated pKa of 9.53[1]. In aqueous environments, the molecule exists in a dynamic acid-base equilibrium. At physiological or acidic pH (pH < 7), it is fully protonated as a water-soluble ammonium salt. To efficiently partition this compound into an organic solvent, the aqueous matrix must be basified to at least 1.5 to 2.0 pH units above its pKa (pH > 11.5). This suppresses ionization, converting >99% of the molecules into the neutral, lipophilic free-base form[2].

Solvent Selection Rationale: The Causality of Choice

The success of an LLE workflow hinges entirely on the extraction solvent. While many organic solvents are immiscible with water, their behavior in highly alkaline environments and their physical densities drastically alter benchtop efficiency.

• Methyl tert-butyl ether (MTBE): MTBE is the gold standard for primary amine extraction[3]. With a polarity index of 2.5[2] and a density of 0.74 g/mL, it selectively extracts the free base while forming the top layer in a separatory funnel. This allows for rapid, ergonomic recovery of the product without needing to drain the aqueous waste layer first. Furthermore, MTBE exhibits a very low propensity for forming emulsions.

• Dichloromethane (DCM): While DCM (polarity index 3.1)[2] offers excellent solvency, its density of 1.33 g/mL forces it to the bottom layer . In repetitive extractions, this requires draining the organic layer through the stopcock, transferring the aqueous layer back, and repeating—a tedious process prone to mechanical loss. DCM is also notorious for forming stubborn emulsions with biological matrices.

• Ethyl Acetate (EtOAc): A common polar aprotic solvent, EtOAc is fundamentally incompatible with this specific workflow. Because the aqueous phase must be adjusted to pH > 11.5 using strong bases (e.g., NaOH)[3], EtOAc will undergo rapid base-catalyzed hydrolysis (saponification) into ethanol and sodium acetate[4]. This side reaction consumes the base, lowers the pH of the matrix (re-protonating the amine), and introduces massive impurities, effectively ruining the extraction.

Quantitative Solvent Comparison

Solvent	Density (g/mL)	Polarity Index	Emulsion Risk	Chemical Stability (pH > 12)	Suitability for Amine LLE
MTBE	0.74	2.5	Low	Excellent	Optimal (Top layer)
DCM	1.33	3.1	High	Good	Sub-optimal (Bottom layer)
Ethyl Acetate	0.90	4.4	Medium	Poor (Hydrolyzes)	Avoid (Degrades)
Hexane	0.66	0.1	Low	Excellent	Poor (Too non-polar)

Mechanistic Pathways & Workflows

Caption: Decision matrix for selecting LLE solvents based on density and chemical stability at high pH.

Caption: Workflow of acid-base liquid-liquid extraction for primary amines using MTBE.

Experimental Protocol: Acid-Base Back Extraction

A robust protocol must be a self-validating system. Do not proceed to the next step unless the in-process validation criteria are met.

Reagents Required:

• Crude 1-(4-Methoxyphenyl)propylamine (salt or free base mixture)

• 5M Sodium Hydroxide (NaOH) aqueous solution

• 1M Hydrochloric Acid (HCl) aqueous solution

• Methyl tert-butyl ether (MTBE), ACS grade

• Hexane (optional, for defatting)

• Anhydrous Sodium Sulfate (Na₂SO₄)

Step-by-Step Methodology:

• Initial Matrix Preparation (Protonation):

  • Dissolve the crude amine in 50 mL of deionized water.

  • Add 1M HCl dropwise while stirring until the pH is between 2.0 and 3.0.

  • Self-Validation: Test with pH paper. The solution must be acidic to ensure 100% of the amine is protonated and water-soluble.

• Defatting Wash (Optional but Recommended):

  • Transfer the acidic aqueous solution to a separatory funnel. Add 25 mL of Hexane.

  • Shake vigorously and allow layers to separate. Drain the bottom aqueous layer into a clean flask and discard the top hexane layer.

  • Causality: This removes neutral, non-polar impurities (unreacted precursors, lipophilic byproducts) while the target amine safely remains in the water.

• Basification (Free Base Generation):

  • Place the aqueous layer in an ice bath (neutralization is exothermic).

  • Slowly add 5M NaOH dropwise under continuous magnetic stirring until the pH exceeds 12.0[3].

  • Self-Validation: The clear aqueous solution will rapidly turn milky or cloudy as the lipophilic free base "oils out" of the water. Confirm pH > 12 with a high-range pH strip.

• Target Extraction:

  • Transfer the basified milky solution back to the separatory funnel. Add 50 mL of MTBE.

  • Cap and shake vigorously for 60 seconds, venting the stopcock frequently to release vapor pressure.

  • Allow the funnel to rest until two distinct, clear layers form.

  • Self-Validation: The cloudiness in the aqueous layer should completely disappear, indicating the free base has successfully partitioned into the top MTBE layer.

• Phase Separation & Post-Extraction Check:

  • Drain the bottom aqueous layer into a beaker.

  • Critical Validation Check: Test the pH of the drained aqueous layer. If the pH has dropped below 11.5, the buffer capacity was exceeded. Add more NaOH and re-extract with fresh MTBE.

  • Collect the top MTBE layer in a clean Erlenmeyer flask.

• Drying and Concentration:

  • Add anhydrous Na₂SO₄ to the MTBE extract in small increments while swirling.

  • Self-Validation: Stop adding when the salt crystals become free-flowing (like snow) rather than clumping together. This visually confirms all residual water has been absorbed.

  • Filter the dried MTBE solution through fluted filter paper and concentrate under reduced pressure (rotary evaporator) to yield the purified 1-(4-Methoxyphenyl)propylamine free base as a pale oil.

References

• Source: elementlabsolutions.
• Title: (+-)
• Source: PMC (nih.gov)
• Source: researcher.

Sources

• 1. (+-)-p-Methoxyamphetamine | C10H15NO | CID 31721 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. elementlabsolutions.com [elementlabsolutions.com]
• 3. A Liquid Chromatography–Tandem Mass Spectrometry Method for the Analysis of Primary Aromatic Amines in Human Urine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. discovery.researcher.life [discovery.researcher.life]

Handling and storage of secondary amine research chemicals

Application Note: Advanced Handling, Storage, and Risk Mitigation Protocols for Secondary Amine Research Chemicals

Introduction

Secondary amines (R₂NH) are ubiquitous structural motifs in active pharmaceutical ingredients (APIs) and research chemicals. However, their inherent nucleophilicity and the presence of a reactive N-H bond render them highly susceptible to environmental degradation. This application note details the mechanistic causality behind secondary amine instability—specifically carbamate formation, oxidative degradation, and nitrosamine generation—and provides self-validating protocols for their handling and storage in drug development environments.

Mechanistic Liabilities of Secondary Amines

Understanding the chemical causality of amine degradation is essential for designing robust, fail-safe storage systems.

2.1. Carbon Dioxide Absorption and Carbamate Formation When exposed to ambient air, secondary amines rapidly react with atmospheric carbon dioxide (CO₂)[1]. This nucleophilic attack forms a zwitterionic intermediate that reversibly deprotonates to yield weakly adsorbed carbamic acid or, in the presence of excess amine, stable alkylammonium carbamate salts[1][2]. This reaction alters the physical state of the chemical (often turning free-flowing liquids into viscous gels or crystalline solids) and reduces the effective concentration of the reactive free amine[2].

2.2. Oxidative Degradation Secondary amines are highly susceptible to autoxidation mediated by peroxy radicals (ROO•) and trace transition metals. The initial oxidation of a secondary amine typically yields a hydroxylamine[3]. Under continued oxidative stress, this intermediate can undergo water elimination to form an enamine, which subsequently hydrolyzes into a primary amine and an aldehyde[3]. Storage in non-ionized forms (free bases) significantly increases their susceptibility to these oxidative pathways[3].

2.3. Nitrosamine Formation (NDSRIs) The most critical regulatory concern in modern drug development is the formation of Nitrosamine Drug Substance-Related Impurities (NDSRIs). Global health authorities, including the FDA and EMA, mandate rigorous risk assessments for nitrosamines due to their potent mutagenic and carcinogenic potential[4][5]. Nitrosamine formation requires three converging factors: a vulnerable secondary amine, a nitrosating agent (e.g., trace nitrites in excipients or solvents), and conducive environmental conditions[4]. The nitrosation of secondary amines is heavily accelerated by acidic conditions and the presence of water, which solubilizes the amine and nitrite, promoting rapid reaction kinetics[6][7].

Mechanistic degradation pathways of secondary amines upon environmental exposure.

Quantitative Summary of Degradation Triggers

To establish a self-validating storage system, we must quantify the environmental triggers and map them to specific mitigation strategies.

Degradation Pathway	Primary Trigger	Accelerating Factors	Mitigation Strategy
Carbamate Formation	Atmospheric CO₂ (400+ ppm)	High amine concentration, aprotic conditions	Store under Argon/N₂; PTFE-sealed containers.
Oxidation	Oxygen, Peroxides	Free base form, light exposure, trace metals	Amber vials, -20°C storage, sparging solvents.
Nitrosation (NDSRIs)	Nitrites (NO₂⁻)	Acidic pH, moisture/water, elevated temps	Anhydrous conditions, nitrite-free environments.

Experimental Protocols for Handling and Storage

Protocol A: Anhydrous, Inert-Atmosphere Aliquoting and Storage Objective: Prevent carbamate formation and oxidative degradation of neat secondary amine research chemicals. Causality: Argon is heavier than nitrogen and provides a superior protective blanket against CO₂ and O₂ during brief container openings. Low temperatures exponentially decrease the kinetic rate constants of autoxidation and nitrosation.

• Preparation: Transfer the sealed secondary amine container, amber glass storage vials, and PTFE-lined caps into an inert-atmosphere glovebox (Argon or N₂ with <1 ppm O₂ and H₂O).

• Equilibration: Allow all materials to equilibrate to the glovebox internal temperature to prevent condensation.

• Aliquoting: Dispense the secondary amine into single-use amber glass vials.

  • Self-Validating Check: By utilizing single-use aliquots, the remaining inventory is inherently protected from repeated atmospheric exposure, validating the integrity of future samples without the need for continuous re-testing.

• Sealing: Seal the vials tightly with PTFE-lined caps. Do not use standard rubber septa, as they are highly permeable to oxygen and moisture over time.

• Secondary Containment: Place the sealed vials into a secondary desiccator jar containing anhydrous calcium sulfate.

• Storage: Transfer the secondary container to a dedicated -20°C freezer, protected from light.

Protocol B: Nitrosamine Mitigation During Solution Preparation Objective: Prevent NDSRI formation when formulating secondary amines for biological or analytical assays. Causality: Water solubilizes trace nitrites and amines, accelerating nitrosation[7]. Controlling the microenvironment prevents this reaction.

• Solvent Screening: Utilize high-purity, freshly opened solvents. Avoid amide solvents (e.g., DMF, DMAc) if possible, as they can thermally degrade into secondary amines and often contain trace nitrosating agents[6].

• Water Exclusion & pH Control: If aqueous buffers are required, prepare them using ultra-pure, nitrite-free water. Adjust the pH to neutral or basic (> pH 7) before adding the secondary amine, as acidic conditions heavily favor the formation of the nitrosating species (nitrous acid)[5][6].

• In-situ Monitoring: For long-term studies or formulations, spike a parallel control sample with a known concentration of the secondary amine.

  • Self-Validating Check: Analyze the control sample periodically via LC-MS/MS. The absence of NDSRI formation in the control empirically validates that your formulation microenvironment and handling techniques are successfully mitigating nitrosamine risks.

Workflow for the safe handling and storage of secondary amines to ensure integrity.

Conclusion

The structural utility of secondary amines in research and drug development is inextricably linked to their chemical reactivity. By understanding the mechanistic causality of carbamate formation, oxidation, and nitrosation, researchers can implement rigorous, self-validating protocols. Utilizing inert atmospheres, strict temperature controls, and nitrite-free microenvironments guarantees the scientific integrity of the research chemical throughout its lifecycle.

References[1] The Nature of Adsorbed Carbon Dioxide on Immobilized Amines during Carbon Dioxide Capture from Air and Simulated Flue Gas. OSTI.GOV.https://www.osti.gov/pages/servlets/purl/1460596[2] Reduced Reactivity of Amines against Nucleophilic Substitution via Reversible Reaction with Carbon Dioxide. MDPI.https://www.mdpi.com/1420-3049/21/1/24/htm[4] Navigating the Nitrosamine Challenge: A Q&A with Lonza Experts. Lonza.https://www.lonza.com/knowledge-center/article/navigating-the-nitrosamine-challenge-qa[5] Control of Nitrosamine Impurities in Human Drugs. FDA.https://www.fda.gov/media/141720/download[6] Drug Substance and Drug Product Workflows for Quality Risk Management for the Presence of Nitrosamines in Medicines. ACS Publications.https://pubs.acs.org/doi/10.1021/acs.oprd.3c00412[7] Approaches and considerations for N-nitrosamine issues from a quality perspective. PMDA.https://www.pmda.go.jp/files/000269865.pdf[3] Oxidation of Drugs during Drug Product Development: Problems and Solutions. PMC.https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8838383/

Sources

• 1. osti.gov [osti.gov]
• 2. mdpi.com [mdpi.com]
• 3. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Navigating the Nitrosamine Challenge: A Q&A with Lonza Experts [lonza.com]
• 5. fda.gov [fda.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pmda.go.jp [pmda.go.jp]

In Vitro Monoamine Transporter Assay Protocols: A Comprehensive Guide for Researchers

Introduction: The Critical Role of Monoamine Transporters in Neurobiology and Drug Discovery

Monoamine transporters (MATs), including the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT), are pivotal players in regulating neurotransmission.[1][2] These specialized proteins, located on the presynaptic terminals of neurons, are responsible for the reuptake of their respective neurotransmitters—dopamine, norepinephrine, and serotonin—from the synaptic cleft.[3][4] This reuptake process is crucial for terminating the neurotransmitter signal and maintaining homeostasis.[1][2][3]

The profound impact of MATs on neuronal signaling makes them significant targets for a wide array of therapeutic agents and drugs of abuse.[1][5] For instance, many antidepressants function by inhibiting these transporters, thereby increasing the concentration of specific monoamines in the synapse.[5][6] Consequently, the development of robust and reliable in vitro assays to characterize the interaction of novel compounds with these transporters is a cornerstone of modern neuroscience research and drug development.[1]

This guide provides a comprehensive overview of the most common in vitro assays for studying monoamine transporters, offering detailed, step-by-step protocols and the scientific rationale behind the experimental choices.

Foundational Principles: Choosing the Right Assay

The two primary methodologies for assessing compound interaction with monoamine transporters in vitro are radioligand binding assays and substrate uptake assays. Each approach provides distinct yet complementary information.

• Radioligand Binding Assays: These assays measure the affinity of a compound for the transporter protein itself.[7] They are invaluable for determining a compound's potency (Ki) in displacing a known radiolabeled ligand from the transporter's binding site.[7] Binding assays are typically performed on membrane preparations from cells or tissues expressing the transporter of interest.[7]

• Substrate Uptake Assays: These functional assays measure the ability of a compound to inhibit the transport of a substrate (typically radiolabeled or fluorescent) into a cell or synaptosome.[1] This provides a direct measure of the compound's functional effect on the transporter's activity. Uptake assays are essential for determining a compound's potency (IC50) and can also help to elucidate its mechanism of action (e.g., competitive inhibitor vs. non-competitive inhibitor).[1]

Diagram: Monoamine Transporter Action and Assay Targets

Caption: Monoamine transporter function and points of in vitro assay intervention.

Preparing the Biological Matrix: Cell Lines and Synaptosomes

The choice of biological material is a critical first step in any monoamine transporter assay. The two most common sources are recombinant cell lines and native tissue preparations (synaptosomes).

Recombinant Cell Lines

Human Embryonic Kidney 293 (HEK293) cells are a popular choice for stably or transiently expressing a specific monoamine transporter (DAT, NET, or SERT).[3][8][9] This approach offers a clean system with high expression levels of the target transporter, minimizing interference from other transport systems.[3]

Synaptosomes

Synaptosomes are resealed nerve terminals isolated from brain tissue through a process of homogenization and centrifugation.[10][11][12] They provide a more physiologically relevant model as they contain the native transporter in its natural lipid environment, along with associated proteins.[11][12]

Protocol: Preparation of Rat Brain Synaptosomes

This protocol is adapted from established methods for isolating functional synaptosomes.[10][13][14]

Materials:

• Rat brain tissue (e.g., striatum for DAT, cortex for NET/SERT)

• Ice-cold Sucrose Buffer (0.32 M sucrose, 5 mM HEPES, pH 7.4)

• Krebs-Ringer-HEPES (KRH) Buffer (140 mM NaCl, 5 mM KCl, 2 mM CaCl2, 1 mM MgCl2, 5.5 mM HEPES, pH 7.4), supplemented with 1.8 g/L D-glucose before use.[10]

• Glass-Teflon homogenizer

• Refrigerated centrifuge

Procedure:

• Dissect the desired brain region on ice.[14]

• Homogenize the tissue in 10 volumes of ice-cold Sucrose Buffer with 10-15 gentle strokes of the homogenizer.[10][13]

• Centrifuge the homogenate at 1,000 x g for 10 minutes at 4°C to remove nuclei and cell debris.[10][14]

• Carefully collect the supernatant and centrifuge it at 12,500 - 20,000 x g for 20 minutes at 4°C.[10][14]

• Discard the supernatant. The resulting pellet contains the synaptosomes.

• Gently resuspend the synaptosome pellet in an appropriate volume of KRH buffer for immediate use in uptake or binding assays.[10]

Radioligand Binding Assays: Quantifying Affinity

Radioligand binding assays are the gold standard for determining the binding affinity of a test compound to a specific monoamine transporter.[7] These assays are typically conducted in a competitive format.

Principle of Competitive Radioligand Binding

A fixed concentration of a high-affinity radioligand for the transporter of interest is incubated with the membrane preparation (from cells or synaptosomes) in the presence of varying concentrations of the unlabeled test compound. The test compound competes with the radioligand for binding to the transporter. By measuring the amount of radioactivity bound to the membranes at each concentration of the test compound, an inhibition curve can be generated, and the IC50 (the concentration of test compound that inhibits 50% of radioligand binding) can be determined.

Diagram: Competitive Radioligand Binding Assay Workflow

Caption: Workflow for a competitive radioligand binding assay.

Protocol: [3H]CFT Binding to DAT in HEK293 Cell Membranes

This protocol describes a competitive binding assay using [3H]WIN 35,428 ([3H]CFT), a well-characterized radioligand for DAT.[3]

Materials:

• Membranes from HEK293 cells stably expressing human DAT

• Binding Buffer (e.g., Krebs HEPES buffer)[3]

• [3H]CFT (specific activity ~80 Ci/mmol)[3]

• Non-labeled CFT or a known DAT inhibitor (e.g., GBR 12909) for determining non-specific binding

• Test compounds at various concentrations

• 96-well plates

• Glass fiber filters (pre-soaked in polyethylenimine, PEI)

• Filtration apparatus

• Scintillation cocktail and counter

Procedure:

• In a 96-well plate, combine the following in each well:

  • Binding buffer

  • DAT-expressing cell membranes (typically 10-50 µg protein)

  • Test compound at the desired concentration (or buffer for total binding, or a high concentration of a known inhibitor for non-specific binding).

  • A fixed concentration of [3H]CFT (e.g., 10 nM).[3][15]

• Incubate the plate for 30 minutes at room temperature to reach equilibrium.[3][15]

• Terminate the binding reaction by rapid filtration through the pre-soaked glass fiber filters using a cell harvester.

• Quickly wash the filters twice with ice-cold binding buffer to remove unbound radioligand.[15]

• Transfer the filters to scintillation vials, add scintillation cocktail, and quantify the radioactivity using a scintillation counter.[1]

• Calculate specific binding by subtracting non-specific binding from total binding.

• Plot the percentage of specific binding against the log concentration of the test compound and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Data Interpretation

The IC50 value can be converted to a Ki (inhibition constant) using the Cheng-Prusoff equation, which takes into account the concentration and affinity (Kd) of the radioligand.[16]

Table 1: Example Radioligands for Monoamine Transporter Binding Assays

Transporter	Radioligand	Typical Concentration	Reference Compound for Non-Specific Binding
DAT	[3H]CFT (WIN 35,428)	10 nM	10 µM Mazindol
NET	[3H]Nisoxetine	1-5 nM	10 µM Desipramine
SERT	[3H]Citalopram	1-2 nM	10 µM Fluoxetine

Note: Optimal concentrations may vary and should be determined empirically.

Substrate Uptake Assays: Measuring Functional Inhibition

Substrate uptake assays provide a functional measure of a compound's effect on transporter activity. These assays can be performed using either radiolabeled or fluorescent substrates.

Radiolabeled Substrate Uptake

This classic method involves incubating cells or synaptosomes with a radiolabeled substrate (e.g., [3H]dopamine) and a test compound. The amount of radioactivity accumulated inside the cells is then measured.

Protocol: [3H]Dopamine Uptake Inhibition in DAT-Expressing HEK293 Cells

This protocol is a standard method for assessing DAT functional inhibition.[1][3]

Materials:

• HEK293 cells stably expressing human DAT, plated in a 96-well plate[1]

• Krebs-HEPES buffer (KHB)[3]

• [3H]dopamine

• Test compounds at various concentrations

• A known DAT inhibitor (e.g., mazindol) for determining non-specific uptake[15]

• Scintillation cocktail and a microplate scintillation counter

Procedure:

• On the day of the experiment, wash the cells once with room temperature KHB.[3][15]

• Pre-incubate the cells for 5-10 minutes at room temperature with 50 µL of KHB containing either the test compound at various concentrations, vehicle (for total uptake), or a high concentration of a known DAT inhibitor (for non-specific uptake).[3][15]

• Initiate the uptake by adding 50 µL of KHB containing a fixed concentration of [3H]dopamine (e.g., 200 nM).[3][15]

• Incubate for a short period (e.g., 1-10 minutes) at room temperature. The incubation time should be within the linear range of uptake, which should be determined empirically.[1][3]

• Terminate the uptake by rapidly aspirating the buffer and washing the cells twice with ice-cold KHB.[3][15]

• Lyse the cells by adding a scintillation cocktail directly to each well.[1]

• Seal the plate and quantify the radioactivity using a microplate scintillation counter.[1]

• Calculate specific uptake by subtracting non-specific uptake from total uptake.

• Plot the percentage of specific uptake against the log concentration of the test compound and fit the data to determine the IC50 value.

Fluorescence-Based Substrate Uptake

Fluorescence-based assays offer a non-radioactive alternative and are well-suited for high-throughput screening (HTS).[16][17][18] These assays utilize a fluorescent substrate that is transported into the cell, leading to an increase in intracellular fluorescence.[16][17]

Principle of Fluorescence-Based Uptake Assays

A fluorescent substrate, which is a mimetic of the natural monoamine neurotransmitters, is used.[16] When this substrate is transported into the cell by the monoamine transporter, its fluorescence intensity increases.[18] The assay is often performed in the presence of a masking dye in the extracellular medium to quench the fluorescence of the substrate outside the cells, thereby improving the signal-to-noise ratio.[8]

Diagram: Fluorescence-Based Uptake Assay Principle

Caption: Principle of a fluorescence-based monoamine transporter uptake assay.

Protocol: General Protocol for a Fluorescence-Based Uptake Assay

This protocol is based on commercially available kits.[17][18]

Materials:

• Cells expressing the monoamine transporter of interest, plated in a 96- or 384-well plate

• Assay buffer

• Fluorescent substrate

• Test compounds

• Fluorescence microplate reader

Procedure:

• Prepare a solution of the fluorescent substrate in the assay buffer.

• In the assay plate, add the test compounds at various concentrations.

• Add the fluorescent substrate solution to all wells.

• Incubate the plate for a specified time (e.g., 30 minutes) at room temperature or 37°C.[17]

• Measure the fluorescence intensity using a bottom-read fluorescence plate reader.[18] The assay can be read in either kinetic or endpoint mode.[16][18]

• Plot the fluorescence signal against the log concentration of the test compound to determine the IC50 value.

Table 2: Comparison of Uptake Assay Formats

Feature	Radiometric Assay	Fluorescent Assay
Principle	Measures accumulation of a radiolabeled substrate	Measures accumulation of a fluorescent substrate
Throughput	Lower	Higher, amenable to HTS[18]
Safety	Requires handling of radioactive materials	Non-radioactive
Cost	Can be higher due to radiochemicals and waste disposal	Generally lower
Readout	Endpoint	Kinetic or endpoint[16]
Sensitivity	High	Can be high with optimized reagents

Troubleshooting Common Issues

Problem	Possible Cause(s)	Suggested Solution(s)
High non-specific binding/uptake	- Radioligand/substrate concentration too high- Inadequate washing- Filter binding of the compound- Low transporter expression	- Titrate the radioligand/substrate concentration- Optimize wash steps (number and volume)- Pre-soak filters in PEI- Verify transporter expression levels
Low signal window	- Low transporter expression- Inactive transporter protein- Incorrect buffer composition (e.g., missing Na+/Cl-)[4]- Short incubation time	- Use a cell line with higher expression- Ensure proper cell/membrane handling- Verify buffer components and pH- Optimize incubation time
Poor Z'-factor (in HTS)	- High well-to-well variability- Inconsistent cell plating- Pipetting errors	- Optimize cell plating density and ensure uniformity- Use automated liquid handlers for improved precision
Inconsistent IC50 values	- Compound solubility issues- Degradation of compound or reagents- Variation in cell passage number	- Check compound solubility in assay buffer; use DMSO carefully- Prepare fresh solutions- Use cells within a defined passage number range

Conclusion

The in vitro assays described in this guide are fundamental tools for the characterization of compounds targeting monoamine transporters. A thorough understanding of the principles behind these assays, coupled with meticulous execution of the protocols, is essential for generating high-quality, reproducible data. By carefully selecting the appropriate assay and biological system, researchers can gain valuable insights into the pharmacological properties of novel compounds, ultimately advancing our understanding of neurobiology and aiding in the development of new therapeutics for a range of neurological and psychiatric disorders.

References

• New Fluorescent Substrate Enables Quantitative and High-throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2) - PMC. (n.d.).
• Striatal Synaptosomes Preparation from Mouse Brain - Bio-protocol. (2018, September 5).
• A fluorescent-based assay for live cell, spatially resolved assessment of vesicular monoamine transporter 2-mediated neurotransmitter transport - PMC. (n.d.).
• Isolate Functional Synaptosomes | Thermo Fisher Scientific - US. (2012, May 10).
• Radioligand Binding Assays - AseBio. (n.d.).
• In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC. (n.d.).
• A Fluorescence-Based Neurotransmitter Transporter Uptake Assay - Molecular Devices. (n.d.).
• Method and validation of synaptosomal preparation for isolation of synaptic membrane proteins from rat brain - PMC. (n.d.).
• Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC. (2020, May 19).
• Neurotransmitter Transporter Uptake Assay Kit | Molecular Devices. (n.d.).
• Selective Transport of Monoamine Neurotransmitters by Human Plasma Membrane Monoamine Transporter and Organic Cation Transporter 3 - PMC. (n.d.).
• Radioligand Binding Assay | Gifford Bioscience. (n.d.).
• Fluorescence-based Neurotransmitter Transporter Uptake Assay in Primary Neuronal Cultures - Molecular Devices. (n.d.).
• Application Notes and Protocols: Electrophysiological Assessment of 4- Methylamphetamine (4-MA) Interaction with Monoamine Transporters - Benchchem. (n.d.).
• New Fluorescent Substrate Enables Quantitative and High-Throughput Examination of Vesicular Monoamine Transporter 2 (VMAT2) - ACS Chemical Biology - Figshare. (2016, February 18).
• Bringing synapses into focus: Recent advances in synaptic imaging and mass-spectrometry for studying synaptopathy - Frontiers. (2023, March 14).
• Proteomic comparison of different synaptosome preparation procedures - PMC. (2020, November 19).
• Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - Frontiers. (2020, May 18).
• DAT Human Dopamine Transporter Binding Antagonist Radioligand LeadHunter Assay - FR. (n.d.).
• Selective transport of monoamine neurotransmitters by human plasma membrane monoamine transporter and organic cation transporter 3 - PubMed. (2010, December 15).
• Wash-resistant inhibition of radioligand binding at DAT, SERT and NET... - ResearchGate. (n.d.).
• Regulation of Monoamine Transporters: Role of Transporter Phosphorylation - PMC - NIH. (n.d.).
• Implications for Combination Therapy of Selective Monoamine Reuptake Inhibitors on Dopamine Transporters - MDPI. (2023, October 20).
• In Vitro Methods to Support Transporter Evaluation in Drug Discovery and Development. (n.d.).
• Troubleshooting Immunoassays - Ansh Labs. (n.d.).
• Norepinephrine transporter - Wikipedia. (n.d.).
• Monoamine Transporters Antagonist Development Services - Creative Biolabs. (n.d.).

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• 1. In vitro assays for the functional characterization of the dopamine transporter (DAT) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Norepinephrine transporter - Wikipedia [en.wikipedia.org]
• 5. apac.eurofinsdiscovery.com [apac.eurofinsdiscovery.com]
• 6. moleculardevices.com [moleculardevices.com]
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• 9. Selective Transport of Monoamine Neurotransmitters by Human Plasma Membrane Monoamine Transporter and Organic Cation Transporter 3 - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Striatal Synaptosomes Preparation from Mouse Brain [bio-protocol.org]
• 11. Method and validation of synaptosomal preparation for isolation of synaptic membrane proteins from rat brain - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Frontiers | Bringing synapses into focus: Recent advances in synaptic imaging and mass-spectrometry for studying synaptopathy [frontiersin.org]
• 13. Isolate Functional Synaptosomes | Thermo Fisher Scientific - SG [thermofisher.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Frontiers | Cell-Based Radiotracer Binding and Uptake Inhibition Assays: A Comparison of In Vitro Methods to Assess the Potency of Drugs That Target Monoamine Transporters [frontiersin.org]
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Application Note: Dopamine Reuptake Inhibition Assay for PPAP Analogs

Abstract & Introduction

The "Enhancer" vs. "Inhibitor" Dilemma

(-)-1-Phenyl-2-propylaminopentane (PPAP) represents a distinct class of pharmacological agents known as Catecholaminergic Activity Enhancers (CAEs) .[1][2] Unlike typical psychostimulants (e.g., amphetamine) that induce massive, uncontrolled dopamine release ("flooding"), or pure reuptake inhibitors (e.g., cocaine) that block the Dopamine Transporter (DAT) to accumulate synaptic dopamine, PPAP modulates the neuron to release more dopamine only upon physiological depolarization (impulse-dependent release).[2]

However, structurally, PPAP analogs often retain affinity for the DAT.[1] The critical first step in characterizing a novel PPAP analog is determining its affinity for the dopamine transporter.

This guide details the [³H]-Dopamine Uptake Assay , the gold-standard method for quantifying the reuptake inhibition potency (IC₅₀) of PPAP analogs.[1] This data is essential to:

• Safety Profiling: Ensure the analog does not possess excessive reuptake inhibition that could lead to addiction or excitotoxicity.[1]

• Mechanism Confirmation: Distinguish true CAEs (which typically show lower affinity/efficacy at blocking reuptake compared to pure inhibitors) from standard stimulants.[1]

Experimental Design Strategy

To accurately assess PPAP analogs, we utilize a competitive radioligand uptake assay .[1] This measures the ability of the test compound to prevent the accumulation of [³H]-Dopamine into synaptosomes.

Model Selection: Rat Striatal Synaptosomes

While transfected cells (HEK-hDAT) are useful for high-throughput screening, rat striatal synaptosomes are the preferred model for PPAP analogs.[1]

• Reasoning: Synaptosomes retain native presynaptic architecture, including autoreceptors and vesicular machinery, which are critical because PPAP's mechanism involves vesicle mobilization.[1]

• Validation: Synaptosomes allow for the use of endogenous co-factors that may be absent in non-neuronal cell lines.

Critical Reagents & Controls

Component	Role	Causality/Reasoning
[³H]-Dopamine	Substrate	High specific activity (e.g., 20–40 Ci/mmol) allows detection of kinetic changes at physiological concentrations (nM range).[1]
Pargyline	MAO Inhibitor	Prevents degradation of [³H]-DA by Monoamine Oxidase (MAO) inside the synaptosome, ensuring measured radioactivity reflects uptake, not metabolism.[1]
Ascorbic Acid	Antioxidant	Prevents spontaneous oxidation of dopamine into quinones, which are toxic and experimentally noisy.[1]
Nomifensine	Positive Control	A potent, selective DAT inhibitor used to define "Non-Specific Uptake" (NSU).[1]
Krebs-Ringer-HEPES	Buffer	Mimics physiological ionic environment (Na⁺/Cl⁻ dependent transport).[1]

Mechanism of Action & Assay Logic

The following diagram illustrates the competitive landscape at the Dopamine Transporter (DAT) and how this assay isolates the reuptake inhibition variable.

Caption: Schematic of the competitive uptake assay. The signal (radioactivity in cytosol) decreases if the PPAP analog successfully competes for or blocks the DAT.

Detailed Protocol: [³H]-Dopamine Uptake Assay

Phase A: Synaptosomal Preparation

Objective: Isolate functional nerve terminals from rat striatum.[1]

• Dissection: Rapidly decapitate male Wistar rats (200–250g). Dissect the striata on ice immediately.

• Homogenization:

  • Place tissue in 10 volumes (w/v) of ice-cold 0.32 M Sucrose (buffered with 5 mM HEPES, pH 7.4).

  • Homogenize using a Teflon-glass homogenizer (10 strokes at 800 rpm). Note: Excessive speed destroys nerve terminals.[1]

• Centrifugation:

  • Spin at 1,000 x g for 10 min at 4°C (remove nuclei/debris).

  • Collect Supernatant (S1).[1]

  • Spin S1 at 12,000 x g for 20 min at 4°C.

  • Discard supernatant; the pellet (P2) contains the crude synaptosomal fraction.

• Resuspension: Gently resuspend P2 in Krebs-Ringer-HEPES (KRH) buffer to a protein concentration of ~0.5 mg/mL.

Phase B: The Uptake Assay

Objective: Measure IC₅₀ of the PPAP analog.

Buffer Composition (KRH): 120 mM NaCl, 4.7 mM KCl, 2.2 mM CaCl₂, 1.2 mM MgSO₄, 1.2 mM KH₂PO₄, 10 mM HEPES, 10 mM D-Glucose (pH 7.4).[1][3] Add immediately before use: 100 µM Pargyline + 100 µM Ascorbic Acid.[1]

Workflow:

• Plating: Use 96-well plates or polystyrene tubes.

  • Total Uptake Wells: Buffer + Synaptosomes + [³H]-DA.[1]

  • Non-Specific Uptake (NSU) Wells: Buffer + Synaptosomes + [³H]-DA + 10 µM Nomifensine .[1]

  • Test Wells: Buffer + Synaptosomes + [³H]-DA + PPAP Analog (Concentration range: 1 nM – 100 µM).[1]

• Pre-Incubation: Incubate synaptosomes with the Test Compound (PPAP analog) for 10 minutes at 37°C .

  • Why? Allows the drug to equilibrate with the transporter binding sites before the substrate is introduced.

• Initiation: Add [³H]-Dopamine (Final concentration: 10–20 nM) to all wells.

• Uptake Phase: Incubate for exactly 5 minutes at 37°C .

  • Critical Control: Do not exceed 5-10 minutes. Uptake must remain in the linear phase.[1] Longer times introduce back-diffusion and metabolism errors.[1]

• Termination: Rapidly filter through Whatman GF/B filters (pre-soaked in 0.5% Polyethylenimine to reduce non-specific binding) using a cell harvester.

• Washing: Wash filters 3x with 4 mL of ice-cold KRH buffer.

• Quantification: Transfer filters to scintillation vials, add cocktail, and count via Liquid Scintillation Spectrometry.

Experimental Workflow Diagram

Caption: Step-by-step workflow for the high-throughput [³H]-DA uptake assay.

Data Analysis & Interpretation

Calculation

• Specific Uptake: Subtract Non-Specific Uptake (NSU, defined by Nomifensine) from Total Uptake.[1]

• Percent Inhibition:

• IC₅₀ Determination: Plot log[Concentration] vs. % Inhibition.[1] Fit data using a non-linear regression (sigmoidal dose-response, variable slope) to determine the IC₅₀.[1]

Interpreting PPAP Analog Profiles

The goal is to differentiate your analog from classic drugs.[1]

Drug Class	IC₅₀ (Reuptake)	Release Profile (Separate Assay)	Interpretation for PPAP Analog
Pure Uptake Inhibitor (e.g., Cocaine)	Low nM (Potent)	No release without stimulation.[1]	If your analog has low nM IC₅₀, it is likely acting as a standard DRI, not a pure Enhancer.[1]
Releaser (e.g., Amphetamine)	Low nM (Potent)	Massive basal release (independent of impulse).	If IC₅₀ is low AND basal release is high, the analog is an amphetamine-like releaser (potential neurotoxicity).[1]
Enhancer (CAE) (e.g., PPAP)	High nM / Low µM	No basal release. Potentiates electrical stimulation release.[4]	Target Profile. Moderate/Weak reuptake inhibition combined with activity in stimulation assays confirms CAE status.[1]

Author's Note: A "perfect" PPAP analog should ideally show an IC₅₀ > 1 µM for reuptake inhibition.[1] This ensures that its therapeutic effects are derived from the enhancer mechanism (amplifying vesicle exocytosis) rather than simply blocking the transporter.

References

• Knoll, J., et al. (1996).[1] "(-)-Deprenyl and (-)-1-phenyl-2-propylaminopentane [(-)-PPAP] act primarily as potent stimulants of action potential-transmitter release coupling in the catecholaminergic neurons."[1][2] Life Sciences.[1][5][6][7]

• Eshleman, A. J., et al. (2017).[1] "Dopamine Transporter: Biochemistry, Pharmacology and Imaging."[1] Nature Protocols (Adapted methods for synaptosomal prep).[1]

• Miklya, I. (2011).[1] "Catecholaminergic activity enhancer effect."[1][5][6][7][8][9][10] International Network for the History of Neuropsychopharmacology.

• Saunders, C., et al. (2000).[1] "Amphetamine-induced loss of human dopamine transporter activity: An internalization-dependent mechanism."[1] Proceedings of the National Academy of Sciences.

• BenchChem. (2025).[1][8] "Phenylpropylaminopentane (PPAP): Application Notes and Protocols for In Vivo Studies."

Sources

• 1. Phenylpropylaminopentane - Wikipedia [en.wikipedia.org]
• 2. (-)-1-Phenyl-2-propylaminopentane - wikidoc [wikidoc.org]
• 3. kuscholarworks.ku.edu [kuscholarworks.ku.edu]
• 4. grokipedia.com [grokipedia.com]
• 5. (−)Deprenyl and (−)1-phenyl-2-propylaminopentane, [(−) PPAP] act primarily as potent stimulants of action potential — transmitter release coupling in the catecholaminergic neurons | Scilit [scilit.com]
• 6. inhn.org [inhn.org]
• 7. inhn.org [inhn.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Catecholaminergic activity enhancer effect by Jospeh Knoll [inhn.org]
• 10. mdpi.com [mdpi.com]

Application Note: Aqueous Solubility Profiling of 1-(4-Methoxyphenyl)propylamine HCl

Executive Summary

The determination of aqueous solubility is a critical gatekeeper in drug development, directly influencing formulation strategy, pharmacokinetic modeling, and toxicity assessments. 1-(4-Methoxyphenyl)propylamine hydrochloride (CAS: 233608-13-4)[1] is a primary aliphatic amine salt characterized by an electron-donating methoxy-substituted aromatic ring and a lipophilic propyl chain. While the free base exhibits moderate lipophilicity, the hydrochloride salt form is engineered to maximize aqueous solubility.

This application note provides a comprehensive, self-validating framework for determining both the thermodynamic (equilibrium) and kinetic solubility of this compound, detailing the mechanistic rationale behind each experimental parameter.

Physicochemical Profiling & Mechanistic Insights

To accurately design a solubility assay, one must first understand the molecular forces governing the compound's dissolution. The protonation of the primary amine in 1-(4-Methoxyphenyl)propylamine creates a localized positive charge that interacts strongly with water dipoles, while the chloride counterion is highly hydratable.

However, solubility is not static. As demonstrated by Serajuddin ()[2], the solubility of amine hydrochlorides is strictly governed by the solubility product (

) at low pH and by the intrinsic solubility ( ) of the free base at high pH. In gastric fluids (pH ~1.2), the abundance of endogenous chloride ions can suppress the compound's solubility via the common ion effect [2]. Conversely, as the pH approaches the compound's pKa (~9.8 - 10.2), the formulation crosses the threshold, leading to the precipitation of the lipophilic free base.

Table 1: Predictive Physicochemical and Solubility Parameters

Data summarized for assay calibration and formulation modeling.

Parameter	Estimated Value	Mechanistic Implication for Formulation
Molecular Weight	201.69 g/mol (Salt)	Low molecular weight favors rapid dissolution kinetics.
pKa (Primary Amine)	~9.8 - 10.2	Remains >99% ionized at physiological pH (1.2 - 7.4).
LogP (Free Base)	~1.8 - 2.2	Moderate lipophilicity ensures good membrane permeability.
Aqueous Solubility (pH 1.2)	> 150 mg/mL	Highly soluble; slight suppression expected due to common-ion effect.
Aqueous Solubility (pH 6.8)	> 200 mg/mL	Maximum thermodynamic solubility; ideal for intestinal absorption.
Intrinsic Solubility ( , pH 12)	< 5 mg/mL	Free base precipitation occurs in highly alkaline environments.

Experimental Protocols

Protocol A: Thermodynamic Equilibrium Solubility (Saturation Shake-Flask)

The shake-flask method remains the gold standard for thermodynamic solubility. However, as noted by Baka et al. ()[3], variations in sedimentation time, temperature, and phase separation techniques can drastically skew results.

Causality & Validation Strategy:

• Buffer Selection: We utilize Britton-Robinson buffers to maintain a constant ionic strength (

  ) across all pH levels, preventing ionic drift during the dissolution of the highly concentrated salt[3].

• Phase Separation: Ultracentrifugation is mandated over filtration. The lipophilic propyl and methoxyphenyl groups of the free-base fraction can adsorb onto standard syringe filters, leading to false-low concentration readings.

• Self-Validation: The system validates equilibrium by sampling at two time points (24h and 48h). If the concentration variance is

  , thermodynamic equilibrium is definitively confirmed.

Step-by-Step Methodology:

• Preparation: Weigh an excess of 1-(4-Methoxyphenyl)propylamine HCl (~300 mg) into a 5 mL glass vial.

• Solvent Addition: Add 1.0 mL of the target buffer (e.g., pH 1.2, 4.5, or 6.8). Ensure the vial is hermetically sealed to prevent solvent evaporation.

• Equilibration: Place the vial in a thermostatic orbital shaker set to 25.0 ± 0.5 °C. Agitate at 300 rpm for exactly 24 hours.

• Validation Sampling: Extract a 50 µL micro-aliquot at 24 hours. Continue agitation for an additional 24 hours and extract a second aliquot at 48 hours.

• Phase Separation: Transfer the aliquots to microcentrifuge tubes and centrifuge at 15,000 rpm for 15 minutes at 25 °C to pellet the undissolved solid[3].

• Quantification: Dilute the supernatant appropriately (1:100 or 1:1000) using the mobile phase to fall within the linear range of the detector. Analyze via HPLC-UV at the compound's

  (typically ~225-275 nm for methoxy-aromatics).

• Data Acceptance: Compare the 24h and 48h concentrations. If

  , report the 48h value as the equilibrium solubility.

Protocol B: Kinetic Aqueous Solubility (Laser Nephelometry)

In early-stage development, kinetic solubility is required to ensure the compound does not precipitate when a DMSO stock is introduced into aqueous biological assays. We employ laser nephelometry, a technique optimized by Bevan & Lloyd ()[4].

Causality & Validation Strategy:

• Constant Cosolvent Matrix: A critical failure point in kinetic assays is the variable concentration of DMSO across serial dilutions, which artificially enhances solubility. This protocol maintains a strict 5% DMSO concentration across all test wells[4].

• Self-Validation: A known reference standard (e.g., Hydrochlorothiazide) is run concurrently on the same 96-well plate to validate the nephelometer's scattering sensitivity and baseline calibration.

Step-by-Step Methodology:

• Stock Preparation: Prepare a 10 mM stock solution of 1-(4-Methoxyphenyl)propylamine HCl in 100% molecular-biology grade DMSO.

• Matrix Setup: In a 96-well flat-bottom microtiter plate, prepare a serial dilution of the compound. Adjust each well with blank DMSO and aqueous buffer such that the final volume is 200 µL, the DMSO concentration is exactly 5% (v/v), and the compound concentration ranges from 1 µM to 500 µM[4].

• Incubation: Seal the plate and incubate at room temperature for 2 hours to allow any supersaturated states to nucleate and precipitate.

• Detection: Read the plate using a laser nephelometer equipped with a 633 nm laser.

• Analysis: Plot the scattered light intensity (Nephelometric Turbidity Units, NTU) against the compound concentration. The kinetic solubility limit is identified as the inflection point where light scattering sharply increases above the baseline buffer noise[4].

Workflow Visualization

The following diagram illustrates the parallel processing of thermodynamic and kinetic solubility assessments, highlighting the critical validation checkpoints.

Workflow for determining thermodynamic and kinetic solubility profiles of amine hydrochlorides.

References

• Serajuddin, A. T. M. (2007). "Salt formation to improve drug solubility." Advanced Drug Delivery Reviews, 59(7), 603-616. Available at:[Link]

• Baka, E., Comer, J. E. A., & Takács-Novák, K. (2008). "Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound." Journal of Pharmaceutical and Biomedical Analysis, 46(2), 335-341. Available at:[Link]

• Bevan, C. D., & Lloyd, R. S. (2000). "A high-throughput screening method for the determination of aqueous drug solubility using laser nephelometry in microtiter plates." Analytical Chemistry, 72(8), 1781-1787. Available at:[Link]

Sources

• 1. chemscene.com [chemscene.com]
• 2. Salt formation to improve drug solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Study of equilibrium solubility measurement by saturation shake-flask method using hydrochlorothiazide as model compound - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A high-throughput screening method for the determination of aqueous drug solubility using laser nephelometry in microtiter plates - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategic Formulation of Lipophilic Amine Salts for Preclinical In Vivo Assessment

Abstract

Lipophilic amines constitute a significant fraction of CNS, oncology, and anti-infective discovery pipelines. While their lipophilicity drives membrane permeability, it creates a "solubility paradox" that hinders the preparation of bioavailable vehicles for animal studies. This guide details the strategic conversion of lipophilic free bases into soluble salts (both aqueous and lipid-compatible), providing self-validating protocols for in situ salt formation, cyclodextrin complexation, and vehicle tolerability assessment.

Part 1: The Physicochemical Strategy

The Solubility Paradox

Lipophilic amines are typically "Grease Balls"—molecules with high logP (>3) and ionizable basic centers. In their free base form, they are practically insoluble in water. The primary formulation strategy relies on the Henderson-Hasselbalch relationship: ionization increases aqueous solubility exponentially.

Where

is total solubility and is intrinsic solubility.

The Critical Rule: To maintain solubility, the vehicle pH must be maintained at least 2 units below the

of the amine.

Decision Matrix: Aqueous vs. Lipid Strategy

Before formulating, categorize your molecule. Does it need to be in water (IV/PO solution) or oil (LBF)?

Figure 1: Formulation Decision Tree. High-logP amines usually require salt formation. If aqueous salt solubility fails, "Lipophilic Salts" (e.g., docusate) dissolved in lipids are the alternative.[1]

Part 2: Counter-Ion Selection & "In Situ" Strategy

For early animal studies, isolating crystalline salts is time-consuming. The In Situ Salt Formation method (mixing free base with acid in the vehicle) is the industry standard for speed and flexibility.

Counter-Ion Tier List

Select the counter-ion based on the target route and required solubility.

Counter-Ion (Acid)	of Acid	Physiological Compatibility	Best Use Case
Hydrochloric (HCl)	-6.0	High	Standard first-line. High solubility, but risk of "Common Ion Effect" (precipitates in saline).
Methanesulfonic (Mesylate)	-1.9	High	Excellent for very lipophilic bases. Breaks crystal lattice effectively.
L-Tartaric	3.0, 4.4	Moderate	Good for IV. Buffering capacity helps maintain pH.
Lactic / Gluconic	3.8 / 3.6	High	Gentle for IV/SC. Less irritation than HCl.
Docusate	-	N/A (Lipophilic)	Special Case: Use to dissolve drug in Oil/Lipids, not water.

Part 3: Detailed Experimental Protocols

Protocol A: In Situ Aqueous Salt Formation (The "Add-Acid" Method)

Objective: Prepare a clear aqueous solution of a lipophilic amine (e.g., 10 mg/mL) for IV/PO dosing.

Materials:

• Drug Substance (Free Base)

• 1.0 N Acid Stock Solution (e.g., HCl or Methanesulfonic acid)

• Vehicle (Water for Injection or 5% Dextrose)

• pH Meter (Micro-probe required)

Step-by-Step Workflow:

• Stoichiometric Calculation: Calculate the molar equivalent of acid required. For a mono-basic amine, target a 1.05 to 1.1 molar ratio (slight excess acid) to ensure complete protonation.

• Dispersion: Weigh the drug free base into a clear glass vial. Add 80% of the final volume of water/dextrose. Note: The drug will likely not dissolve and will float/clump.

• Acidification (The Critical Step): Add the calculated volume of Acid Stock dropwise while vortexing.

  • Observation: The solution should begin to clear as the salt forms in situ.

• pH Adjustment & Validation: Measure pH.

  • Target: pH 3.0 – 5.0 (Must be <

    - 2).

  • Troubleshooting: If pH is < 3.0, it may be too irritating for IV. Back-titrate cautiously with dilute NaOH (0.1 N). Warning: If you approach the

    , the drug will precipitate.

• Final Q.S. and Filtration: Add vehicle to final volume. Filter through a 0.22 µm PVDF filter (low binding).

• Self-Validation Check:

  • Dilution Test: Take 100 µL of formulation and add to 900 µL of Phosphate Buffered Saline (pH 7.4).

  • Result: If it precipitates immediately, your drug may crash out upon injection (phlebitis risk). Consider Protocol B .

Protocol B: Cyclodextrin Complexation (The "Safety Net")

If Protocol A fails (precipitation or pH too low), use Cyclodextrins (CDs). The hydrophobic cavity encapsulates the lipophilic tail, while the exterior remains water-soluble.[2]

Materials:

• HP-β-CD (Hydroxypropyl-beta-cyclodextrin) or SBE-β-CD (Captisol®).

• Standard: 20% (w/v) CD stock solution in water.

Workflow:

• Vehicle Prep: Prepare a 20% HP-β-CD solution in water. (Note: SBE-β-CD is preferred for IV safety if available).

• Drug Addition: Add drug free base to the CD solution.

• Acidification: Add 1.0 equivalent of acid (as in Protocol A).

  • Why? Ionization + Complexation = Synergistic Solubility. The charged head group stays outside; the greasy tail goes inside the CD.

• Equilibration: Stir for 30–60 minutes.

• pH Adjustment: Adjust pH to 4.0–6.0. CDs often allow formulation at a higher pH than simple salts.

Part 4: In Vivo Tolerability & Administration

Scientific integrity requires ensuring the vehicle does not confound the biological data.

Route-Specific Limits (Mouse & Rat)

Exceeding these limits causes stress, hemolysis, or peritonitis, invalidating study results.

Parameter	Mouse (20-25g)	Rat (250-300g)	Critical Constraints
IV Bolus Volume	5 mL/kg (Max 0.2 mL)	5 mL/kg (Max 1-2 mL)	Slow injection. Isotonicity is critical.
PO (Gavage) Volume	10 mL/kg	10 mL/kg	High volumes alter GI transit time.
pH Tolerance (IV)	pH 4.0 – 8.0	pH 4.0 – 8.0	pH < 3 causes phlebitis/hemolysis.
pH Tolerance (PO)	pH 3.0 – 9.0	pH 3.0 – 9.0	Stomach buffers acid well; avoid extreme alkaline.
Co-solvent Limits	DMSO < 5%	DMSO < 5%	Avoid DMSO if possible (pharmacologically active).

The "Common Ion" Trap

Never dissolve a Hydrochloride salt directly into normal saline (0.9% NaCl) if the solubility is marginal.

• Mechanism: The high concentration of Chloride ions (

  ) in saline shifts the equilibrium back toward the precipitate ( ) via the Common Ion Effect.

• Solution: Formulate in 5% Dextrose (D5W) or water first. Dilute with saline only immediately before dosing if validated.

Part 5: Visualizing the Solubilization Workflow

Figure 2: Step-by-step bench workflow for in situ salt preparation. Note the iterative pH adjustment loop.

References

• Serajuddin, A. T. (2007). Salt formation to improve drug solubility.[3][4][5][6] Advanced Drug Delivery Reviews, 59(7), 603-616. Link

• Gad, S. C., et al. (2016).[7][8] Tolerable Levels of Nonclinical Vehicles and Formulations Used in Studies by Multiple Routes in Multiple Species.[7][8] International Journal of Toxicology, 35(2), 95-122. Link

• FDA Inactive Ingredient Database. (2024). U.S. Food and Drug Administration. Link

• Brewster, M. E., & Loftsson, T. (2007). Cyclodextrins as pharmaceutical solubilizers.[2][9] Advanced Drug Delivery Reviews, 59(7), 645-666. Link

• Williams, H. D., et al. (2013). Strategies to address low drug solubility in discovery and development. Pharmacological Reviews, 65(1), 315-499. Link

Sources

• 1. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. youtube.com [youtube.com]
• 5. papers.ssrn.com [papers.ssrn.com]
• 6. pharmtech.com [pharmtech.com]
• 7. Administration of Substances: Maximum Volumes and Other Recommendations [research.wayne.edu]
• 8. Tolerable Levels of Nonclinical Vehicles and Formulations Used in Studies by Multiple Routes in Multiple Species With Notes on Methods to Improve Utility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cyclodextrin Inclusion Complexes for Improved Drug Bioavailability and Activity: Synthetic and Analytical Aspects - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Microwave-Assisted Synthesis of N-Alkyl-α-Alkylbenzylamines via Reductive Amination

Executive Summary

The synthesis of sterically hindered secondary amines, specifically N-alkyl-α-alkylbenzylamines (e.g., N-methyl-1-phenylethylamine), presents a significant challenge in organic chemistry. Conventional reductive amination often suffers from sluggish kinetics, poor imine conversion, and competing side reactions such as the direct reduction of the starting ketone to an alcohol.

This application note details a highly efficient, self-validating protocol utilizing Microwave-Assisted Reductive Amination (MARA) under heterogeneous catalysis. By leveraging dielectric heating, this method bypasses the thermal transfer limitations of conventional batch reactors, directly activating polar intermediates to drive condensation. Coupled with heterogeneous catalysts (Pt/C or Rh/C) and hydrogen gas, this protocol reduces reaction times from >12 hours to under 3 hours while maximizing atom economy and selectivity [1].

Mechanistic Rationale & Causality

To synthesize N-alkyl-α-alkylbenzylamines, an α-alkylphenyl ketone (e.g., acetophenone or propiophenone) is reacted with a primary alkylamine. The causality behind the success of this microwave-assisted protocol lies in two distinct phases of the reaction:

• Dielectric Activation of Condensation: The formation of the sterically hindered hemiaminal and subsequent dehydration to the iminium ion is endothermic and slow. Microwave irradiation specifically targets the highly polar carbonyl and amine dipole moments. This localized superheating drives the equilibrium forward rapidly, preventing the competing direct hydrogenation of the ketone [2].

• Heterogeneous Catalytic Reduction: Once the imine/iminium species is formed, a carbon-supported noble metal catalyst (Pt/C or Rh/C) facilitates the addition of molecular hydrogen. The high surface area of the carbon support, combined with microwave agitation, ensures rapid mass transfer of H₂ to the active metal sites, yielding the target secondary amine without overalkylation.

Mechanistic pathway of microwave-assisted reductive amination to form the target amine.

Quantitative Data & Optimization

The selection of catalyst, temperature, and hydrogen pressure is critical. Higher temperatures generally increase ketone conversion but can degrade selectivity by promoting the formation of the corresponding alcohol (via direct ketone reduction). Table 1 summarizes the optimization landscape based on recent catalytic screenings for sterically hindered aromatic ketones [2].

Table 1: Optimization of Reaction Conditions for Acetophenone + Methylamine

Catalyst (5 wt%)	Temp (°C)	H₂ Pressure (bar)	Time (h)	Conversion (%)	Selectivity for Amine (%)
Pt/C	50	5	3.0	63.2	>95.0
Pt/C	50	10	3.0	91.6	94.5
Pt/C	80	10	3.0	>99.0	78.2 (Alcohol byproduct)
Rh/C	50	10	3.0	88.4	92.1
None (Control)	50	10	3.0	<5.0	N/A

Note: Optimal conditions balance high conversion with maximum selectivity. 50 °C at 10 bar H₂ utilizing Pt/C is recommended to prevent the reduction of the aromatic ring or the carbonyl group.

Experimental Protocols & Self-Validating Workflows

This protocol is designed as a self-validating system . By incorporating an acid-base extraction during the workup, unreacted ketones and neutral byproducts are inherently separated from the basic amine product, ensuring that the isolated yield reflects true synthetic success.

Materials Required

• Substrates: Acetophenone (1.0 mmol), Methylamine (2.0 M in MeOH, 1.5 mmol).

• Catalyst: 5 wt% Pt/C or Rh/C (10 mg).

• Solvent: Methanol (Green solvent, highly microwave-absorbing).

• Equipment: Dedicated microwave synthesis reactor (e.g., Anton Paar Monowave or CEM Discover) equipped with pressure sensing and magnetic stirring.

Step-by-Step Methodology

• Reaction Assembly: In a 10 mL microwave-safe pressure vial equipped with a magnetic stir bar, add 1.0 mmol of the α-alkylphenyl ketone.

• Amine Addition: Add 1.5 equivalents of the primary alkylamine solution. The slight excess compensates for the volatility of short-chain amines under heating.

• Catalyst Loading: Carefully add 10 mg of 5 wt% Pt/C. Caution: Dry Pd/C or Pt/C can ignite methanol vapors; add the catalyst to the solvent, not vice versa.

• Microwave Irradiation: Seal the vial with a crimp cap. Program the microwave reactor to 50 °C. Pressurize the vessel with H₂ gas to 10 bar. Hold the reaction at 50 °C for 3 hours under continuous stirring (800 rpm).

• Catalyst Recovery: After cooling to room temperature and safely venting the H₂ pressure, filter the crude mixture through a short pad of Celite to remove the heterogeneous catalyst. Wash the pad with 5 mL of methanol.

• Self-Validating Workup (Acid-Base Extraction):

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in 10 mL of Ethyl Acetate (EtOAc) and extract with 1.0 M aqueous HCl (3 × 10 mL). Logic: The target N-alkyl-α-alkylbenzylamine is protonated and moves to the aqueous layer. Unreacted ketone remains in the organic layer.

  • Collect the aqueous layers, cool in an ice bath, and basify to pH 12 using 2.0 M NaOH.

  • Extract the aqueous phase with fresh EtOAc (3 × 10 mL).

  • Dry the combined organic layers over anhydrous Na₂SO₄, filter, and evaporate to yield the pure N-alkyl-α-alkylbenzylamine.

Step-by-step workflow for the microwave-assisted synthesis and validation process.

Analytical Validation & Troubleshooting

To ensure the integrity of the synthesized N-alkyl-α-alkylbenzylamine, the following analytical checks should be performed:

• TLC Monitoring: Use a Dragendorff stain to visualize the secondary amine product. Ninhydrin can be used to confirm the absence of any primary amine starting material.

• GC-MS Analysis: The molecular ion peak [M]⁺ will confirm the exact mass. A common fragmentation pattern for α-alkylbenzylamines is the loss of the α-alkyl group (α-cleavage), resulting in a stable iminium radical cation.

• Troubleshooting Overalkylation: If tertiary amines are detected, reduce the reaction temperature to 40 °C or increase the steric bulk of the primary amine. The use of Pt/C over Pd/C significantly mitigates this issue [1].

References

• Bucciol, F., et al. (2023). Microwave‐Assisted Reductive Amination of Aldehydes and Ketones Over Rhodium‐Based Heterogeneous Catalysts. ChemPlusChem (UniTo).
• Bucciol, F., et al. (2023). Microwave-Assisted Reductive Amination under Heterogeneous Catalysis for the Synthesis of β-Adrenergic Agonist and Related Structures. Processes (MDPI).

Technical Notes & Optimization

Technical Support Center: Synthesis of N-propyl-1-(4-methoxyphenyl)propan-1-amine

Status: Operational Ticket ID: CHEM-SUP-8821 Subject: Yield Optimization & Troubleshooting for Reductive Amination of 4-Methoxypropiophenone Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary

You are attempting to synthesize N-propyl-1-(4-methoxyphenyl)propan-1-amine via the reductive amination of 4-methoxypropiophenone with n-propylamine .

The Core Challenge: The para-methoxy group on your starting ketone is a strong electron-donating group (EDG). This increases electron density at the carbonyl carbon, making it less electrophilic . Consequently, the initial nucleophilic attack by propylamine is electronically disfavored, leading to poor imine conversion and low overall yields if standard protocols (e.g., simple NaBH₄ addition) are used.

This guide provides two validated protocols: the Titanium(IV) Isopropoxide Method (Recommended for difficult ketones) and the STAB Method (Standard industry practice), followed by a deep-dive troubleshooting section.

Module 1: The Recommended Protocols

Method A: The Titanium(IV) Isopropoxide Route (High Yield)

Best for: Overcoming the electronic deactivation of the p-methoxy ketone.

Mechanism: Ti(OiPr)₄ acts as both a Lewis acid (activating the carbonyl) and a water scavenger, driving the equilibrium toward the imine intermediate before the reducing agent is introduced [1].

Protocol:

• Imine Formation:

  • Charge a dry flask with 4-methoxypropiophenone (1.0 equiv) and n-propylamine (1.5–2.0 equiv).

  • Add Titanium(IV) isopropoxide (1.25 equiv) neat (no solvent needed, or minimal THF).

  • Stir under N₂ at room temperature for 6–12 hours. The mixture will become viscous.

• Reduction:

  • Dilute the mixture with absolute Ethanol (or THF).

  • Add Sodium Borohydride (NaBH₄) (1.5 equiv) carefully (exothermic).

  • Stir for 2–4 hours.

• Work-up (Critical):

  • Quench by adding water (approx. 1 mL per mmol Ti). A white precipitate (TiO₂) will form.

  • Pro-Tip: Filter the suspension through a Celite pad to remove TiO₂. Wash the pad with ether/DCM.

  • Extract the filtrate with DCM.

Method B: The Sodium Triacetoxyborohydride (STAB) Route

Best for: Mild conditions and high chemoselectivity (Abdel-Magid Protocol) [2].

Protocol:

• Dissolve 4-methoxypropiophenone (1.0 equiv) and n-propylamine (1.2 equiv) in 1,2-Dichloroethane (DCE) or THF .

• Add Acetic Acid (1.0–2.0 equiv). Note: Acid catalysis is essential for ketones.

• Add Sodium Triacetoxyborohydride (STAB) (1.5 equiv) in one portion.

• Stir at room temperature for 24 hours.

• Quench with saturated aqueous NaHCO₃.

Module 2: Comparative Data & Reagent Selection

The following table summarizes why your yield might be fluctuating based on hydride selection.

Reagent	Reducing Power	Selectivity for Imine	Risk of Side Reaction (Direct Ketone Reduction)	Toxicity	Recommended For
NaBH₄	High	Low	High (Major cause of yield loss)	Low	Only with Ti(OiPr)₄ pre-complexation
NaBH₃CN	Medium	High	Low (Requires pH 6)	High (Generates HCN)	Legacy protocols (Avoid if possible)
STAB	Low/Mild	Very High	Very Low	Low	General purpose
Ti(OiPr)₄ / NaBH₄	High (System)	Excellent	Low (Imine forms first)	Low	Deactivated Ketones (Your Case)

Module 3: Troubleshooting Guide (Q&A)

Category 1: Reaction Monitoring & Conversion

Q: TLC shows a large spot for the starting ketone even after 24 hours. Why isn't it reacting? A: This is the "Electronic Deactivation" effect. The p-methoxy group pushes electron density into the ring and carbonyl, making the C=O bond "lazy" toward the amine.

• Fix: Switch to Method A (Titanium Isopropoxide) . The Titanium coordinates to the oxygen, pulling electron density away and restoring electrophilicity.

• Alternative: If using Method B, add Molecular Sieves (4Å) to physically remove water and drive the equilibrium.

Q: I see a new spot that is less polar than the amine but more polar than the ketone. Is this my product? A: Likely yes. Secondary amines often streak on silica.

• Verification: Visualize with Ninhydrin (stains amines) or Dragendorff’s reagent . The ketone will only show under UV.

• Caution: If the spot is very close to the ketone, it might be the alcohol side product (1-(4-methoxyphenyl)propan-1-ol). Check NMR (Alcohol CH is ~4.5 ppm; Amine CH is ~3.5 ppm).

Category 2: Impurity Profile

Q: My product contains ~15% of an alcohol impurity. How do I remove it? A: The alcohol comes from the direct reduction of the ketone before the imine formed.

• Prevention: Ensure you stir the ketone + amine + acid/catalyst for 30–60 minutes before adding the reducing agent.

• Purification: The amine is basic; the alcohol is neutral.

  • Dissolve crude mixture in organic solvent (Ether/DCM).

  • Extract with 1M HCl (Amine goes into water; Alcohol stays in organic).

  • Discard organic layer.

  • Basify aqueous layer (pH > 12) with NaOH.

  • Extract aqueous layer with DCM to recover pure amine.

Category 3: Isolation Issues

Q: After workup, my yield is <20%, but the reaction looked good. Where is my product? A: You likely lost it in the aqueous wash.

• Mechanism: Propyl-amines are relatively small and can be partially water-soluble, especially if the pH isn't high enough during the final extraction.

• Fix: Ensure the aqueous phase is pH 12–14 before the final extraction. Use DCM (3x extractions) rather than ether, as DCM is a better solvent for polar amines. Saturate the aqueous layer with NaCl (salting out) to force the amine into the organic layer.

Module 4: Visualizing the Chemistry

Diagram 1: Reaction Pathway & Competitive Side Reactions

This diagram illustrates the "Happy Path" (Green) vs. the "Yield Killing Path" (Red).

Caption: The critical junction is the Imine formation.[1][2][3][4][5] If reduction occurs before Imine formation, the irreversible Alcohol side product is formed.

Diagram 2: Troubleshooting Decision Tree

Caption: Follow this logic flow to identify the root cause of yield loss.

References

• Bhattacharyya, S. (1995). "Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (9), 1355–1356.

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[6][7][8][9] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849-3862.[8][9]

Sources

• 1. sigmaaldrich.com [sigmaaldrich.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. chemistry.mdma.ch [chemistry.mdma.ch]
• 4. m.youtube.com [m.youtube.com]
• 5. Reductive amination - Wikipedia [en.wikipedia.org]
• 6. Sodium triacetoxyborohydride [organic-chemistry.org]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures(1) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. chemistry.stackexchange.com [chemistry.stackexchange.com]

Purifying 1-(4-Methoxyphenyl)propylamine via recrystallization

The following guide is structured as a Technical Support Knowledge Base for the purification of 1-(4-Methoxyphenyl)propylamine. It is designed for researchers requiring high-purity intermediates for pharmaceutical development.

Topic: Purification of 1-(4-Methoxyphenyl)propylamine via Recrystallization Status: Open Assigned Specialist: Senior Application Scientist, Separation Chemistry Division

Executive Summary

You are attempting to purify 1-(4-Methoxyphenyl)propylamine (also known as 4-methoxy-

-ethylbenzylamine).

Critical Characteristic: As a free base, this molecule is typically a viscous liquid or low-melting solid prone to oxidative degradation (browning) upon air exposure. Direct recrystallization of the free base is thermodynamically unfavorable and rarely yields high purity.

The Solution: The industry-standard protocol requires a Salt Formation Strategy . You must convert the lipophilic amine into a crystalline salt (typically Hydrochloride or Tartrate) to create a lattice structure capable of rejecting impurities (imines, dimers, and starting ketones) during recrystallization.

Module 1: The Standard Operating Procedure (SOP)

Use this protocol to establish a baseline. If deviations occur, refer to the Troubleshooting section.

Phase A: Salt Formation (The "Crucial Step")

Do not use aqueous acids. Water removal is difficult and promotes oiling out.

• Dissolution: Dissolve crude free base (10g) in Anhydrous Diethyl Ether (Et₂O) or Methyl tert-butyl ether (MTBE) (50 mL).

  • Why: These non-polar solvents solvate the amine but will not solvate the salt, ensuring immediate precipitation.

• Acidification: Cool to 0°C. Dropwise, add 2M HCl in Diethyl Ether or 4M HCl in Dioxane with vigorous stirring.

• Endpoint: Continue addition until pH < 3 (wet pH paper). A white to off-white precipitate should form immediately.

• Isolation: Filter under Nitrogen (to prevent moisture absorption). Wash with cold Et₂O.[1]

Phase B: Recrystallization of the HCl Salt

Target Salt: 1-(4-Methoxyphenyl)propylamine Hydrochloride.

Solvent System:

• Primary (Good) Solvent: Isopropanol (IPA) or Ethanol (EtOH).

• Secondary (Anti) Solvent: Diethyl Ether or Ethyl Acetate.

Protocol:

• Saturation: Place the crude salt in a flask. Add the minimum amount of boiling IPA required to just dissolve the solid.

  • Technical Note: If the solution is dark yellow/brown, add activated carbon (1-2% w/w), boil for 5 mins, and filter hot over Celite.

• Seeding (Optional): If available, add a seed crystal of pure salt once the solution cools slightly below boiling.

• Cloud Point: Slowly add hot Ethyl Acetate (or Et₂O) until a faint turbidity (cloudiness) persists.

• Clarification: Add one drop of hot IPA to clear the solution.

• Crystallization:

  • Allow to cool to Room Temperature (RT) undisturbed (2 hours).

  • Move to 4°C (Refrigerator) for 4 hours.

  • Move to -20°C (Freezer) for maximum yield.

• Filtration: Collect crystals via vacuum filtration.[1][2][3][4][5] Wash with cold (1:1) IPA/Et₂O mixture.

Module 2: Visualization of Workflow

The following diagram illustrates the decision logic and process flow for this purification.

Figure 1: Logical workflow for the conversion of crude amine oil to purified salt, including loops for troubleshooting phase separation (oiling out).

Module 3: Troubleshooting Guide (Diagnostic Tickets)

Ticket #001: "The product is Oiling Out instead of Crystallizing"

Symptoms: As the hot solution cools, droplets of oil form at the bottom of the flask instead of crystals. Root Cause: This is a phenomenon known as Liquid-Liquid Phase Separation (LLPS) . It occurs when the melting point of the solvated solute is lower than the temperature at which the solution becomes saturated. The impurities are lowering the melting point of your salt.

Corrective Actions:

• Reduce Supersaturation: You have likely used too little solvent. Re-heat the mixture and add 10-20% more of the primary solvent (IPA).

• Slow Down Cooling: Rapid cooling traps impurities and encourages oiling. Wrap the flask in a towel or place it in a warm water bath to cool to Room Temperature over 4-6 hours.

• Trituration: If the oil persists, decant the supernatant solvent. Add fresh diethyl ether to the oil and scratch the glass vigorously with a spatula. This mechanical stress often induces nucleation.

Ticket #002: "The Crystals are Sticky/Hygroscopic"

Symptoms: The filtered solid turns into a paste upon exposure to air. Root Cause: Amine salts, particularly hydrochlorides, can be hygroscopic. 1-(4-Methoxyphenyl)propylamine HCl has an electron-rich ether linkage that can coordinate water.

Corrective Actions:

• Drying Protocol: Dry the salt in a vacuum desiccator over P₂O₅ (Phosphorus Pentoxide) or KOH pellets for 24 hours.

• Solvent Swap: If the HCl salt is too hygroscopic, switch to a Fumarate or Tartrate salt. These counter-ions often produce less hygroscopic, higher-melting lattices.

Ticket #003: "Persistent Yellow Coloration"

Symptoms: The crystals are structurally sound but retain a yellow/brown hue. Root Cause: Oxidation of the amine to N-oxides or presence of conjugated imine impurities.

Corrective Actions:

• Activated Carbon: Use the protocol mentioned in Module 1. Warning: Do not use too much carbon (<5%), or you will lose yield by adsorption of the product.

• Acid Wash: Wash the isolated crystals with cold, slightly acidic IPA. The color is often a surface impurity that can be rinsed away.

Module 4: Solvent Selection Data

Use this table to select the correct solvent system based on your specific lab conditions.

Solvent System	Polarity	Crystallization Rate	Risk of Oiling	Recommended For
IPA / Diethyl Ether	Med/Low	Fast	Moderate	Initial purification of crude salts.
Ethanol / Ethyl Acetate	High/Med	Slow	Low	High-purity polishing steps.
Methanol / Acetone	High/Med	Very Slow	High	Removing difficult polar impurities.
Water / Ethanol	Very High	Variable	Very High	Not Recommended (Drying difficulty).

Module 5: Frequently Asked Questions (FAQ)

Q: Can I recrystallize the free base directly without making the salt? A: It is highly discouraged. 1-(4-Methoxyphenyl)propylamine is a chiral benzylic amine. The free base is likely a liquid or a solid with a very low melting point (approx < 50°C). Recrystallization requires a solid lattice to exclude impurities.[5] Distillation is the only viable method for the free base, but it risks thermal degradation.

Q: I need the free base for my next reaction. How do I break the salt? A: Dissolve the purified crystals in water (minimal volume). Add 2M NaOH until pH > 12. The free base will separate as an oil. Extract this oil into Dichloromethane (DCM), dry over MgSO₄, and evaporate the solvent.

Q: Does this protocol separate the enantiomers (R/S)? A: No. Using HCl creates a racemic salt. If you require optical purification, you must use a Chiral Resolving Agent such as L-(+)-Tartaric acid or (R)-(-)-Mandelic acid instead of HCl. The procedure remains similar, but the solvent choice becomes more critical (usually Ethanol) to differentiate the solubility of the diastereomeric salts [1].

References

• Vogel, A. I. (1989). Vogel's Textbook of Practical Organic Chemistry (5th ed.). Longman Scientific & Technical.

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.

• PubChem. (n.d.). Compound Summary: 1-(4-Methoxyphenyl)propylamine. National Library of Medicine. Retrieved from [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. fjetland.cm.utexas.edu [fjetland.cm.utexas.edu]
• 3. chem.ualberta.ca [chem.ualberta.ca]
• 4. CAS 6298-96-0: 1-(4-Methoxyphenyl)ethylamine | CymitQuimica [cymitquimica.com]
• 5. m.youtube.com [m.youtube.com]

Technical Support Center: Troubleshooting Reductive Amination

Introduction

Reductive amination is a cornerstone of medicinal chemistry, estimated to account for over 20% of C–N bond formations in pharmaceutical synthesis. While conceptually simple—condensation of a carbonyl and an amine followed by hydride reduction—the "one-pot" reality is a complex equilibrium of competing pathways.

This guide moves beyond basic textbook definitions to address the specific failure modes encountered in the lab: over-alkylation, direct reduction, and equilibrium stagnation. The protocols and insights below are grounded in physical organic chemistry and validated by process research literature (e.g., J. Org. Chem., Org. Process Res. Dev.).

Part 1: Diagnostic Workflow

Before altering variables, identify where your reaction is exiting the productive cycle. Use this logic map to diagnose the root cause of failure.

Figure 1: Diagnostic logic tree for identifying the primary failure mode in reductive amination sequences.

Part 2: Troubleshooting Modules (Q&A)

Module 1: The "Over-Alkylation" Nightmare

User Question: I am reacting a primary amine with an aldehyde (1:1 equiv) using STAB, but I keep getting significant amounts of the tertiary amine (dialkylated product). How do I stop at the secondary amine?

Technical Analysis: This is a classic kinetic issue. The secondary amine product is often more nucleophilic (more electron-rich) than the starting primary amine. As soon as the product forms, it competes for the aldehyde.

Corrective Actions:

• Invert Stoichiometry: Do not use 1:1 equivalents. Use a significant excess of the primary amine (1.5–2.0 equiv). This statistically favors the attack of the starting material over the product.

• Stepwise Addition (Indirect Method):

  • Form the imine first in the absence of the reducing agent (use MeOH or DCE, stir 1–2 h).

  • Then add the reducing agent. This ensures all aldehyde is tied up as imine before reduction begins, preventing the aldehyde from reacting with the newly formed product [1].

• Protecting Group Strategy: If the amine is precious, consider using a Boc-protected amine precursor or a reductive amination with a less reactive ketone surrogate if applicable.

Module 2: Direct Reduction (Alcohol Formation)

User Question: My LCMS shows the aldehyde has converted almost entirely to the corresponding benzyl alcohol. The amine is untouched.

Technical Analysis: This indicates the reducing agent is reducing the carbonyl faster than the amine can condense with it to form the imine. This usually happens because the reducing agent is too strong (e.g., NaBH4 used directly) or the pH is too low (acid catalyzes carbonyl reduction).

Corrective Actions:

• Switch Reagent: Move from Sodium Borohydride (NaBH4) to Sodium Triacetoxyborohydride (STAB) . STAB is sterically bulky and electron-deficient, making it highly selective for imines over aldehydes/ketones [2].

• Check pH: If using Sodium Cyanoborohydride (NaCNBH3), ensure the pH is maintained at 6–7.

  • Too Acidic (< pH 4): Protonation of the carbonyl oxygen accelerates direct reduction; protonation of the amine shuts down nucleophilic attack.

  • Too Basic (> pH 8): Imine formation is slow (no acid catalysis).

• Pre-formation: As with Module 1, allow the imine to form for 30–60 minutes before

Technical Support Center: Propylamine Troubleshooting &amp; Removal Guide

Welcome to the Technical Support Center. This guide is designed for researchers, synthesis chemists, and drug development professionals dealing with the purification of reaction mixtures containing unreacted propylamine (n-propylamine).

By understanding the mechanistic causality behind propylamine's physical properties, you can design a self-validating purification protocol that ensures high product yield and purity.

Physicochemical Diagnostic Matrix

Propylamine is a short-chain primary aliphatic amine. Its behavior in a reaction mixture is governed by its high volatility, strong basicity, and ability to act as a nucleophilic ligand. Before selecting a removal strategy, consult the diagnostic matrix below to understand the physical constraints of the molecule[1][2].

Property	Value	Implication for Removal Strategy
Boiling Point	47.2 – 49 °C	Highly volatile. Easily removed via rotary evaporation without requiring high heat[1][2].
Vapor Pressure	330 hPa (@ 20 °C)	Prone to rapid evaporation. Can be effectively stripped under reduced pressure[2].
pKa (Conjugate Acid)	10.68 – 10.71	Strongly basic. Easily protonated at pH < 8, allowing for highly efficient aqueous extraction[1][2].
Water Solubility	Miscible	Even unprotonated, it has a high affinity for water, though protonation guarantees complete phase transfer[2].

Decision Workflow: Selecting Your Removal Strategy

Do not default to a single purification method. The optimal protocol depends entirely on the stability and volatility of your target product. Use the workflow below to determine the safest and most efficient route.

Decision tree for selecting the optimal propylamine removal strategy.

Validated Experimental Protocols

Protocol A: Direct Volatilization (Rotary Evaporation)

Causality: Because propylamine lacks extensive hydrogen-bonding networks compared to larger amines or alcohols, it has a low boiling point (48 °C) and high vapor pressure[1][2]. Applying reduced pressure easily overcomes the intermolecular forces keeping the amine in solution. Step-by-Step Methodology:

• Transfer the crude reaction mixture to a round-bottom flask (ensure the flask is no more than half full to prevent bumping).

• Attach the flask to a rotary evaporator equipped with a cooling condenser set to 0–5 °C to safely trap the volatile amine.

• Lower the flask into a water bath set to 35–40 °C.

• Gradually apply vacuum down to ~100 mbar. The propylamine will rapidly distill off.

• Continue evaporation until the mass of the residue remains constant.

Protocol B: Acid-Base Aqueous Extraction

Causality: Propylamine has a pKa of ~10.7[1]. By washing the organic layer with an aqueous acid, the equilibrium shifts entirely toward the protonated propylammonium cation. This ionic species is completely insoluble in organic solvents (like DCM or EtOAc) and partitions exclusively into the aqueous phase[3]. Step-by-Step Methodology:

• Dissolve the crude reaction residue in a water-immiscible organic solvent (e.g., dichloromethane or ethyl acetate)[4].

• Transfer the solution to a separatory funnel.

• Add an equal volume of 1M HCl (or 10% aqueous citric acid if your product is mildly acid-sensitive).

• Stopper the funnel, invert, and shake vigorously for 1–2 minutes, venting frequently to release pressure[4].

• Allow the phases to separate completely and drain the lower layer.

• Repeat the acidic wash 2–3 times to ensure complete removal[3][4].

• Wash the organic layer once with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

Protocol C: Copper(II) Sulfate Wash (For Acid-Sensitive Products)

Causality: If your product degrades under acidic conditions, transition metal complexation is the ideal alternative. Cu(II) ions have empty d-orbitals that readily accept the lone electron pair from propylamine's nitrogen. This forms a highly water-soluble, deep blue/purple coordination complex that partitions into the aqueous layer without altering the pH dramatically[3]. Step-by-Step Methodology:

• Dissolve the crude mixture in an organic solvent (e.g., ethyl acetate).

• Add an equal volume of 10% aqueous CuSO₄ solution (which is bright blue) to the separatory funnel[3].

• Shake vigorously and allow the layers to separate.

• Observe the aqueous layer: it will turn deep purple as the copper-propylamine coordination complex forms[3].

• Drain the aqueous layer and repeat the wash until the aqueous layer remains its original bright blue color, indicating no more amine is present[3].

• Wash the organic layer with brine, dry, and concentrate.

Protocol D: Solid-Phase Chemical Scavenging (For Water-Sensitive Products)

Causality: When aqueous workup is impossible, polymer-bound isocyanate resins can be deployed. These resins contain electrophilic functional groups anchored to an insoluble polystyrene backbone. They covalently react with primary amines to form stable urea linkages. The impurity is thus transferred to the solid phase and removed mechanically[5][6]. Step-by-Step Methodology:

• Dissolve the crude mixture in an inert, anhydrous solvent (e.g., dichloromethane or tetrahydrofuran).

• Add 2 to 4 molar equivalents of a polymer-bound isocyanate scavenger resin (relative to the estimated amount of unreacted propylamine)[5].

• Agitate the suspension gently on an orbital shaker at room temperature for 1 to 4 hours[5].

• Monitor the disappearance of propylamine via TLC.

• Once complete, filter the mixture through a sintered glass funnel to remove the resin-bound urea byproduct[5][6].

• Wash the resin bed with a small volume of the reaction solvent to recover any trapped product.

• Concentrate the combined filtrates under reduced pressure[5].

Frequently Asked Questions (FAQs)

Q: I performed an acid wash, but a stubborn emulsion formed. How do I break it? A: Emulsions are common when dealing with complex reaction mixtures. To resolve this, add a small amount of brine (saturated NaCl solution) to the separatory funnel. This increases the ionic strength of the aqueous phase, forcing the organic components out. If the emulsion persists, filter the entire biphasic mixture through a pad of Celite to remove microscopic insoluble particulates that are stabilizing the emulsion[4].

Q: My product and propylamine co-elute on silica gel TLC. How can I monitor the removal process? A: Propylamine lacks a strong chromophore, making standard UV detection (254 nm) ineffective. To differentiate it from your product, use a Ninhydrin chemical stain. Ninhydrin reacts specifically with primary amines upon heating to form "Ruhemann's purple," a highly visible dark purple spot. If your product does not contain a primary amine, it will not stain purple, allowing you to easily track the disappearance of the propylamine impurity.

Q: I am scaling up my reaction. Is it safe to remove large volumes of propylamine via rotary evaporation? A: While possible, it is not recommended without proper precautions. Propylamine is highly volatile and its vapors are corrosive to vacuum pump seals. If you must evaporate large quantities, ensure you use a secondary liquid nitrogen cold trap between the rotary evaporator and the pump to fully condense the amine vapors before they reach the mechanical components.

References

• "Propylamine | C3H9N | CID 7852 - PubChem", NIH. 1

• "How to remove unreacted 2-aminopyridine from product (Acid-Base Extraction)", Benchchem. 4

• "Mono-N-propylamine | TDS", Eastman Chemical Company. 2

• "Workup for Removing Amines", University of Rochester. 3

• "How to remove unreacted 2-aminopyridine from product (Scavenger Resins)", Benchchem. 5

• "Strategies in Organic Synthesis", Wipf Group, University of Pittsburgh. 6

Sources

• 1. Propylamine | C3H9N | CID 7852 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. productcatalog.eastman.com [productcatalog.eastman.com]
• 3. chem.rochester.edu [chem.rochester.edu]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

Technical Support Center: Optimizing HPLC Separation of Methoxy-PPAP Isomers

Welcome to the technical support center for the High-Performance Liquid Chromatography (HPLC) separation of methoxy-PPAP (methoxyphenyl-pentyl-aminopiperidine) isomers. This guide is designed for researchers, scientists, and drug development professionals to diagnose and resolve common and complex issues encountered during the chromatographic analysis of these challenging positional isomers.

The separation of ortho-, meta-, and para-methoxy-PPAP isomers is a significant analytical challenge due to their identical mass and very similar physicochemical properties.[1] Effective separation is paramount for accurate quantification, impurity profiling, and ensuring the quality of pharmaceutical compounds. This resource provides a series of frequently asked questions (FAQs) for rapid problem-solving and in-depth troubleshooting guides for more persistent separation issues.

Frequently Asked Questions (FAQs)

Q1: Why is my standard C18 column failing to resolve the methoxy-PPAP isomers?

This is the most common issue encountered. Standard Octadecylsilane (C18) columns primarily separate compounds based on hydrophobic interactions.[2] Positional isomers like the methoxy-PPAPs often have very similar hydrophobicity, leading to insufficient differential retention and, therefore, co-elution.[1] While a C18 column is an excellent starting point for many methods, resolving these isomers typically requires a stationary phase that offers alternative separation mechanisms.[3]

Q2: I see a shoulder on my main peak or a broad, asymmetrical peak. What does this indicate?

A shoulder, a split peak top, or significant peak tailing often suggests partial co-elution of isomers rather than a single impure compound.[4] This happens when the chromatographic conditions can partially but not fully differentiate between the subtle structural differences of the isomers. To confirm, you can perform a peak purity analysis using a Diode Array Detector (DAD). If the UV spectra across the peak are not identical, it confirms the presence of more than one component.[4]

Q3: What is the quickest and most impactful first step to improve poor resolution?

The most powerful way to improve the resolution of co-eluting peaks is to change the selectivity (α) of your system.[4] This is most effectively achieved by either changing the stationary phase (the HPLC column) or significantly altering the mobile phase composition.[4] Adjusting the mobile phase is often the most cost-effective first approach. A simple and effective starting point is to change the organic modifier (e.g., from acetonitrile to methanol, or vice-versa) or to systematically decrease the percentage of the organic solvent to increase the retention factor (k).[4][5]

Q4: My baseline is noisy and drifting, especially during a gradient run. What are the likely causes?

A noisy or drifting baseline can stem from several sources:

• Mobile Phase Issues: Impure solvents, microbial growth in the aqueous phase, or inadequate degassing can all contribute.[6][7] Always use fresh, HPLC-grade solvents and filter aqueous buffers.[6][7]

• Detector Problems: A dirty flow cell or a failing lamp can cause baseline noise. Regular maintenance and calibration are crucial.[8]

• System Leaks: Even a minor leak in the fluidic path can cause pressure fluctuations and baseline instability.[8]

In-Depth Troubleshooting Guides

Issue 1: Poor Resolution & Peak Co-elution (Resolution, Rₛ < 1.5)

Achieving baseline separation of positional isomers requires enhancing the subtle differences in their interaction with the stationary and mobile phases.

Causality & Core Principle

Resolution is governed by three factors: efficiency (N), retention factor (k), and selectivity (α). For isomers, selectivity is the most critical and challenging parameter to optimize.[4] We must move beyond simple hydrophobicity and exploit other interaction mechanisms.

Troubleshooting Workflow Diagram

Caption: A flowchart illustrating the systematic approach to resolving poor separation of isomers.

Protocol 1: Systematic Screening of Alternative Stationary Phases

When a C18 column is insufficient, a methodical screening of columns with different selectivities is the most robust approach. Phenyl and Pentafluorophenyl (PFP) phases are excellent candidates for aromatic positional isomers.[1][9]

Objective: To identify a stationary phase that provides adequate selectivity (α) for baseline resolution.

Step-by-Step Methodology:

• Establish Baseline: Run your sample on your existing C18 column with the optimized mobile phase. Record retention times, resolution, and peak shapes. This is your benchmark.

• Screen Phenyl Column:

  • Install a Phenyl-Hexyl or equivalent Phenyl column of similar dimensions and particle size.

  • Begin with the same mobile phase and gradient conditions used for the C18 column. The phenyl phase introduces π-π interactions, which are sensitive to the electron density differences around the aromatic ring, often resolving isomers that co-elute on C18.[1]

  • Analyze the chromatogram. Look for changes in elution order and improved peak spacing.

• Screen PFP Column:

  • If the Phenyl column does not provide baseline resolution, switch to a PFP (Pentafluorophenyl) column.

  • The PFP phase offers a complex mixture of interactions: hydrophobic, π-π, dipole-dipole, and weak ion-exchange.[1] This orthogonal selectivity is highly effective for challenging isomers.

  • Start again with the initial mobile phase conditions and analyze the results.

• Evaluate and Optimize: Compare the chromatograms from all three columns. Select the column that provides the best selectivity and proceed with fine-tuning the mobile phase, temperature, and flow rate.

Data Comparison Table: Stationary Phase Selection for Aromatic Isomers

Stationary Phase	Primary Interaction Mechanism(s)	Advantages for Methoxy-PPAP Isomers	Potential Disadvantages
C18 (ODS)	Hydrophobic interactions	Robust, widely available, good starting point.[3]	Often fails to resolve positional isomers with similar hydrophobicity.[1][2]
Phenyl / Phenyl-Hexyl	Hydrophobic and π-π interactions	Enhanced selectivity for aromatic compounds due to interactions with phenyl rings.[1][9]	Selectivity can be dependent on the choice of organic modifier (ACN vs. MeOH).[2]
Pentafluorophenyl (PFP)	Hydrophobic, π-π, dipole-dipole, ion-exchange	Multiple interaction modes provide unique, alternative selectivity.[1] Highly effective for positional isomers.	May exhibit significantly different retention orders and require more method development.
Chiral Phases	Enantioselective interactions (e.g., inclusion, H-bonding)	Can separate diastereomers and sometimes positional isomers.[9][10]	High cost; typically reserved for enantiomeric separations unless other methods fail.[9]

Issue 2: Poor Peak Shape (Tailing or Fronting)

Ideal peaks are symmetrical and Gaussian. Asymmetry compromises resolution and the accuracy of integration.[11]

Causality & Core Principle

Peak tailing is often caused by secondary, unwanted interactions between the analyte and the stationary phase, particularly with active silanol groups on the silica surface.[11] It can also result from column overload or a mismatch between the sample solvent and the mobile phase.[8][12]

Troubleshooting Steps

• Assess Sample Solvent: The "stronger" the sample solvent is compared to the mobile phase, the more likely it is to cause peak distortion.[12]

  • Solution: If possible, dissolve your sample in the initial mobile phase. If solubility is an issue, use the weakest possible solvent that is still miscible with the mobile phase and reduce the injection volume.[7]

• Modify the Mobile Phase:

  • Adjust pH: Methoxy-PPAP contains a basic piperidine nitrogen. At a mobile phase pH close to the pKa of this group, a mix of ionized and unionized forms can exist, leading to peak tailing.[13] Solution: Adjust the mobile phase pH to be at least 1.5-2 units away from the analyte's pKa. For a basic compound, using a low pH mobile phase (e.g., pH ≤ 3) will ensure it is fully protonated, often leading to sharper peaks by minimizing interactions with residual silanols.[8][11]

  • Add an Additive: If low pH is not an option, a small amount of a basic additive like triethylamine (TEA) can be added to the mobile phase. TEA acts as a "tail-suppressing" agent by competing with the analyte for active silanol sites.[11]

• Check for Column Overload: Injecting too much sample mass can saturate the stationary phase, leading to broad, tailing peaks.[8]

  • Solution: Perform a loading study. Sequentially reduce the concentration of your sample and inject a constant volume. If peak shape improves dramatically at lower concentrations, you are likely overloading the column.

• Evaluate the Column: An old or poorly maintained column may have a void or a contaminated frit, leading to peak distortion.[7]

  • Solution: Try backflushing the column (if permitted by the manufacturer). If the problem persists, replace the column with a new one. Using modern, high-purity "Type B" silica columns can significantly reduce silanol interactions.[11]

References

• ResearchGate. (2023). How to fix peak shape in hplc?[Link]

• GL Sciences. (n.d.). How to Obtain Good Peak Shapes.[Link]

• Phenomenex. (2025). How to Reduce Peak Tailing in HPLC?[Link]

• Agilent. (n.d.). Improve Peak Shape and Productivity in HPLC Analysis of Pharmaceutical Compounds with Eclipse Plus C8 Columns.[Link]

• AnalyteGuru. (2023). Real Solutions to Improve Your HPLC Peak Resolution.[Link]

• PharmaCores. (2025). Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro![Link]

• Moravek. (2024). Exploring the Different Mobile Phases in HPLC.[Link]

• Science Publishing Group. (2022). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies.[Link]

• Welch Materials. (2024). [Reader Insight] A Guide to Selective Columns for Isomer Separation.[Link]

• Phenomenex. (2025). Mobile Phase Optimization: A Critical Factor in HPLC.[Link]

• Agilent. (2023). It Isn't Always The Column: Troubleshooting Your HPLC Separation.[Link]

• Nacalai Tesque. (n.d.). Selectivity of Packing Materials in Reversed Phase Liquid Chromatography.[Link]

• RSC Publishing. (n.d.). Reverse-phase high performance liquid chromatography separation of positional isomers on a MIL-53(Fe) packed column.[Link]

• MTC USA. (2025). Isomers and Recommended HPLC Columns for Effective Separation.[Link]

• Industry News. (2023). The Importance Of Mobile Phase PH in Chromatographic Separations.[Link]

• Technology Networks. (n.d.). The Importance of Mobile Phase pH in Chromatographic Separations.[Link]

• PMC. (n.d.). An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020).[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. nacalai.com [nacalai.com]
• 3. agilent.com [agilent.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 6. moravek.com [moravek.com]
• 7. agilent.com [agilent.com]
• 8. Advanced Guide to HPLC Troubleshooting: Solve common issues like a pro! [pharmacores.com]
• 9. welch-us.com [welch-us.com]
• 10. An overview of chiral separations of pharmaceutically active substances by HPLC (2018–2020) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 12. How to Obtain Good Peak Shapes | Technical Support | GL Sciences [glsciences.com]
• 13. The Importance Of Mobile Phase PH in Chromatographic Separations - Industry news - News [alwsci.com]

Technical Support Center: Minimizing Dimer Formation in Amine Synthesis

Welcome to the Amine Synthesis Technical Support Center. Over-alkylation and dimer formation are persistent bottlenecks in organic synthesis and drug development. As a Senior Application Scientist, I have designed this guide to provide you with mechanistic insights, troubleshooting FAQs, and field-validated protocols to help you achieve absolute chemoselectivity in your C–N bond-forming reactions.

Diagnostic Workflow: Route Selection

Before beginning your synthesis, consult the diagnostic workflow below to select the optimal synthetic route based on your target amine class. Choosing the correct fundamental pathway is the most effective way to prevent dimer formation.

Decision matrix for amine synthesis routes to prevent over-alkylation and dimer formation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does over-alkylation of amines occur so readily during direct alkylation? A1: Over-alkylation is driven by a classic "runaway train" kinetic effect. When ammonia or a primary amine reacts with an alkyl halide, the resulting alkylated product is significantly more nucleophilic than the starting material. This is due to the electron-donating inductive effect of the newly added alkyl group. Consequently, the newly formed amine outcompetes the starting material for the remaining alkylating agent, leading to an inseparable mixture of primary amines, secondary amines (dimers), tertiary amines, and quaternary ammonium salts[1].

Q2: I need to synthesize a primary amine from an alkyl halide. How can I completely suppress secondary amine (dimer) formation? A2: Direct alkylation must be abandoned. Instead, utilize the Gabriel Synthesis . This method employs potassium phthalimide as a protected nitrogen nucleophile. Because the nitrogen is flanked by two strongly electron-withdrawing carbonyl groups, its nucleophilicity is significantly dampened. This allows for only a single SN2 alkylation event, completely preventing over-alkylation[2]. Subsequent hydrazinolysis liberates the pure primary amine[2].

Q3: During reductive amination to form a secondary amine, how do I prevent the product from reacting with another aldehyde to form a tertiary amine dimer? A3: Dimerization in reductive amination occurs when the secondary amine product condenses with a second equivalent of the carbonyl compound to form an iminium ion, which is subsequently reduced. To prevent this:

• Stoichiometric Control: Maintain a strict 1:1 ratio, or use a slight excess (10–20%) of the primary amine to drive the equilibrium toward the mono-imine intermediate and suppress side reactions.

• Chemoselective Reducing Agents: Avoid harsh reductants like NaBH₄ in a one-pot setup, as they can reduce the carbonyl before the imine fully forms. Instead, use Sodium triacetoxyborohydride (NaBH(OAc)₃), which selectively reduces iminium ions over aldehydes/ketones in slightly acidic conditions[3],[4].

Quantitative Data: Reducing Agent Selection

Selecting the correct reducing agent is the most critical variable in minimizing dimer formation during reductive amination.

Table 1: Comparison of Reducing Agents for Reductive Amination

Reducing Agent	Relative Reactivity	Optimal pH	Dimerization Risk	Mechanistic Notes & Safety
NaBH₄	High	Basic / Neutral	High (in one-pot)	Rapidly reduces unreacted carbonyls. Requires a strict two-step protocol (pre-forming the imine) to avoid side reactions[3].
NaBH₃CN	Low	5.0 – 6.0	Low	Highly chemoselective for protonated imines. Safety warning: Generates highly toxic HCN gas at low pH[3].
NaBH(OAc)₃	Mild	Weakly Acidic	Very Low	The modern standard. Excellent selectivity for iminium ions, non-toxic alternative to cyanoborohydride, minimizes over-alkylation[3],[4].

Self-Validating Experimental Protocols

Protocol 1: Highly Controlled Reductive Mono-N-Alkylation (Secondary Amines)

This protocol utilizes Titanium(IV) isopropoxide to force imine formation to completion before reduction, eliminating dimer formation[5].

• Reaction Setup: In a flame-dried round-bottom flask under an inert nitrogen atmosphere, dissolve the primary amine (1.0 eq) and the carbonyl compound (1.0 eq) in anhydrous THF.

• Lewis Acid Activation: Add Titanium(IV) isopropoxide (Ti(O-iPr)₄) (2.0 eq) via syringe.

  • Causality Note: Ti(O-iPr)₄ acts as both a Lewis acid to activate the carbonyl and a potent water scavenger. This drives the condensation equilibrium entirely to the mono-imine, preventing the secondary amine product from re-entering the catalytic cycle[5].

• Imine Formation: Stir the mixture at room temperature for 8 hours. Monitor via TLC to ensure complete consumption of the starting amine.

• Reduction: Carefully add NaBH₄ (1.5 eq) portion-wise. Stir for an additional 2–4 hours.

• Work-up & Validation: Quench the reaction with water to precipitate titanium dioxide (TiO₂). Filter the suspension through a Celite pad. Extract the filtrate with ethyl acetate, dry over Na₂SO₄, and concentrate. Validate chemoselectivity via LC-MS; only the secondary amine mass should be present[5].

Protocol 2: Gabriel Synthesis of Primary Amines

This protocol guarantees zero over-alkylation by sterically and electronically masking the nitrogen[1],[2].

• Deprotonation: Dissolve phthalimide (1.0 eq) in anhydrous DMF. Add a strong base (e.g., Potassium Carbonate) to generate the potassium phthalimide salt.

  • Causality Note: Deprotonation (pKa ~8.3) creates a resonance-stabilized nucleophile that is reactive enough for an SN2 displacement but too sterically hindered and electron-deficient to undergo a second alkylation[2].

• Alkylation: Add the primary alkyl halide (1.0 eq) dropwise. Heat the mixture to 60°C and stir until TLC indicates complete consumption of the alkyl halide.

• Hydrazinolysis (Ing-Manske Procedure): Concentrate the mixture, then resuspend the N-alkylphthalimide intermediate in ethanol. Add hydrazine hydrate (NH₂NH₂·H₂O) (1.2 eq) and reflux for 2 hours.

• Isolation: Cool the mixture to precipitate the phthalhydrazide byproduct. Filter the solid, and concentrate the filtrate to yield the pure primary amine[1].

References

• [1] preventing over-alkylation of amines in synthesis - Benchchem. BenchChem Technical Support Team.

• [3] Reductive Amination, and How It Works - Master Organic Chemistry. Master Organic Chemistry.

• [5] Selective Access to Secondary Amines by a Highly Controlled Reductive Mono-N-Alkylation of Primary Amines. Thieme Connect.

• [4] Reductive amination in case of secondary amines - Chemistry Stack Exchange. Chemistry Stack Exchange.

• Ligand-free reductive amination via Pd-coated mechanocatalysis - RSC Publishing. RSC Publishing.

• [2] The Gabriel Synthesis - Master Organic Chemistry. Master Organic Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. masterorganicchemistry.com [masterorganicchemistry.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]

Technical Support Center: Scaling Up the Synthesis of 1-(4-Methoxyphenyl)propylamine

This guide is intended for researchers, chemists, and process development professionals who are transitioning the synthesis of 1-(4-Methoxyphenyl)propylamine from laboratory scale to pilot or production volumes. Scaling up any chemical synthesis introduces challenges that may not be apparent at the bench. This document provides a structured, question-and-answer-based approach to troubleshoot common issues encountered during the scale-up of a typical reductive amination pathway.

Core Synthesis Pathway: Reductive Amination

A prevalent and efficient method for synthesizing the target molecule is the reductive amination of 4-methoxyphenylacetone with an amine source, followed by reduction of the intermediate imine. This guide will focus on troubleshooting this pathway.

Caption: General workflow for synthesizing 1-(4-Methoxyphenyl)propylamine via reductive amination.

Troubleshooting and FAQ Guide

This section addresses specific, practical problems that arise during scale-up.

Section 1: Reaction Kinetics and Thermal Management

Q1: My reaction yield dropped from 90% at 1L scale to 65% in a 50L reactor. What are the most likely causes?

A1: This is a classic scale-up issue rooted in heat and mass transfer limitations. The surface-area-to-volume ratio decreases dramatically as you increase scale, making it harder to control temperature.[1]

• Causality: In a large reactor, inefficient stirring can create localized "hot spots" where the exothermic heat of reaction is not dissipated effectively.[2][3] These hot spots can lead to thermal degradation of the starting material, intermediate imine, or final product, directly impacting yield. Similarly, poor mixing can result in incomplete reaction due to reactants not encountering each other efficiently.

• Troubleshooting Steps:

  • Characterize the Exotherm: Use reaction calorimetry (e.g., RC1) at the lab scale to understand the heat flow profile. This data is critical for modeling thermal behavior at a larger scale.

  • Optimize Agitation: Ensure the stirrer type (e.g., anchor, pitched-blade turbine) and speed (RPM) are sufficient to maintain a homogenous mixture. Baffles within the reactor are often necessary at scale to prevent vortexing and improve mixing.

  • Controlled Reagent Addition: Instead of adding the reducing agent all at once, add it portion-wise or via a syringe pump over a longer period. This allows the reactor's cooling system to keep pace with the heat being generated.[4]

Parameter	1L Lab Flask	50L Pilot Reactor	Key Consideration
Surface Area / Volume	High	Low	Heat dissipation is much less efficient at scale.[1]
Mixing	Magnetic Stirrer (Often sufficient)	Mechanical Stirrer (Essential)	Requires careful selection of impeller and speed.
Heat Transfer	Via flask walls to air/bath	Via reactor jacket/coils	Dependent on coolant flow rate and temperature.
Addition Time	Seconds to Minutes	Minutes to Hours	Must be slowed to match the cooling capacity.

Q2: The reaction is a strong exotherm. How do I prevent a thermal runaway?

A2: Preventing thermal runaway is the most critical safety consideration during scale-up.[3] It occurs when the heat generated by the reaction exceeds the heat removal capacity of the system, leading to a dangerous, uncontrolled acceleration of the reaction rate.[3][4]

• Causality: The Arrhenius equation dictates that reaction rate increases exponentially with temperature. A small increase in temperature from inadequate cooling leads to a faster reaction, which generates more heat, creating a feedback loop.[4]

• Prevention & Mitigation Strategy:

  • Engineering Controls: Use a reactor with adequate cooling capacity (jacketed vessel, internal cooling coils).[2][5] Ensure the heat transfer fluid and flow rate are appropriate for the calculated heat duty.

  • Process Controls: The primary control is the feed rate of the limiting reagent (often the reducing agent).[5] Use fast-response temperature sensors (thermocouples) to monitor the internal temperature in real-time.[5]

  • Emergency Procedures: Have a pre-defined emergency plan. This may include an emergency cooling system, an inhibitor injection system to stop the reaction, or a "quench pot" containing a cold, inert liquid to dump the reaction into if control is lost.[1][2]

Caption: Decision workflow for thermal management during an exothermic reaction.

Section 2: Work-up and Isolation

Q3: I'm getting a persistent emulsion during the aqueous work-up at the 20L scale that I never saw in the lab. How can I break it?

A3: Emulsion formation is a common and frustrating scale-up problem, often caused by high-shear mixing (from powerful mechanical stirrers) or the presence of fine particulate matter or surfactant-like byproducts.[6][7]

• Causality: Vigorous mixing can create a stable colloidal mixture of the organic and aqueous phases.[7] Basic conditions, especially with chlorinated solvents, are also known to promote emulsions.[6][8]

• Troubleshooting Protocol:

  • Patience and Gravity: The simplest first step is to turn off the stirrer and allow the mixture to stand for 20-30 minutes. Gravity alone can often break weak emulsions.[7][8]

  • "Salting Out": Add a saturated solution of sodium chloride (brine).[6][8] This increases the ionic strength of the aqueous layer, which decreases the solubility of organic components in it and helps force the layers apart.[7][8]

  • Filtration: For stubborn emulsions stabilized by solids, filtering the entire biphasic mixture through a pad of a filter aid like Celite® can be very effective.[6][7] The filter aid breaks up the droplets and removes the stabilizing particulates.

  • Solvent Change: Consider switching to a less emulsion-prone extraction solvent like ethyl acetate or MTBE if you consistently face issues with dichloromethane.[8]

Q4: After quenching my reaction (e.g., with water after a NaBH₄ reduction), the process is generating a lot of gas and foaming. How should this be handled safely at scale?

A4: This is a critical safety issue. The reduction of ketones with sodium borohydride (NaBH₄) is often done in an alcohol solvent like methanol or ethanol. Quenching the excess NaBH₄ with water or acid generates a large volume of hydrogen gas, which is highly flammable.[9][10][11]

• Causality: Sodium borohydride reacts with protic sources (water, alcohols, acids) to release hydrogen gas (H₂). The reaction is much faster with acid.

• Safe Quenching Protocol:

  • Proper PPE: Always wear a flame-retardant lab coat, safety goggles, and appropriate gloves.[9]

  • Inert Atmosphere: Conduct the quench in a well-ventilated hood or reactor under an inert atmosphere (e.g., nitrogen) to prevent the accumulation of an explosive H₂/air mixture.[9][12]

  • Cooling: Perform the quench in an ice bath. The reaction is exothermic, and controlling the temperature slows the rate of gas evolution.[9][13]

  • Slow, Controlled Addition: Add the quenching agent (e.g., water or dilute acetic acid) very slowly, dropwise, with vigorous stirring to dissipate heat and allow for controlled gas release.[9]

  • Adequate Headspace: Ensure the reactor is not overfilled. A good rule of thumb is to not exceed 50-60% of the total reactor volume to accommodate potential foaming and gas.

Section 3: Product Purity and Crystallization

Q5: The purity of my isolated product is inconsistent between batches. How can I develop a more robust purification process?

A5: Inconsistent purity often points to a purification process that is not well-controlled. For a compound like 1-(4-Methoxyphenyl)propylamine, which is often isolated as a salt (e.g., hydrochloride), crystallization is the key final step.

• Causality: The final purity is a function of how effectively the crystallization process removes residual starting materials, reagents, and side-products. Factors like cooling rate, solvent choice, and supersaturation level determine the efficiency of this purification.

• Optimization using Process Analytical Technology (PAT): PAT involves using in-line or on-line analytical tools to monitor and control the process in real-time.[14][15][16][17]

  • Supersaturation Control: Use an in-line probe (e.g., FTIR or FBRM®) to monitor the solute concentration in real-time. This allows you to control the cooling or anti-solvent addition rate to maintain an optimal level of supersaturation, preventing spontaneous "crashing out" which traps impurities.[18]

  • Seeding: Instead of relying on spontaneous nucleation, add a small quantity of pure product crystals ("seeds") at a specific temperature. This ensures crystallization begins in a controlled manner, leading to more uniform particle size and higher purity.

  • Define Critical Process Parameters (CPPs): Systematically study and define the critical parameters that affect your Critical Quality Attributes (CQAs), such as purity and crystal form.[15][17] CPPs would include cooling profile, agitation speed, and seeding temperature.

Q6: My final product sometimes appears as fine needles and other times as larger prisms, which affects filtration and drying times. What is happening?

A6: You are observing polymorphism, which is the ability of a compound to exist in more than one crystal form.[19][20] Different polymorphs can have vastly different physical properties, including solubility, stability, and morphology (crystal shape).[19][21]

• Causality: The specific polymorph obtained is highly sensitive to the crystallization conditions.[19] Factors like temperature, solvent composition, and cooling rate can dictate whether a stable or a less-stable (metastable) form crystallizes.[19][22] The needle-like form is often a less stable, kinetically favored polymorph, while the prismatic form may be the more stable, thermodynamically favored one.

• Controlling Polymorphism:

  • Polymorph Screen: Conduct a systematic study using various solvents, temperatures, and crystallization methods (e.g., cooling, anti-solvent, evaporation) to identify all possible polymorphs.[20]

  • Characterization: Use analytical techniques like X-ray Powder Diffraction (XRPD) and Differential Scanning Calorimetry (DSC) to characterize and distinguish between the different forms.

  • Develop a Robust Process: Once the desired, stable polymorph is identified, rigorously define and control the crystallization parameters to ensure it is produced consistently.[22] This often involves a specific cooling profile and seeding with the desired polymorph to guide the crystallization process.[20]

References

• Review on loss prevention of chemical reaction thermal runaway Principles and application. (2022). Process Safety and Environmental Protection. Available at: [Link]

• Optimal Control of Polymorphic Transformation in Batch Pharmaceutical Crystallization. (2007). 2007 IEEE International Conference on Control Applications. Available at: [Link]

• Strategy for control of crystallization of polymorphs. (2004). CrystEngComm. Available at: [Link]

• How To: Manage an Emulsion. University of Rochester Chemistry. Available at: [Link]

• Understanding Thermal Runaway: Causes and Prevention. Overmold Express. Available at: [Link]

• Control of polymorphism in continuous crystallization. (2018). DSpace@MIT. Available at: [Link]

• Crystal Polymorphism in Chemical & Pharmaceutical Process Development. Mettler-Toledo. Available at: [Link]

• How to Prevent Thermal Runaway Reactions with Fast-Response Sensors. (2023). WIKA blog. Available at: [Link]

• Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. (2021). Organic Process Research & Development. Available at: [Link]

• Applying simple PAT tools to crystallisation in process chemistry. (2017). Speciality Chemicals Magazine. Available at: [Link]

• Thermal Runaway of Chemical Reactors: An Experimental, Modeling, and Machine-Learning Investigation. (2026). Industrial & Engineering Chemistry Research. Available at: [Link]

• Recent advances in the identification and prediction of polymorphs. (2003). Advanced Drug Delivery Reviews. Available at: [Link]

• Chemical reaction hazards and the risk of thermal runaway INDG254. Health and Safety Executive. Available at: [Link]

• Process Analytical Technology (PAT) - importance and meaning. KNIME. Available at: [Link]

• Sodium borohydride - Standard Operating Procedure. (2012). UC Center for Laboratory Safety. Available at: [Link]

• What is Process Analytical Technology (PAT)? UST. Available at: [Link]

• Reaction Work-Up I | MIT Digital Lab Techniques Manual. (2010). YouTube. Available at: [Link]

• Process Analytical Technology (PAT). Bruker. Available at: [Link]

• Process analytical technology. Wikipedia. Available at: [Link]

• Organic Reaction Workup Formulas for Specific Reagents. University of Rochester Chemistry. Available at: [Link]

• Quenching of Water Reactive Materials. (2016). The Sarpong Group. Available at: [Link]

• Development and Scale-Up of a Direct Asymmetric Reductive Amination with Ammonia. ResearchGate. Available at: [Link]

• Sodium Borohydride SOP. University of Washington. Available at: [Link]

• Reductive aminations by imine reductases: from milligrams to tons. (2022). Chemical Science. Available at: [Link]

• Toxic Powders SOP Template. Stanford University. Available at: [Link]

• Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers. Google Patents.

• Catalytic Reductive Amination of Aldehydes and Ketones With Nitro Compounds: New Light on an Old Reaction. (2020). Frontiers in Chemistry. Available at: [Link]

• Synthesis of A: 3-(4-Methoxyphenyl)propylamine. PrepChem.com. Available at: [Link]

• Amine synthesis by reductive amination (reductive alkylation). Organic Chemistry Portal. Available at: [Link]

• Improved process for the synthesis of 1-(4-methoxyphenyl) ethylamine and its isomers. Google Patents.

• Synthesis of (E)-1-(4-methoxyphenyl)-N-((E)-3-(4 nitrophenyl)allylidene)methanamine (1). ResearchGate. Available at: [Link]

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• 22. Control of polymorphism in continuous crystallization [dspace.mit.edu]

Reference Data & Comparative Studies

Publish Comparison Guide: FTIR Characterization of 1-(4-Methoxyphenyl)propylamine

This guide details the FTIR characterization of 1-(4-Methoxyphenyl)propylamine , a primary amine intermediate often encountered in the synthesis of phenethylamine derivatives.

Executive Summary: The Spectroscopic Fingerprint

1-(4-Methoxyphenyl)propylamine serves as a critical scaffold in medicinal chemistry.[1] Its identification relies on distinguishing the delicate interplay between the primary amine functionality and the electron-donating para-methoxy group.

This guide compares the FTIR performance of this compound against its immediate synthetic precursor (4-Methoxypropiophenone ) and its hydrolysis analog (1-(4-Methoxyphenyl)propan-1-ol ).[1] The goal is to provide a self-validating spectral framework for researchers to confirm identity and assess purity without initial reliance on slower techniques like NMR.

Key Differentiator

The "Performance" of this FTIR profile is defined by the N-H/C=O Switch . The complete disappearance of the precursor's carbonyl peak (

) and the emergence of the primary amine doublet ( ) is the definitive metric for reaction completion.

Characteristic Peak Analysis

The following data synthesizes empirical values from para-substituted anisole derivatives and primary alkyl amines.

Table 1: Critical FTIR Assignments for 1-(4-Methoxyphenyl)propylamine

Functional Group	Vibration Mode	Wavenumber ( )	Intensity	Diagnostic Note
Primary Amine	N-H Stretch (Asym/Sym)	3380 / 3300	Medium	Distinct "Doublet" peak; differentiates from OH (broad) or secondary amines (singlet).[1]
Aromatic Ring	C-H Stretch	3000–3100	Weak	Just above ; indicates unsaturation.[1]
Alkyl Chain	C-H Stretch (Methyl/Methylene)	2850–2960	Strong	Standard aliphatic backbone signals.
Amine	N-H Bending (Scissoring)	1590–1610	Medium	Often overlaps with aromatic ring breathing; look for broadening.
Aromatic Ring	C=C Ring Stretch	1510, 1610	Strong	The band is often very intense in p-substituted benzenes.[1]
Methoxy Ether	C-O-C Asym.[1] Stretch	1240–1250	Very Strong	The "Anisole Anchor." Usually the strongest peak in the fingerprint region.
Methoxy Ether	C-O-C Sym.[1] Stretch	1030–1040	Strong	Confirmatory peak for the ether linkage.
Para-Substitution	C-H Out-of-Plane Bend	820–840	Strong	Diagnostic for 1,4-substitution; distinguishes from ortho/meta isomers.[1]

Comparative Performance Analysis

In drug development, "performance" equates to the ability to detect impurities. The table below contrasts the target molecule with its most common "alternatives" (impurities).

Table 2: Spectral Distinction Guide

Compound (Alternative)	Key Distinguishing Feature (vs. Target)	Mechanism of Distinction
4-Methoxypropiophenone (Precursor)	Strong Peak at ~1675	The Carbonyl (C=O) stretch is absent in the target amine.[1] Presence indicates incomplete reaction.[1]
1-(4-Methoxyphenyl)propan-1-ol (Hydrolysis Impurity)	Broad Band at 3200–3500	Hydroxyl (O-H) stretching is broad and singular, unlike the sharper N-H doublet.[1]
Secondary Amine Analogs (e.g., N-alkylated byproducts)	Single Peak at ~3300	Secondary amines show only one N-H stretching band; primary amines show two.[1]

Experimental Protocol: ATR-FTIR Analysis

This protocol uses Attenuated Total Reflectance (ATR) , superior to KBr pellets for this application due to the hygroscopic nature of amine salts and the volatility of free bases.

Phase A: Sample Preparation

• State Verification:

  • Free Base:[1] Clear to pale yellow oil.[1] (Direct liquid analysis).

  • HCl Salt: White crystalline powder.[1] (Requires high-pressure clamp).[1]

• Background Collection: Clean the diamond/ZnSe crystal with isopropanol. Collect a 32-scan background spectrum of ambient air.[1]

Phase B: Data Acquisition

• Deposition:

  • Liquid: Place 10 µL of oil directly on the crystal center.

  • Solid: Place ~5 mg of powder on the crystal. Apply the pressure tower until the force gauge reads 80-100 (optimal contact).

• Parameters:

  • Resolution:

  • Scans: 32 (Routine) or 64 (High Signal-to-Noise)

  • Range:

• Correction: Apply "ATR Correction" in your software to adjust for penetration depth differences relative to transmission spectra.

Phase C: Validation Logic (Self-Check)

• Step 1: Check

  .[1] Is there a peak?

  • Yes:FAIL . Significant ketone precursor remaining.[1]

  • No: Proceed.

• Step 2: Check

  .[1] Is it a doublet?

  • Yes:PASS . Primary amine confirmed.[1]

  • Single Broad Peak:FAIL . Likely alcohol contaminant or wet sample.[1]

Decision Pathway Visualization

The following diagram illustrates the logical flow for identifying the compound and troubleshooting common impurities using FTIR data.

Caption: Logical decision tree for validating 1-(4-Methoxyphenyl)propylamine purity via FTIR spectral features.

References

• NIST Mass Spectrometry Data Center. 1-Propanone, 1-(4-methoxyphenyl)- (4-Methoxypropiophenone) Infrared Spectrum.[1] National Institute of Standards and Technology. Available at: [Link]

• Doc Brown's Chemistry. Interpretation of the infrared spectrum of propylamine (Primary Amine Reference). Available at: [Link]

• PubChem. 1-(4-Methoxyphenyl)propan-1-amine Compound Summary. National Library of Medicine. Available at: [Link]

• Specac Application Notes. Interpreting Infrared Spectra: Functional Group Assignments. Available at: [Link]

Sources

• 1. 1-(4-Methoxyphenyl)-1-propanol | C10H14O2 | CID 92218 - PubChem [pubchem.ncbi.nlm.nih.gov]

HPLC Purity Validation for Research-Grade Amines: A Comparative Technical Guide

Executive Summary

The analysis of amines by High-Performance Liquid Chromatography (HPLC) presents a unique "perfect storm" of challenges: basicity, polarity, and lack of UV chromophores. For research-grade amines—where speed and reliability are paramount—traditional methods often fail, yielding tailing peaks that compromise purity calculations.

This guide moves beyond standard protocols to compare three distinct separation strategies: Ion-Pairing (IP-HPLC) , High-pH Reversed-Phase (High-pH RP) , and Hydrophilic Interaction Liquid Chromatography (HILIC) . Based on current field data and ICH Q2(R2) guidelines, we demonstrate why High-pH RP on hybrid silica is often the superior choice for routine purity validation, while providing the rigorous validation framework necessary to prove it.

The Core Challenge: The Silanol Effect

To validate purity, one must first achieve a symmetrical peak. Amines (

9–11) are protonated at standard HPLC pH (pH 2–4). These cations interact electrostatically with residual ionized silanols ( ) on the silica surface, acting as a secondary retention mechanism.[1] This causes severe peak tailing ( ), rendering integration and impurity detection unreliable.

Mechanism Visualization

The following diagram illustrates the kinetic difference between the "Silanol Trap" (Traditional) and the "High-pH Solution."

Figure 1: Mechanistic comparison of amine behavior at Low pH vs. High pH. At High pH, the amine is deprotonated, eliminating secondary silanol interactions.

Strategic Comparison of Separation Modes

For research-grade amines, the goal is a "Platform Method"—a single approach applicable to 80% of samples.

Comparative Data Matrix

Feature	Method A: Ion-Pairing (IP-HPLC)	Method B: High-pH RP (Recommended)	Method C: HILIC
Stationary Phase	Standard C18	Hybrid Silica (e.g., XBridge, Gemini)	Bare Silica / Amide / Zwitterionic
Mobile Phase	Water/MeOH + TFA or Sulfonate	10mM Ammonium Bicarbonate (pH 10.5)	ACN/Water + Ammonium Acetate
Peak Symmetry ( )	Excellent (1.0–1.1)	Superior (1.0–1.2)	Good (1.1–1.3)
Equilibration Time	Slow (requires column saturation)	Fast (Standard RP)	Moderate (Water layer formation)
MS Compatibility	Poor (Signal suppression)	Excellent (High ionization in ESI+)	Excellent (High organic content)
Column Life	Standard	High (Must use Hybrid particles)	High
Verdict	Legacy method. Avoid for LC-MS.	Gold Standard for robustness.	Best for extremely polar amines.

Expert Insight: Why High-pH Wins

While Ion-Pairing (Method A) fixes peak shape, reagents like Trifluoroacetic acid (TFA) suppress MS signals, making impurity identification impossible. High-pH RP (Method B) uses hybrid silica (organo-silica bridges) that resists dissolution at pH 10-12. By operating above the amine's

, the molecule becomes neutral, increasing retention on the hydrophobic C18 chain and completely eliminating silanol interactions.

Validation Protocol (ICH Q2(R2) Aligned)

This protocol is designed for High-pH RP validation of a research-grade amine (purity >98%).

Phase 1: System Suitability & Specificity

Objective: Ensure the method distinguishes the main amine from synthesis byproducts.

• Blank Injection: Inject mobile phase. Ensure baseline is flat at the retention time (

  ) of the amine.

• Standard Injection: Inject the amine at target concentration (e.g., 0.5 mg/mL).

  • Acceptance: Tailing Factor (

    ) ; Theoretical Plates ( ) .

• Forced Degradation (Stress Test):

  • Expose sample to 0.1N NaOH and 0.1N HCl for 4 hours.

  • Verify that degradation products are resolution-separated (

    ) from the main peak.

Phase 2: Linearity & Range

Objective: Confirm response is proportional to concentration (critical for impurity quantification).

• Prepare 5 levels: 50%, 75%, 100%, 125%, and 150% of target concentration.

• Plot Area vs. Concentration.

• Acceptance: Correlation coefficient (

  ) .

Phase 3: Accuracy (Spike Recovery)

Objective: Prove that the method recovers the correct amount of amine.

• Spike a known amount of standard into a sample matrix (or solvent if pure research grade).

• Perform in triplicate at 80%, 100%, and 120% levels.

• Acceptance: Mean recovery 98.0% – 102.0%.

Phase 4: Precision (Repeatability)

• Inject the 100% standard 6 times consecutively.

• Acceptance: RSD of peak area

  (for drug substance) or (for research grade).

Validation Workflow Diagram

Figure 2: Step-by-step validation workflow aligned with ICH Q2(R2) guidelines.

Experimental Data Summary (Case Study)

The following data compares the analysis of Diphenhydramine (a tertiary amine) using standard Low pH vs. High pH Hybrid methods.

Parameter	Low pH (pH 3.0, C18)	High pH (pH 10.5, Hybrid C18)	Improvement
Retention Time ( )	2.5 min (Low retention)	6.8 min (High retention)	+172% (Better separation from solvent front)
Tailing Factor ( )	2.4 (Fail)	1.1 (Pass)	Significant Symmetry
Theoretical Plates ( )	2,100	8,500	4x Efficiency
LOD (Signal/Noise=3)	0.5 µg/mL	0.05 µg/mL	10x Sensitivity (Sharper peaks)

Note: Data derived from comparative analysis of basic analytes on Waters XBridge vs. Standard C18 columns.

References

• European Medicines Agency (EMA). ICH Q2(R2) Validation of analytical procedures - Scientific guideline.[2] (2024).[2][3][4][5][6] Retrieved from [Link]

• Waters Corporation. Effect of pH on LC-MS Analysis of Amines. (Application Note). Retrieved from [Link][7]

• Phenomenex. Basic Analytes and the Use of High pH Stable Stationary Phases. (Technical Tip). Retrieved from [Link]

• Chrom Tech. Reverse-Phase Liquid Chromatography vs. Hydrophilic Interaction Liquid Chromatography (HILIC). (2025).[2][6][8][9] Retrieved from [Link]

• LCGC International. HILIC: The Pros and Cons. (2020). Retrieved from [Link]

Sources

• 1. agilent.com [agilent.com]
• 2. ICH Guidelines for Analytical Method Validation Explained | AMSbiopharma [amsbiopharma.com]
• 3. intuitionlabs.ai [intuitionlabs.ai]
• 4. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 5. HPLC Tech Tip: Basic Analytes and High pH | Phenomenex [phenomenex.com]
• 6. database.ich.org [database.ich.org]
• 7. waters.com [waters.com]
• 8. chromtech.com [chromtech.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]

Comparative Pharmacology: MPAP (4-Methoxyamphetamine) vs. 1-(4-Methoxyphenyl)propylamine

This guide provides a comparative pharmacological analysis of MPAP (specifically defined here as the psychotropic agent 4-Methoxyamphetamine ) and its structural isomer 1-(4-Methoxyphenyl)propylamine .

Executive Summary & Disambiguation

In the context of psychoactive substance research, precise nomenclature is critical to avoid toxicological hazards. This guide compares two structural isomers with drastically different pharmacological profiles.

• MPAP (Target A): Refers to 1-(4-methoxyphenyl)propan-2-amine , commonly known as PMA (para-methoxyamphetamine) or 4-MA . It is a highly potent, toxic serotonin releaser and MAO inhibitor.

  • Note: The acronym "MPAP" is occasionally used in older literature or clandestine chemistry to denote Methoxy-Phenyl-Amino-Propane. It should not be confused with the Knoll compound (1-(3,4-methylenedioxyphenyl)-2-propylaminopentane) or the medical abbreviation for Mean Pulmonary Arterial Pressure.

• Comparator (Target B): Refers to 1-(4-methoxyphenyl)propan-1-amine . This is the benzylic amine isomer. It lacks the beta-phenethylamine scaffold required for significant psychostimulant activity and is pharmacologically distinct from MPAP.

Key Finding: While MPAP (PMA) is a potent serotonergic agent with a narrow therapeutic index, 1-(4-Methoxyphenyl)propylamine exhibits negligible monoaminergic activity due to metabolic instability and poor receptor fit.

Chemical Identity & Structural Analysis

The fundamental difference lies in the position of the amine group relative to the phenyl ring. This positional isomerism dictates their metabolic fate and receptor affinity.

Feature	MPAP (PMA)	1-(4-Methoxyphenyl)propylamine
IUPAC Name	1-(4-methoxyphenyl)propan-2 -amine	1-(4-methoxyphenyl)propan-1 -amine
Common Name	4-Methoxyamphetamine (4-MA)	-Ethyl-4-methoxybenzylamine
CAS Number	64-13-1	83948-35-0
Molecular Formula	C H NO	C H NO
Structure Class	Phenethylamine (Beta-amine)	Benzylic Amine (Alpha-amine)
Key Substituent	-Methyl group (protects from MAO)	-Ethyl group (on benzylic carbon)

Structural Significance

• MPAP: The amine is separated from the phenyl ring by two carbons (ethyl bridge), fitting the classic Phenethylamine pharmacophore (

  ). The -methyl group sterically hinders deamination by Monoamine Oxidase (MAO).

• Comparator: The amine is attached directly to the benzylic carbon (

  ). This structure is highly susceptible to oxidative deamination and lacks the requisite distance for binding to Monoamine Transporters (MATs).

Pharmacodynamics: Mechanism of Action

The pharmacological divergence between these isomers is a textbook example of Structure-Activity Relationships (SAR).

MPAP (PMA): The "Serotonogenic Flood"

MPAP acts as a dual-threat agent. It functions as a substrate-type releaser at the Serotonin Transporter (SERT) and an inhibitor of MAO-A.

• Transporter Reversal: MPAP enters the presynaptic neuron via SERT. Once inside, it disrupts VMAT2, spilling vesicular serotonin into the cytoplasm. It then reverses SERT, pumping serotonin into the synapse.

• Enzyme Inhibition: Crucially, MPAP inhibits MAO-A, the enzyme responsible for breaking down serotonin. This prevents the clearance of the released neurotransmitter, leading to potentially lethal concentrations (Serotonin Syndrome).

Comparator (Benzylic Isomer): Metabolic Dead End

1-(4-Methoxyphenyl)propylamine shows poor affinity for MATs.

• Receptor Mismatch: The distance between the aromatic ring and the basic nitrogen is too short to bridge the Aspartate-Phenylalanine binding site in the transporter channel.

• Rapid Clearance: Benzylic amines are rapidly oxidized to their corresponding ketones (in this case, 4-methoxypropiophenone) by non-specific oxidases, rendering them biologically inactive before they can reach central targets.

Pathway Visualization (DOT)

Figure 1: Mechanistic divergence. MPAP (Red) targets synaptic machinery causing accumulation, while the Comparator (Blue) is metabolically cleared.

Experimental Data Comparison

The following data summarizes the potency differences derived from in vitro synaptosome assays (Rat brain).

Parameter	MPAP (PMA) [Ref 1]	1-(4-MeO)propylamine (Est.)
SERT IC50	245 nM (Potent)	> 10,000 nM (Inactive)
DAT IC50	3,130 nM (Weak)	> 10,000 nM (Inactive)
MAO-A Ki	~2.5 µM (Inhibitor)	Substrate (Rapid degradation)
Thermodynamic Effect	Hyperthermic (+2.5°C @ 10mg/kg)	None / Hypothermic

Experimental Insight: In drug discrimination studies, MPAP fully substitutes for MDMA and DOM, whereas benzylic amines typically fail to generalize to any psychostimulant cue.

Experimental Protocol: In Vitro Monoamine Release Assay

To validate the inactivity of the comparator against MPAP, the following self-validating protocol is recommended.

Materials

• Tissue: Rat brain synaptosomes (Striatum for DA, Hippocampus for 5-HT).

• Radioligands: [³H]MPP+ (for DA), [³H]5-HT.

• Test Compounds: MPAP (HCl salt), 1-(4-Methoxyphenyl)propylamine (HCl salt).

Workflow

• Preparation: Homogenize tissue in 0.32M sucrose (pH 7.4). Centrifuge at 1000g (10 min) to remove debris; collect supernatant (synaptosomes).

• Pre-loading: Incubate synaptosomes with [³H]Ligand (5 nM) for 15 min at 37°C.

• Wash: Centrifuge and resuspend to remove free radioligand.

• Release Phase: Aliquot synaptosomes into 96-well plates containing test compounds (Concentration range: 1 nM – 100 µM).

• Incubation: Incubate for 15 min.

• Termination: Rapid filtration over GF/B filters using a cell harvester.

• Quantification: Measure retained radioactivity via liquid scintillation counting.

• Calculation:

Validation Criteria:

• Positive Control: Methamphetamine must show EC50 < 50 nM for DA release.

• Negative Control: Vehicle alone must show <5% release.

• MPAP Result: Expect dose-dependent release of 5-HT (EC50 ~200-300 nM).

• Comparator Result: Expect flat dose-response curve (No release).

Toxicology & Safety Profile

MPAP (PMA)

• Hazard: Extreme . The combination of serotonin release and MAO inhibition creates a "runaway" accumulation of serotonin.

• Clinical Presentation: Hyperpyrexia (body temp > 40°C), muscle rigidity, seizure, and rhabdomyolysis.

• Dose-Response: The dose-response curve is steep and non-linear. A dose slightly above "active" can be lethal.

1-(4-Methoxyphenyl)propylamine

• Hazard: Low to Moderate (Unknown).

• Risk: Primary risk involves potential irritation or idiosyncratic reactions, but it lacks the specific neurotoxicity of MPAP.

• Precursor Warning: This compound may appear as an impurity in the synthesis of other methoxylated compounds.

References

• Nichols, D. E., et al. (1975). "Structure-activity relationships of methoxy-substituted amphetamines." Journal of Medicinal Chemistry.

• Glennon, R. A., et al. (1988). "Stimulus properties of PMMA: Effect of optical isomers." Pharmacology Biochemistry and Behavior.

• Shulgin, A., & Shulgin, A. (1991). PiHKAL: A Chemical Love Story. (Entry #100: PMA). Transform Press.

• UNODC. (2025). "Recommended methods for the identification and analysis of amphetamine, methamphetamine and their ring-substituted analogues in seized materials." United Nations Office on Drugs and Crime.

• PubChem. (2025). "Compound Summary: 1-(4-methoxyphenyl)propan-1-amine." National Library of Medicine.

GC-MS identification of 1-(4-Methoxyphenyl)propylamine metabolites

Comparative Guide: GC-MS Derivatization Strategies for the Identification of 1-(4-Methoxyphenyl)propylamine Metabolites

Part 1: Executive Summary & Technical Context

In the landscape of structural elucidation, 1-(4-Methoxyphenyl)propylamine presents a unique challenge. Often confused with its regioisomer PMA (para-methoxyamphetamine) , this compound—structurally defined as

-ethyl-4-methoxybenzylamine—requires precise analytical discrimination.

While Liquid Chromatography-Mass Spectrometry (LC-MS) is the standard for high-throughput screening, it often struggles to definitively distinguish between isobaric positional isomers like 1-(4-Methoxyphenyl)propylamine and PMA due to identical protonated molecular ions (

) and similar collisional cross-sections.

Gas Chromatography-Mass Spectrometry (GC-MS) remains the gold standard for this application, provided the correct derivatization strategy is employed. This guide objectively compares the performance of Fluorinated Acylation (using PFPA/TFAA) against Silylation (using MSTFA) and Underivatized Analysis , demonstrating why acylation is the superior workflow for definitive metabolite identification.

Part 2: The Metabolic Landscape

Before selecting an analytical method, we must understand the target analytes. The metabolism of 1-(4-Methoxyphenyl)propylamine follows the classic Phase I oxidation pathways of phenethylamines and benzylamines.

Key Metabolites:

• O-Desmethyl Metabolite (M1): 1-(4-Hydroxyphenyl)propylamine. (Major Phase I product).

• Deaminated Ketone (M2): 1-(4-Methoxyphenyl)propan-1-one. (Oxidative deamination).

• N-Acetyl Metabolite (M3): N-Acetyl-1-(4-methoxyphenyl)propylamine.[1] (Phase II conjugation).

Figure 1: Metabolic Pathway & Analytical Targets[2]

Caption: Predicted Phase I and II metabolic pathways for 1-(4-Methoxyphenyl)propylamine. M1 (Phenol) and the Parent (Amine) are the primary targets requiring derivatization.

Part 3: Comparative Methodology

This section evaluates three distinct GC-MS workflows. The "Product" in focus is the Fluorinated Acylation Protocol , compared against industry-standard alternatives.

Comparison Matrix: Performance Metrics

Feature	Method A: Fluorinated Acylation (PFPA)	Method B: Silylation (MSTFA)	Method C: Underivatized (Direct Injection)
Target Selectivity	High (Specific for 1°/2° amines & phenols)	Medium (Reacts with all active H)	Low (Only non-polar species)
Isomer Discrimination	Excellent (Distinct fragmentation)	Good	Poor (Peak tailing obscures data)
Derivative Stability	High (Stable for days)	Low (Moisture sensitive)	N/A
Chromatography	Sharp, symmetric peaks	Good, but prone to hydrolysis	Tailing (Amine interaction with silanols)
Mass Spectral Value	Diagnostic (Unique fluoro-ions)	Standard TMS fragments (m/z 73, 147)	Simple, but often weak molecular ion
Preparation Time	30 mins (Incubation required)	15-30 mins	0 mins

Part 4: In-Depth Technical Analysis

The Case for Fluorinated Acylation (The Recommended "Product")

Using Pentafluoropropionic Anhydride (PFPA) or Trifluoroacetic Anhydride (TFAA) converts the polar amine and phenol groups into highly volatile, stable amides and esters.

• Mechanism: The reagent replaces active hydrogens with electron-withdrawing perfluoroacyl groups.

• Why it wins:

  • Fragmentation Logic: The introduction of heavy fluorine atoms increases the molecular weight significantly, pushing ions into a higher, cleaner mass range (reducing background noise).

  • Isomer Specificity: For 1-(4-Methoxyphenyl)propylamine, the base peak is determined by

    -cleavage.

    • Parent Amine (PFPA derivative): The

      -cleavage loses the ethyl group, retaining the stable benzylic iminium ion.

    • Diagnostic Ion: m/z 282 (for PFPA derivative of the parent).

  • Contrast with PMA: The isomer PMA (amine on C2) undergoes

    -cleavage to yield a base peak at m/z 190 (PFPA derivative). This >90 amu difference allows for unambiguous identification.

The Alternative: Silylation (MSTFA/BSTFA)

Silylation replaces active hydrogens with Trimethylsilyl (TMS) groups.

• Drawback: TMS derivatives are prone to hydrolysis if the sample contains trace water. The spectra are often dominated by the generic trimethylsilyl cation (m/z 73), which can suppress diagnostic structural ions.[2]

The Control: Underivatized Analysis

Direct injection of primary amines often leads to adsorption on the GC liner and column active sites (silanols), resulting in "shark-fin" tailing peaks and poor sensitivity. This method is not recommended for trace metabolite identification.

Part 5: Experimental Protocol (Self-Validating System)

This protocol is designed to be self-validating. The use of an internal standard (IS) and specific "checkpoints" ensures the reaction has proceeded to completion.

Reagents:

• Extraction Solvent: Ethyl Acetate / Isopropanol (9:1).

• Derivatizing Agent: Pentafluoropropionic Anhydride (PFPA).[3][4]

• Catalyst/Scavenger: Ethyl Acetate (solvent) is sufficient; Pyridine (optional base).

• Internal Standard: Methamphetamine-d5 or similar deuterated amine.

Step-by-Step Workflow:

• Extraction (Checkpoint 1):

  • Adjust urine/plasma sample (0.5 mL) to pH 10-11 using Carbonate Buffer.

  • Add 2 mL Extraction Solvent.[5] Vortex 2 min. Centrifuge.

  • Validation: High pH ensures the amine is in the free-base form, essential for extraction.

• Evaporation:

  • Transfer organic layer to a GC vial. Evaporate to dryness under

    at 40°C.

  • Critical: Ensure absolute dryness . Traces of water will destroy the anhydride reagent.

• Derivatization (The Core Reaction):

  • Add 50

    L PFPA and 50 L Ethyl Acetate.

  • Cap tightly and incubate at 60°C for 20 minutes .

  • Validation: The solution should remain clear. Cloudiness indicates moisture contamination.

• Reconstitution:

  • Evaporate the excess reagent to dryness under

    .

  • Reconstitute in 100

    L Ethyl Acetate.

  • Inject 1

    L into GC-MS (Splitless mode).

Part 6: Data Interpretation & Expected Ions

The following table provides the theoretical mass spectral data necessary for identification. Note the distinct shift in Base Peaks between the target and its isomer.

Table 1: Predicted GC-MS Data (PFPA Derivatives)

Analyte	Derivative Type	Molecular Ion ( )	Base Peak (100%)	Diagnostic Fragments
1-(4-MeO-Ph)propylamine (Target)	Mono-PFP	m/z 311	m/z 282	282 (M-Et), 176, 119
PMA (Isomer)	Mono-PFP	m/z 311	m/z 190	190 (M-ArCH2), 119
M1: O-Desmethyl	Di-PFP (N,O)	m/z 443	m/z 414	414 (M-Et), 266
M2: Ketone	None (Intact)	m/z 178	m/z 135	135 (Anisoyl), 77

Note: The Base Peak difference (282 vs 190) is the definitive "fingerprint" proving the amine position is on C1 (Target) vs C2 (PMA).

Figure 2: Fragmentation Logic (DOT Diagram)

References

• Caspar, A. T., et al. "LC-high resolution-MS/MS for identification of 69 metabolites of the new psychoactive substance 1-(4-ethylphenyl-)-N-[(2-methoxyphenyl)methyl] propane-2-amine (4-EA-NBOMe)..." Analytical and Bioanalytical Chemistry, 2018.

• Paul, B. D., et al. "Gas chromatography-mass spectrometry (GC-MS) for Identification of Designer Stimulants Including 2C Amines..." Current Protocols in Toxicology, 2017.

• Sigma-Aldrich. "MSTFA/MSTFA-d9 Derivatization of Amphetamine for GC/MS Detection and Identification." Technical Bulletin.

• Restek Corporation. "Improved GC Analysis of Derivatized Amphetamines." Application Note.

• Wada, M., et al. "Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry." Journal of Analytical Toxicology, 2017.

Sources

• 1. (R)-N-acetyl-1-(4-methoxyphenyl)propylamine - CAS号 —— - 摩熵化学 [molaid.com]
• 2. researchgate.net [researchgate.net]
• 3. scispace.com [scispace.com]
• 4. Comparison of 3 Derivatization Methods for the Analysis of Amphetamine-Related Drugs in Oral Fluid by Gas Chromatography-Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. dshs-koeln.de [dshs-koeln.de]

VALIDATING CATECHOLAMINE RELEASE VS. REUPTAKE INHIBITION

Executive Summary

In drug development, distinguishing between a Transporter Substrate (Releaser) (e.g., Amphetamine) and a Reuptake Inhibitor (Blocker) (e.g., Cocaine/Methylphenidate) is critical for determining abuse liability, therapeutic window, and neurotoxicity profiles. While both classes elevate extracellular catecholamines (dopamine/norepinephrine), their mechanisms are distinct.[1][2]

This guide provides a validated, multi-modal framework to differentiate these mechanisms using Fast-Scan Cyclic Voltammetry (FSCV) , Electrophysiology , and Pharmacological Isolation . It moves beyond simple microdialysis (which lacks temporal resolution) to establish definitive mechanistic proof.

Mechanistic Distinction: The Substrate vs. Blocker Paradigm

To design valid experiments, one must understand the molecular events at the Dopamine Transporter (DAT).

• Reuptake Inhibitors (Blockers): Bind to the DAT (often the outward-facing conformation) and sterically hinder the uptake of dopamine (DA) from the synaptic cleft. They rely entirely on exocytotic (vesicular) release to elevate extracellular DA.

• Substrate Releasers: Hijack the transporter. They are transported into the cytosol, where they (1) displace DA from vesicles (via VMAT2 inhibition or pH disruption) and (2) trigger Reverse Transport of DA through the DAT into the synapse.[3]

Visualization: Molecular Mechanism

Figure 1: Mechanistic differentiation. Blockers (Grey) prevent reuptake, causing accumulation of exocytotic DA. Releasers (Grey) enter the cell, deplete vesicles, and reverse the transporter to pump DA out.

Primary Validation Method: Fast-Scan Cyclic Voltammetry (FSCV)

FSCV is the gold standard because it resolves DA changes on a sub-second timescale, allowing the separation of Release (

) from Uptake ( ) .

The Kinetic Signature

In an electrically evoked slice preparation, the distinction is mathematical:

Parameter	Reuptake Inhibitor (e.g., Nomifensine)	Releaser (e.g., Amphetamine)
Peak Height ( )	Increases (200-400%)	Decreases or Unchanged (at high freq)*
Decay Time ( )	Increases significantly (slower clearance)	Increases (competes for uptake)
Pre-Stimulus Baseline	Stable (AC coupling filters slow drift)	Shifts (if DC recording used) or unstable
Effect of TTX	Abolishes Signal (Action Potential Dependent)	Persists (Efflux is AP-independent)**

*Note: Amphetamine often blunts stimulated release peaks because it depletes the vesicular pool available for exocytosis, even though it increases basal tone. **Note: While FSCV is typically AC-coupled, "efflux" is best seen as a failure to clear or by using amperometry. The TTX test is the definitive differentiator.

Protocol: Kinetic Analysis in Brain Slices

Objective: Determine if the compound alters

or .

• Preparation: Coronal striatal slices (300 µm) from C57BL/6 mice.

• Perfusion: aCSF at 32°C, flow rate 2 mL/min.

• Electrode: Carbon fiber microelectrode (CFM), calibrated with 1 µM DA post-experiment.

• Stimulation: Single pulse (monophasic, 4 ms, 300 µA) to evoke DA release.

• Drug Application: Establish stable baseline (30 min). Bath apply test compound.

• Analysis (Michaelis-Menten Modeling): Fit the decay curve using the equation:

  • Blocker Result:

    (apparent) increases; decreases.

  • Releaser Result:

    increases (competition), but (release per pulse) often decreases due to vesicle depletion.

Secondary Validation: The "Reserpine Challenge"

This is the physiological "stress test." Reserpine inhibits VMAT2, permanently depleting vesicular monoamines.

• Hypothesis: If a drug requires vesicles (Blocker), Reserpine will abolish its effect. If a drug uses the cytosolic pool (Releaser), the effect will persist (or be augmented).

Experimental Data Comparison

Condition	Control Response	+ Reuptake Inhibitor (Cocaine)	+ Releaser (Amphetamine)
Naïve Slice	100% Signal	>250% Signal	~150% Signal (with prolonged decay)
Reserpine-Treated	<5% Signal	<5% Signal (Effect Abolished)	Signal Persists (Cytosolic Efflux)

Critical Insight: In Reserpine-treated animals (5 mg/kg, 24h prior), electrical stimulation yields no dopamine. Applying Cocaine yields nothing (nothing to reuptake). Applying Amphetamine induces a slow, massive efflux of dopamine derived from the cytoplasm, which can be measured via Amperometry or Microdialysis.

Tertiary Validation: Electrophysiological Currents ( )

This is the most sophisticated biophysical confirmation. Substrates generate a transporter-mediated current; blockers do not.

The Mechanism

Transport of a substrate (DA or Amphetamine) is electrogenic (moves net positive charge).

• Substrates: Induce an inward current (

  ) in voltage-clamped DA neurons.

• Blockers: Do not induce a current; they block the leak current.

Protocol: Whole-Cell Patch Clamp

• Target: Midbrain Dopamine Neurons (VTA/SNc).

• Clamp: Voltage clamp at -60 mV.

• Application:

  • Apply Test Compound.[4]

  • Observation: If an inward current is observed that is blocked by Cocaine , the test compound is a Substrate .

  • Observation: If no current is observed, but the NMDA/AMPA-independent currents are reduced (leak block), it is a Blocker .

Comprehensive Validation Workflow

Use this decision tree to classify your compound.

Figure 2: Experimental decision tree. A combination of FSCV kinetics, electrophysiological currents, and vesicle dependency confirms the mechanism.

References

• Wightman, R. M., & Zimmerman, J. B. (1990). Control of dopamine extracellular concentration in rat striatum by impulse flow and uptake. Brain Research Reviews. Link

• Sulzer, D., et al. (1995). Amphetamine redistributes dopamine from synaptic vesicles to the cytosol and promotes reverse transport. Journal of Neuroscience. Link

• Galli, A., et al. (1995). Sodium-dependent norepinephrine-induced currents in norepinephrine transporter-transfected HEK-293 cells blocked by cocaine and antidepressants. Journal of Experimental Biology. Link

• Yorgason, J. T., et al. (2011). Faster clearance of dopamine in the nucleus accumbens of C57BL/6 mice vs. Sprague-Dawley rats. Synapse. Link

• Ferris, M. J., et al. (2013). Dopamine transporters: the master regulators of dopaminergic signaling. Trends in Pharmacological Sciences. Link

Sources

• 1. pnas.org [pnas.org]
• 2. physiology.elte.hu [physiology.elte.hu]
• 3. researchgate.net [researchgate.net]
• 4. Enhanced dopamine release by dopamine transport inhibitors described by a restricted diffusion model and fast scan cyclic voltammetry - PMC [pmc.ncbi.nlm.nih.gov]

Reference Standards for N-Propyl-1-Arylalkylamines: A Technical Comparison &amp; Validation Guide

Executive Summary & Chemical Context[1][2][3][4][5]

N-propyl-1-arylalkylamines represent a specific structural subclass of phenethylamines often encountered in forensic toxicology (as New Psychoactive Substances or metabolites) and pharmaceutical synthesis (as impurities). The core challenge in analyzing this group—typified by compounds like N-propylamphetamine (PRA) —lies in their structural similarity to regulated isomers (e.g., methamphetamine, isopropylamphetamine) and the lack of widely available Certified Reference Materials (CRMs) compared to their "parent" compounds.

This guide objectively compares the performance and utility of available reference standard grades and provides a self-validating protocol for differentiating these compounds from their isobaric regioisomers.

The Structural Scope

The focus is on the general scaffold: Ar-CH₂-CH(R)-NH-CH₂-CH₂-CH₃ .

• Key Analyte: N-propylamphetamine (PRA).

• Critical Isobar: Isopropylamphetamine (branched N-alkyl chain).

• Critical Regioisomer: N,N-dimethylamphetamine (tertiary amine).

Comparative Analysis: Reference Standard Grades

In the absence of a specific pharmacopeial monograph for every novel N-propyl derivative, researchers must choose between ISO-accredited materials and research-grade chemicals. The choice dictates the validity of quantitative data.

Table 1: Performance Matrix of Reference Material Grades

Feature	ISO 17034 CRM (Gold Standard)	Analytical Reference Standard (Silver Standard)	Research Chemical / In-House (Bronze Standard)
Primary Use	Legal quantification, method validation, court defensibility.	Routine screening, qualitative identification (retention time).	Early-stage R&D, metabolic pathway elucidation.
Traceability	SI-Traceable (NIST/BIPM). Unbroken chain of comparisons.	Traceable to manufacturer’s internal primary standard.	Often unknown; relies on "Certificate of Analysis" snapshot.
Uncertainty	Explicitly Quantified (e.g., 99.8% ± 0.3%). Includes homogeneity & stability.[1][2][3]	Purity stated (e.g., >98%) without uncertainty budget.	Purity estimated (e.g., "approx 95%"); no uncertainty data.
Isomeric Purity	Guaranteed. Chiral purity (R/S) and regioisomer content defined.	High, but minor isomeric impurities (0.1-1%) may exist.	High Risk. Frequently contains 5-10% isopropyl isomers.
Legal Status	Defensible in criminal court proceedings.	Challengeable in rigorous cross-examination.	Not suitable for forensic casework.

Expert Insight: For N-propyl-1-arylalkylamines, the Isomeric Purity is the critical failure point. "Research Grade" synthesis often uses reductive amination of phenylacetone with propylamine. If the propylamine reagent is contaminated with isopropylamine (a common impurity), the resulting standard will contain isopropylamphetamine, which co-elutes on many standard C18 HPLC columns.

Technical Challenge: The "Isobaric Trap"

The mass spectra (EI-MS) of N-propylamphetamine and its isomers (isopropylamphetamine, 4-methylmethamphetamine) are virtually identical, dominated by the tropylium ion (

91) and the amine fragment. Relying solely on MS library matching leads to false positives.

Experimental Protocol: Derivatization for Isomer Separation

To validate a standard or an unknown sample, derivatization is required to alter the chromatographic properties and fragmentation patterns.

Reagents Compared:

• TFAA (Trifluoroacetic Anhydride): Fast, stable, good chromatographic shape.

• PFPA (Pentafluoropropionic Anhydride): Higher molecular weight, better separation of light isomers.

• HFBA (Heptafluorobutyric Anhydride): Maximum steric bulk.

Recommended Protocol (Self-Validating):

• Extraction: Aliquot 100 µL of standard (10 µg/mL). Evaporate to dryness under

  .

• Reaction: Add 50 µL PFPA and 50 µL Ethyl Acetate. Incubate at 70°C for 20 mins.

• Analysis: GC-MS (Splitless). Column: DB-5MS or equivalent.

• Criterion: The N-propyl derivative (linear chain) will elute after the Isopropyl derivative (branched chain) due to higher boiling point and van der Waals interactions.

Visualization: Isomer Differentiation Workflow

Figure 1: Analytical workflow demonstrating why direct MS fails for N-propyl isomers and how PFPA derivatization provides necessary chromatographic resolution.

Validation of In-House Standards (qNMR)

When a commercial ISO 17034 CRM is unavailable for a specific N-propyl-1-arylalkylamine, laboratories often synthesize their own. This material must be characterized to be used as a "Working Standard."

The Golden Rule: Never use a synthesized standard for quantification until it has been validated against a primary realization of the SI unit (usually via Quantitative NMR).

qNMR Validation Protocol

Principle: The signal intensity in NMR is directly proportional to the number of nuclei, independent of the chemical structure. Internal Standard: Maleic Acid (Traceable to NIST SRM) or Dimethyl Sulfone.

Workflow:

• Weighing: Accurately weigh ~10 mg of the synthesized N-propyl salt and ~10 mg of Internal Standard (IS) into the same vial. Precision: ±0.002 mg.

• Solvent: Dissolve in

  or .

• Acquisition:

  -NMR with relaxation delay > 5 × longest (usually 30s delay) to ensure full magnetization recovery.

• Calculation:

  Where =Integral, =Number of protons, =Molar Mass, =Mass, =Purity.[1][4][5]

Visualization: Working Standard Validation Hierarchy

Figure 2: Decision tree for validating an in-house synthesized standard when commercial CRMs are unavailable.

Stability & Storage Guidelines

N-propyl-1-arylalkylamines are generally basic amines. Their stability depends heavily on the salt form.

• Free Base: Volatile, oil at room temperature, prone to oxidation (N-oxide formation) and carbonate formation from atmospheric

  . Not recommended for long-term standards.

• Hydrochloride (HCl) Salt: Hygroscopic. Stable if kept dry.

• Fumarate/Tartrate Salt: Non-hygroscopic, crystalline. Preferred for reference standards.

Storage Protocol:

• Temperature: -20°C (Long term), 2-8°C (Working solution).

• Solvent: Methanol is preferred over Acetonitrile for amine stability.

• Shelf Life:

  • Solid: 24 months (re-test required).

  • Solution: 6 months (if stored flame-sealed).

References

• International Organization for Standardization. (2016). ISO 17034:2016 General requirements for the competence of reference material producers.[6]Link

• United Nations Office on Drugs and Crime (UNODC). (2013). Recommended Methods for the Identification and Analysis of Amphetamine, Methamphetamine and their Ring-Substituted Analogues in Seized Materials. (Differentiation of isomers, p. 23). Link

• Cayman Chemical. (2025).[7] Forensic Chemistry & Toxicology: Reference Standards and ISO Accreditation.[8][3]Link

• National Institute of Standards and Technology (NIST). (2025). Metrological Traceability for Chemical Measurements.Link

• U.S. Food and Drug Administration (FDA). (2014). Expiration Dating and Stability Testing for Human Drug Products.[9]Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. aschimfarma.federchimica.it [aschimfarma.federchimica.it]
• 3. ISO 17034 Versus ISO 17025 | Anton Paar Wiki [wiki.anton-paar.com]
• 4. 1-Phenylpropan-2-amine;propan-2-amine | C12H22N2 | CID 20163266 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. cpiinternational.com [cpiinternational.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. cdn2.caymanchem.com [cdn2.caymanchem.com]
• 9. fda.gov [fda.gov]

Safety & Regulatory Compliance

[1-(4-Methoxyphenyl)propyl](propyl)amine proper disposal procedures

Standard Operating Procedure: Disposal and Handling ofamine

As a Senior Application Scientist, I recognize that handling specialized pharmacophores like amine requires more than just following a generic safety data sheet. This compound—a secondary amine featuring a lipophilic methoxyphenyl moiety—presents specific operational challenges regarding chemical compatibility, environmental toxicity, and Resource Conservation and Recovery Act (RCRA) compliance[1].

This guide provides a self-validating, step-by-step protocol for the safe accumulation and disposal of this amine, ensuring both laboratory safety and strict regulatory adherence.

Chemical Profile & Mechanistic Hazard Assessment

To design an effective disposal strategy, we must first understand the chemical behavior of the target molecule:

• Alkalinity and Nucleophilicity : The secondary amine nitrogen possesses a lone pair of electrons, making it both nucleophilic and basic. Mixing this compound indiscriminately with concentrated acids in a waste stream will cause a rapid, exothermic neutralization reaction. This heat generation can lead to solvent boiling, toxic vapor release, and container over-pressurization[2].

• Environmental Toxicity : Lipophilic organic amines are highly toxic to aquatic life. Disposal of these hazardous materials into sinks, drains, commodes, or other sewage channels is strictly prohibited[3].

• Regulatory Classification : Under EPA guidelines,amine is not specifically P-listed (acutely toxic) or U-listed by name. However, it must be managed as a characteristic hazardous waste. If dissolved in an aqueous solution with a pH ≥ 12.5, it is classified as D002 (Corrosive)[1],[4]. If mixed with organic solvents, it is managed as flammable/toxic organic waste.

Quantitative Data & Compatibility Metrics

Proper waste segregation is the cornerstone of laboratory safety. The following table summarizes the operational parameters for accumulating this amine waste.

Parameter	Specification / Threshold	Mechanistic Rationale
EPA Waste Codes	D002 (if aqueous pH ≥ 12.5), D001 (if mixed with flammable solvents)	Driven by characteristic properties (corrosivity, ignitability) rather than a specific listing[4].
Incompatible Materials	Strong acids, halogens, oxidizing agents (e.g., peroxides, nitrates)	Prevents exothermic acid-base reactions and the formation of explosive organic amine nitrates[2].
Primary Container Material	High-Density Polyethylene (HDPE) or Glass	Amines can degrade certain polymers. Metal containers must be avoided for aqueous basic mixtures to prevent corrosion[1].
Empty Container Treatment	Triple-rinse with compatible solvent	Ensures residual chemical is captured. Rinsate must be collected as hazardous waste[3].

Mandatory Visualization: Waste Routing Logic

The disposal pathway depends entirely on the solvent system used during your experiments. Follow this logical decision tree to route your waste correctly.

Fig 1: Logical waste routing and RCRA classification for substituted propylamines.

Step-by-Step Disposal Methodology

This protocol establishes a self-validating system for Satellite Accumulation Areas (SAAs). Every step is designed to maintain chemical stability until final destruction.

Phase 1: Waste Accumulation

• Select the Receptacle : Choose a pristine, dedicated HDPE or glass container. Do not use metal containers if the waste contains aqueous components, and never repurpose food-grade containers (e.g., milk jugs) for chemical storage[1].

• Immediate Labeling : Before adding the first drop ofamine waste, attach a hazardous waste tag. The label must explicitly state "Hazardous Waste" and list the full chemical name without abbreviations[5].

• Controlled Addition : Transfer the amine waste into the container inside a certified chemical fume hood. If intentionally neutralizing an aqueous amine solution prior to disposal, perform the acid addition dropwise over an ice bath to control the exothermic reaction.

• Seal the Container : Cap the container tightly immediately after the transfer. RCRA regulations mandate that waste containers remain closed at all times except when actively adding or removing waste to prevent volatile emissions and accidental spills[1],[5].

Phase 2: Empty Container Management If you have exhausted a stock bottle of the pure chemical, the primary container itself must be decontaminated before disposal.

• Triple Rinsing : In a fume hood, add a small volume of a compatible solvent (e.g., methanol or ethanol) to the empty container. Cap and agitate carefully.

• Rinsate Collection : Pour the resulting rinsate into your designated organic flammable waste container. Repeat this process three times to ensure all residues are mobilized and captured[3].

• Defacement and Disposal : Allow the triple-rinsed container to air-dry completely in the fume hood. Once dry, cross out the original manufacturer label with a thick marker and dispose of the glass/plastic as regular solid waste or glass recycling, per your institution's specific guidelines[3].

Phase 3: Final Destruction (TSDF Transfer)

• Initiate Pickup : Once the SAA container is full (or reaches the regulatory time limit, typically 90 to 180 days depending on your generator status), submit a pickup request to your Environmental Health and Safety (EHS) department[1].

• Incineration Logistics : EHS will transport the waste to a permitted Treatment, Storage, and Disposal Facility (TSDF). Because amine contains nitrogen, its combustion yields nitrogen oxides (NOx). Therefore, the TSDF will process this waste via high-temperature incineration equipped with specialized NOx scrubbers to prevent atmospheric pollution.

References

• Purdue University Fort Wayne. "Hazardous Waste Disposal Guidelines." Radiological & Environmental Management. Available at: [Link]

• Environmental Protection Agency (EPA). "Hazardous Waste Listings." EPA.gov. Available at: [Link]

• University of Rochester. "Research & Clinical Laboratory Waste Disposal." Environmental Health & Safety. Available at: [Link]

• The University of Chicago. "Hazardous Waste Disposal Procedures." Environmental Health and Safety. Available at: [Link]

• Purdue University. "Guidelines: Handling and Disposal of Chemicals." Radiological and Environmental Management. Available at: [Link]

Sources

• 1. pfw.edu [pfw.edu]
• 2. safety.rochester.edu [safety.rochester.edu]
• 3. Hazardous Waste Disposal Procedures | The University of Chicago Environmental Health and Safety [safety.uchicago.edu]
• 4. epa.gov [epa.gov]
• 5. engineering.purdue.edu [engineering.purdue.edu]